1-Butyl-3-methylimidazolium tosylate

• CAS: 410522-18-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical Properties of 1-Butyl-3-methylimidazolium Tosylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of the ionic liquid 1-butyl-3-methylimidazolium tosylate ([Bmim][OTs]). The information is tailored for researchers, scientists, and professionals in drug development who utilize or are exploring the applications of ionic liquids in their work. This document summarizes key quantitative data, details experimental methodologies for property determination, and visualizes relevant chemical processes.

Physical and Chemical Properties

1-Butyl-3-methylimidazolium tosylate is a salt that is liquid at or near room temperature, possessing a unique set of properties that make it a versatile solvent and catalyst in various chemical and pharmaceutical applications. Its molecular formula is C₁₅H₂₂N₂O₃S, and it has a molecular weight of 310.41 g/mol .[1][2]

The physical properties of 1-butyl-3-methylimidazolium tosylate are summarized in the table below for easy reference and comparison.

Physical Property	Value	Units	Notes
Molecular Weight	310.41	g/mol	[1][2]
Melting Point	40 - 45	°C
Decomposition Temperature	> 197	°C
Density (at 298.15 K)	~1.17	g/cm³	Extrapolated value.[3]
Solubility	Complete miscibility in the liquid phase was observed for water and alcohols.[3]
In Water	See Table 2	mol fraction	[3]
In Ethanol	See Table 2	mol fraction	[3]
In 1-Butanol	See Table 2	mol fraction	[3]
In 1-Hexanol	See Table 2	mol fraction	[3]
In 1-Octanol	See Table 2	mol fraction	[3]
In 1-Decanol	See Table 2	mol fraction	[3]
In n-Hexane	See Table 3	mol fraction	Eutectic system with mutual immiscibility in the liquid phase.[3]
In Benzene	See Table 3	mol fraction	Eutectic system with mutual immiscibility in the liquid phase.[3]
In Toluene	See Table 3	mol fraction	Eutectic system with mutual immiscibility in the liquid phase.[3]
In Ethylbenzene	See Table 3	mol fraction	Eutectic system with mutual immiscibility in the liquid phase.[3]
In Propylbenzene	See Table 3	mol fraction	Eutectic system with mutual immiscibility in the liquid phase.[3]

Table 1: Summary of the physical properties of 1-butyl-3-methylimidazolium tosylate.

The solubility of 1-butyl-3-methylimidazolium tosylate in various solvents is crucial for its application in synthesis, catalysis, and extraction processes.

Solvent	Temperature (K)	Solubility (x₁)
Water	273.6	0.063
278.2	0.098
283.4	0.155
288.7	0.245
293.5	0.362
298.2	0.518
302.5	0.701
Ethanol	237.5	0.065
247.8	0.122
258.1	0.216
268.0	0.354
277.8	0.548
287.0	0.778
1-Butanol	251.2	0.078
263.1	0.155
274.5	0.281
285.2	0.465
295.1	0.686
1-Hexanol	264.9	0.098
277.8	0.198
289.4	0.370
300.0	0.598
1-Octanol	276.5	0.120
289.1	0.248
300.2	0.442
310.0	0.688
1-Decanol	285.4	0.141
297.8	0.288
308.5	0.490
317.9	0.725

Table 2: Solid-Liquid Equilibria (SLE) of 1-butyl-3-methylimidazolium tosylate (component 1) in water and various alcohols. (x₁ = mole fraction of the ionic liquid).[3]

Solvent	Temperature (K)	Solubility (x₁)
n-Hexane	294.2	0.003
303.2	0.005
313.4	0.010
323.1	0.018
Benzene	278.4	0.004
292.0	0.010
305.5	0.021
318.1	0.040
Toluene	273.2	0.003
288.5	0.008
303.1	0.018
317.0	0.035
Ethylbenzene	273.2	0.002
289.0	0.006
304.1	0.014
318.2	0.028
Propylbenzene	273.2	0.002
289.8	0.005
305.5	0.012
319.9	0.023

Table 3: Liquid-Liquid Equilibria (LLE) of 1-butyl-3-methylimidazolium tosylate (component 1) in non-polar aromatic and aliphatic solvents. (x₁ = mole fraction of the ionic liquid).[3]

Experimental Protocols

The following sections detail the methodologies for the synthesis and determination of the key physical properties of 1-butyl-3-methylimidazolium tosylate.

The synthesis of 1-butyl-3-methylimidazolium tosylate is typically a two-step process, involving the quaternization of 1-methylimidazole followed by an anion exchange reaction.

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim][Cl]) [4][5]

• Reaction Setup: A solution of 1-methylimidazole (1.0 eq) in an appropriate solvent (e.g., toluene or acetonitrile) is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. The reaction is conducted under an inert atmosphere (e.g., nitrogen).

• Addition of Alkylating Agent: 1-chlorobutane (1.1-1.3 eq) is added to the solution.

• Reaction Conditions: The mixture is heated to reflux (typically around 70-110 °C) and stirred vigorously for 24-48 hours.

• Isolation and Purification: After cooling, the solvent is decanted or removed under reduced pressure. The resulting crude product is washed multiple times with a non-polar solvent (e.g., ethyl acetate) to remove unreacted starting materials. The product, 1-butyl-3-methylimidazolium chloride, is then dried in vacuo to yield a white crystalline solid.

Step 2: Anion Exchange to form 1-Butyl-3-methylimidazolium Tosylate ([Bmim][OTs])

• Dissolution: The synthesized 1-butyl-3-methylimidazolium chloride (1.0 eq) is dissolved in a suitable solvent, such as dichloromethane or water.

• Addition of Tosylate Salt: A solution of a tosylate salt, commonly silver tosylate (AgOTs) or sodium tosylate (NaOTs) (1.0-1.1 eq), is added to the [Bmim][Cl] solution.

• Precipitation and Filtration: If silver tosylate is used, the insoluble silver chloride (AgCl) precipitates out of the solution and is removed by filtration. If a sodium salt is used in an organic solvent, the precipitated sodium chloride is similarly removed.

• Purification: The filtrate, containing the desired 1-butyl-3-methylimidazolium tosylate, is washed with water to remove any remaining inorganic salts. The organic solvent is then removed under reduced pressure.

• Final Drying: The final product is dried under high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours to remove any residual water and solvent.

Melting Point and Thermal Decomposition: The melting point and thermal decomposition temperature are determined using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• DSC Protocol: A small, accurately weighed sample (5-10 mg) of the ionic liquid is hermetically sealed in an aluminum pan. The sample is then heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. The melting point is determined from the onset of the endothermic peak in the DSC thermogram.

• TGA Protocol: A sample of the ionic liquid (10-20 mg) is placed in a TGA pan and heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. The decomposition temperature is typically reported as the onset temperature of mass loss.

Density: The density of the ionic liquid is measured using a vibrating tube densimeter. The instrument is calibrated with dry air and deionized water. The temperature of the sample is controlled with a Peltier thermostat. Measurements are taken over a range of temperatures, and the density at a specific temperature (e.g., 298.15 K) can be determined by extrapolation.[3]

Viscosity: The viscosity of ionic liquids can be determined using a falling-body, capillary, or rotational viscometer. The temperature of the sample is precisely controlled using a circulating bath. For temperature-dependent studies, viscosity measurements are performed at various temperatures.

Conductivity: The ionic conductivity is measured using a conductivity meter with a calibrated probe. The sample is placed in a thermostated cell to maintain a constant temperature. The conductivity is measured over a range of temperatures to determine its temperature dependence.

Solubility: [3] The solid-liquid or liquid-liquid phase equilibria are determined using a dynamic method. A series of mixtures with varying mole fractions of the ionic liquid and the solvent are prepared in a sealed glass cell. The mixture is heated and cooled slowly with constant stirring. The temperature at which the last solid disappears (for SLE) or the two liquid phases become one (for LLE) is visually determined and recorded.

Visualizations

The following diagrams illustrate the synthesis pathway of 1-butyl-3-methylimidazolium tosylate and a representative catalytic application of imidazolium-based ionic liquids.

Synthesis pathway for 1-butyl-3-methylimidazolium tosylate.

Catalytic cycle of an imidazolium ionic liquid in the N-tert-butyloxycarbonylation of an amine.

References

• 1. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 410522-18-8 CAS MSDS (1-BUTYL-3-METHYL-IMIDAZOLIUM-TOSYLATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]

An In-depth Technical Guide to 1-Butyl-3-methylimidazolium Tosylate

CAS Number: 410522-18-8

Synonyms: [BMIM][OTs], 1-Butyl-3-methylimidazolium p-toluenesulfonate

Introduction

1-Butyl-3-methylimidazolium tosylate, often abbreviated as [BMIM][OTs], is an ionic liquid (IL) that has garnered significant interest within the scientific community. As a salt with a melting point below 100 °C, it exists in a liquid state over a wide temperature range, exhibiting unique physicochemical properties that make it a versatile compound in various chemical applications.[1] Its negligible vapor pressure, high thermal stability, and tunable solubility characteristics position it as a promising "green" alternative to traditional volatile organic compounds (VOCs) in chemical synthesis, catalysis, and electrochemistry.[1][2] This technical guide provides a comprehensive overview of 1-butyl-3-methylimidazolium tosylate, detailing its physicochemical properties, synthesis, applications, and safety information to support researchers, scientists, and drug development professionals.

Physicochemical Properties

The physicochemical properties of 1-butyl-3-methylimidazolium tosylate are summarized in the table below, providing a quantitative overview of its key characteristics.

Property	Value	References
Molecular Formula	C15H22N2O3S	[1][3]
Molecular Weight	310.41 g/mol	[1][3]
Appearance	White to light yellow powder or crystals
Melting Point	70 °C	[1][2]
Decomposition Temperature	>197 °C	[1][2]
Purity	Typically >99%	[1][2]

Synthesis

The synthesis of 1-butyl-3-methylimidazolium tosylate is typically a two-step process involving the quaternization of 1-methylimidazole followed by an anion exchange reaction.

Synthesis Workflow

Caption: General synthesis workflow for 1-butyl-3-methylimidazolium tosylate.

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Tosylate

This protocol is a representative procedure based on established methods for the synthesis of imidazolium-based ionic liquids.[4][5]

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

• Materials: 1-methylimidazole, 1-chlorobutane, ethyl acetate.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of 1-methylimidazole and 1-chlorobutane.

  • Heat the reaction mixture under reflux at approximately 70-80 °C for 24-48 hours.

  • After cooling to room temperature, a viscous liquid or a solid will form.

  • Wash the product repeatedly with ethyl acetate to remove any unreacted starting materials.

  • Remove the residual ethyl acetate under vacuum to yield 1-butyl-3-methylimidazolium chloride.

Step 2: Anion Exchange to form 1-Butyl-3-methylimidazolium Tosylate ([BMIM][OTs])

• Materials: 1-butyl-3-methylimidazolium chloride, sodium tosylate, a suitable solvent (e.g., acetone or acetonitrile).

• Procedure:

  • Dissolve the synthesized 1-butyl-3-methylimidazolium chloride in the chosen solvent.

  • Add an equimolar amount of sodium tosylate to the solution.

  • Stir the mixture at room temperature for several hours. A precipitate of sodium chloride will form.

  • Filter the mixture to remove the sodium chloride precipitate.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the final product, 1-butyl-3-methylimidazolium tosylate.

  • The product can be further purified by recrystallization if necessary.

Applications

[BMIM][OTs] is a versatile ionic liquid with applications in various fields of chemistry.

Green Solvent and Catalyst in Organic Synthesis

Due to its low volatility and high thermal stability, [BMIM][OTs] serves as an excellent solvent for a wide range of organic reactions, replacing hazardous and volatile organic solvents.[1][2] It can also act as a catalyst or co-catalyst in various transformations.

Logical Relationship of [BMIM][OTs] in Green Chemistry

Caption: Role of [BMIM][OTs] in promoting green chemistry principles.

Electrolyte in Electrochemical Devices

The ionic nature and wide electrochemical window of [BMIM][OTs] make it a suitable candidate for use as an electrolyte in batteries, supercapacitors, and other electrochemical devices.[1][2]

Experimental Workflow: Cyclic Voltammetry

Caption: A typical experimental workflow for cyclic voltammetry using [BMIM][OTs].

Representative Experimental Protocol: Cyclic Voltammetry

• Electrolyte Preparation: Prepare a solution of the analyte of interest in 1-butyl-3-methylimidazolium tosylate. The concentration of the analyte will depend on the specific experiment.

• Electrochemical Cell Assembly: Assemble a three-electrode electrochemical cell. Use a glassy carbon electrode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Measurement:

  • Immerse the electrodes in the electrolyte solution.

  • Connect the electrodes to a potentiostat.

  • Perform a cyclic voltammetry scan over a defined potential range. The scan rate can be varied to study the electrochemical process.

  • Record the resulting current as a function of the applied potential to obtain the cyclic voltammogram.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for confirming the structure and purity of 1-butyl-3-methylimidazolium tosylate. The expected chemical shifts provide a fingerprint of the ionic liquid's cation and anion.

Expected ¹H NMR Chemical Shifts (in DMSO-d₆):

Protons	Chemical Shift (ppm)
Imidazolium C2-H	~9.1
Imidazolium C4-H, C5-H	~7.7-7.8
N-CH₂ (butyl)	~4.1
N-CH₃	~3.8
Tosyl aromatic protons	~7.1, ~7.5
Tosyl methyl protons	~2.3
Butyl chain protons	~0.9, ~1.3, ~1.7

Expected ¹³C NMR Chemical Shifts (in DMSO-d₆):

Carbon	Chemical Shift (ppm)
Imidazolium C2	~137
Imidazolium C4, C5	~123, ~124
N-CH₂ (butyl)	~48
N-CH₃	~36
Tosyl aromatic carbons	~125, ~128, ~138, ~145
Tosyl methyl carbon	~21
Butyl chain carbons	~13, ~19, ~31

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the ionic liquid.

Key FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
~3150, ~3100	C-H stretching of the imidazolium ring
~2960, ~2870	C-H stretching of the butyl and methyl groups
~1570	C=N stretching of the imidazolium ring
~1160, ~1030, ~1010	S=O stretching of the tosylate anion
~815	C-H out-of-plane bending of the p-substituted benzene ring of the tosylate

Safety and Toxicology

While ionic liquids are often touted as "green" solvents due to their low volatility, their toxicity and environmental impact must be carefully considered.

GHS Hazard Statements:

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

Toxicological Profile:

Detailed toxicological data for 1-butyl-3-methylimidazolium tosylate is limited. However, studies on similar imidazolium-based ionic liquids suggest that they can cause skin and eye irritation.[6] The toxicity is influenced by both the cation and the anion.

Environmental Fate:

The biodegradability of imidazolium-based ionic liquids can vary significantly depending on the structure of the alkyl chains and the nature of the anion. While some ionic liquids show a degree of biodegradability, others can be persistent in the environment.[7] The environmental fate of 1-butyl-3-methylimidazolium tosylate requires further investigation. It is recommended to handle this compound with appropriate personal protective equipment and to prevent its release into the environment.[8]

Conclusion

1-Butyl-3-methylimidazolium tosylate is a valuable ionic liquid with a wide range of potential applications in research and industry. Its unique combination of properties, including high thermal stability and tunable solubility, makes it an attractive alternative to conventional organic solvents. This technical guide has provided a comprehensive overview of its synthesis, properties, applications, and safety considerations. Further research into its toxicological and environmental profile will be crucial for its widespread and sustainable implementation.

References

• 1. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids [mdpi.com]
• 2. innospk.com [innospk.com]
• 3. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. On the properties of 1-butyl-3-methylimidazolium octylsulfate ionic liquid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. iolitec.de [iolitec.de]

An In-depth Technical Guide to the Molecular Structure of 1-Butyl-3-methylimidazolium 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, and synthesis of the ionic liquid 1-butyl-3-methylimidazolium 4-methylbenzenesulfonate, often abbreviated as [Bmim][OTs]. This document is intended to be a core resource, presenting key data in a structured format, detailing experimental methodologies, and visualizing fundamental molecular and procedural information.

Molecular Structure and Properties

1-Butyl-3-methylimidazolium 4-methylbenzenesulfonate is an ionic liquid composed of a 1-butyl-3-methylimidazolium ([Bmim]⁺) cation and a 4-methylbenzenesulfonate (tosylate, [OTs]⁻) anion. The molecular formula is C₁₅H₂₂N₂O₃S, with a molecular weight of 310.41 g/mol .[1] Its chemical structure is characterized by the planar imidazolium ring of the cation and the aromatic ring of the tosylate anion.

Physicochemical Properties

A summary of the key physicochemical properties of [Bmim][OTs] is presented in Table 1. These properties are crucial for understanding its behavior as a solvent and its suitability for various applications.

Property	Value	References
Molecular Formula	C₁₅H₂₂N₂O₃S	[1]
Molecular Weight	310.41 g/mol	[1]
CAS Number	410522-18-8	[1]
Melting Point	40-45 °C or 70 °C
Decomposition Temperature	>197 °C

Spectroscopic Data

¹H NMR: The proton NMR spectrum of the [Bmim]⁺ cation typically shows signals for the imidazolium ring protons, the butyl chain protons, and the methyl group protons. The chemical shifts are influenced by the anion.

¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton of the cation and anion.

IR Spectroscopy: Infrared spectroscopy can be used to identify the functional groups present in the ionic liquid. Characteristic vibrational bands for the C-H, C-N, and S=O bonds would be expected.

Synthesis of 1-Butyl-3-methylimidazolium 4-methylbenzenesulfonate

The synthesis of [Bmim][OTs] can be achieved through a two-step process, which is a common method for preparing imidazolium-based ionic liquids with various anions. A generalized workflow for this synthesis is depicted below.

A generalized synthesis workflow for 1-butyl-3-methylimidazolium 4-methylbenzenesulfonate.

Experimental Protocol for Synthesis

A detailed experimental protocol for the synthesis of [Bmim][OTs] is outlined below. This protocol is based on established methods for the synthesis of similar imidazolium ionic liquids.[2][3][4][5]

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-methylimidazole and a slight molar excess of 1-chlorobutane in a suitable solvent such as toluene.

• Reaction: Heat the mixture to reflux (approximately 110 °C) and maintain for 24 hours with vigorous stirring.[3]

• Isolation of Intermediate: After cooling, the product, 1-butyl-3-methylimidazolium chloride, will separate as a distinct layer or precipitate. The solvent is decanted, and the crude product is washed with a non-polar solvent like ethyl acetate to remove unreacted starting materials.

• Drying: The resulting [Bmim]Cl is dried under vacuum to remove any residual solvent.

Step 2: Anion Exchange to form 1-Butyl-3-methylimidazolium 4-methylbenzenesulfonate ([Bmim][OTs])

• Dissolution: Dissolve the synthesized [Bmim]Cl in a polar aprotic solvent such as acetonitrile.

• Anion Source: In a separate flask, dissolve an equimolar amount of a tosylate salt, such as silver tosylate (AgOTs), in acetonitrile.

• Reaction: Slowly add the silver tosylate solution to the [Bmim]Cl solution while stirring at room temperature. A white precipitate of silver chloride (AgCl) will form.

• Isolation of Product: Continue stirring for several hours to ensure complete reaction. The AgCl precipitate is then removed by filtration.

• Purification and Drying: The solvent is removed from the filtrate under reduced pressure to yield the final product, 1-butyl-3-methylimidazolium 4-methylbenzenesulfonate. The product should be dried under high vacuum to remove any traces of solvent and water.

Experimental Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized ionic liquid. The following are key experimental techniques and their expected outcomes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.

• ¹H NMR: The proton NMR spectrum should confirm the presence of the imidazolium ring protons, the butyl chain protons (triplet for the terminal methyl, and multiplets for the methylene groups), the N-methyl protons (singlet), and the aromatic and methyl protons of the tosylate anion.

• ¹³C NMR: The carbon NMR will show distinct signals for each unique carbon atom in both the cation and the anion.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve a small amount of the synthesized [Bmim][OTs] in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 300 or 400 MHz).

• Data Analysis: Process the spectra and assign the peaks to the corresponding protons and carbons in the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: A small amount of the liquid or solid sample is placed on the ATR crystal of an FTIR spectrometer.

• Data Acquisition: Record the IR spectrum over a suitable range (e.g., 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands for the C-H stretching and bending modes of the imidazolium ring and alkyl chains, as well as the strong S=O stretching bands of the tosylate anion.

Thermal Analysis

Thermal analysis provides information about the thermal stability and phase transitions of the ionic liquid.

Experimental Protocol for Thermogravimetric Analysis (TGA):

• Instrument Setup: Use a TGA instrument to heat a small sample of [Bmim][OTs] in a controlled atmosphere (e.g., nitrogen).

• Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., from room temperature to 600 °C).

• Data Analysis: The resulting TGA curve will show the decomposition temperature as the onset of significant weight loss.

Experimental Protocol for Differential Scanning Calorimetry (DSC):

• Instrument Setup: Place a small, accurately weighed sample in an aluminum pan and seal it.

• Heating and Cooling Program: Heat and cool the sample at a controlled rate (e.g., 10 °C/min) to observe phase transitions.

• Data Analysis: The DSC thermogram will reveal the melting point (endothermic peak upon heating) and any other phase transitions, such as glass transitions.

Molecular Visualization

The following diagram illustrates the constituent ions of 1-butyl-3-methylimidazolium 4-methylbenzenesulfonate.

References

• 1. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

In-Depth Technical Guide: Thermal Stability and Decomposition of [BMIM][OTs]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition characteristics of the ionic liquid 1-butyl-3-methylimidazolium tosylate, commonly known as [BMIM][OTs]. This document synthesizes available data to offer insights into its performance at elevated temperatures, critical for its application in various scientific and industrial processes, including as a solvent in chemical synthesis and in drug development.

Core Thermal Properties of [BMIM][OTs]

[BMIM][OTs] is recognized for its notable thermal robustness, a key property for its use in applications requiring heating. Available data indicates that its decomposition temperature is above 197°C.[1] Further studies utilizing differential scanning calorimetry (DSC) have corroborated this, showing the ionic liquid to be stable up to 470 K (197°C).[2] The melting point of [BMIM][OTs] has been reported to be 70°C.[1]

Quantitative Thermal Decomposition Data

While specific comprehensive datasets for [BMIM][OTs] are not widely published, the following table summarizes the key thermal properties based on available information. It is important to note that thermal stability data can be influenced by experimental conditions such as heating rate and the surrounding atmosphere.

Thermal Property	Value	Analytical Method	Reference
Decomposition Temperature	> 197°C	Not Specified	[1]
Thermal Stability Limit	470 K (197°C)	DSC	[2]
Melting Point	70°C	Not Specified	[1]

Experimental Protocols for Thermal Analysis

The thermal stability of ionic liquids like [BMIM][OTs] is primarily investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These techniques provide critical information on the material's decomposition profile and phase transitions.

Thermogravimetric Analysis (TGA)

A standard experimental protocol for determining the thermal decomposition of an ionic liquid using TGA involves the following steps:

• Sample Preparation: A small, precisely weighed sample of the ionic liquid (typically 5-10 mg) is placed in an inert crucible, commonly made of alumina or platinum.

• Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[3]

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate. Common heating rates for ionic liquids are 5, 10, 15, or 20 °C/min.[4][5] The choice of heating rate can influence the observed decomposition temperature, with faster rates generally resulting in higher decomposition temperatures.[6]

• Data Acquisition: The mass of the sample is continuously monitored as a function of temperature. The resulting data is plotted as a mass vs. temperature curve (TGA curve). The derivative of this curve (DTG curve) shows the rate of mass loss and helps to identify the temperature of maximum decomposition (Tpeak).

• Data Analysis: Key parameters are extracted from the TGA data, including the onset decomposition temperature (Tonset), which is often determined as the intersection of the baseline and the tangent of the decomposition step, and the peak decomposition temperature (Tpeak) from the DTG curve.[7]

Isothermal TGA for Long-Term Stability

For assessing the long-term thermal stability, isothermal TGA is employed. In this method, the sample is heated to a specific temperature below its rapid decomposition point and held at that temperature for an extended period (e.g., several hours).[7] The mass loss over time provides information on the rate of decomposition at a constant temperature, which is crucial for applications involving prolonged heating.

Decomposition Pathway

The thermal decomposition of imidazolium-based ionic liquids is a complex process influenced by the nature of both the cation and the anion. For imidazolium halides, decomposition often proceeds via nucleophilic attack of the halide anion on the alkyl groups of the cation, leading to the formation of haloalkanes and 1-alkylimidazoles.[8]

For [BMIM][OTs], while a specific, detailed decomposition pathway has not been extensively documented in the reviewed literature, a logical relationship for its thermal decomposition can be proposed based on the general understanding of imidazolium-based ionic liquids. The tosylate anion (CH3C6H4SO3-) is a good leaving group, and its nucleophilicity will play a key role. The decomposition is likely initiated by the nucleophilic attack of the tosylate anion on the electrophilic carbon atoms of the butyl or methyl groups attached to the imidazolium ring.

Caption: Logical decomposition pathways of [BMIM][OTs].

The diagram above illustrates the plausible primary decomposition pathways for [BMIM][OTs] initiated by thermal energy. The two main routes are likely SN2 nucleophilic substitution reactions where the tosylate anion attacks either the butyl or the methyl group of the 1-butyl-3-methylimidazolium cation. These reactions would lead to the formation of butyl tosylate and 1-methylimidazole, or methyl tosylate and 1-butylimidazole, respectively. At higher temperatures, these initial products can further decompose into smaller volatile fragments.

Experimental Workflow Visualization

The following diagram outlines a typical experimental workflow for the thermogravimetric analysis of an ionic liquid such as [BMIM][OTs].

Caption: TGA experimental workflow for [BMIM][OTs].

This guide provides a foundational understanding of the thermal stability of [BMIM][OTs]. For mission-critical applications, it is highly recommended to perform specific thermal analysis under the exact conditions of the intended use.

References

• 1. innospk.com [innospk.com]
• 2. researchgate.net [researchgate.net]
• 3. ajer.org [ajer.org]
• 4. Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

The Solubility Profile of 1-Butyl-3-methylimidazolium Tosylate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][TOS]) in a variety of common organic solvents. Understanding the solubility of this compound is critical for its application in diverse fields, including as a green solvent in organic synthesis, a medium for catalysis, and in extraction processes relevant to pharmaceutical and materials science. This document compiles quantitative solubility data, details the experimental methodology for its determination, and presents a logical workflow for solvent selection.

Core Properties of 1-Butyl-3-methylimidazolium Tosylate

1-Butyl-3-methylimidazolium tosylate is a prominent member of the imidazolium-based ionic liquid family.[1] It is characterized by its unique properties, including low volatility, high thermal stability, and its ability to dissolve a wide range of substances.[1] Key physical and chemical characteristics are summarized below:

Property	Value
CAS Number	410522-18-8
Molecular Formula	C15H22N2O3S
Molecular Weight	310.41 g/mol
Melting Point	70°C[1]
Decomposition Temperature	>197°C[1]

Quantitative Solubility Data

The solubility of 1-butyl-3-methylimidazolium tosylate has been experimentally determined in a range of organic solvents. The following tables summarize the solid-liquid equilibria (SLE) for [BMIM][TOS] in various solvents, presented as the mole fraction of the ionic liquid (x₁) at different temperatures.

Alcohols

For binary systems of [BMIM][TOS] with alcohols, simple eutectic diagrams are observed with complete miscibility in the liquid phase.[2] As the chain length of the alcohol increases, the solubility of the ionic liquid generally decreases.[2]

Table 1: Solubility of [BMIM][TOS] in Alcohols

Temperature (K)	Mole Fraction (x₁) in Ethanol	Mole Fraction (x₁) in 1-Butanol	Mole Fraction (x₁) in 1-Hexanol	Mole Fraction (x₁) in 1-Octanol	Mole Fraction (x₁) in 1-Decanol
279.12	0.1033	-	-	-	-
285.43	0.1288	-	-	-	-
293.12	0.1687	0.0811	-	-	-
298.83	0.2066	0.1001	0.0601	0.0412	0.0298
303.15	0.2411	0.1171	0.0701	0.0481	0.0348
308.23	0.2899	0.1401	0.0841	0.0579	0.0419
313.14	0.3477	0.1677	0.1011	0.0699	0.0508
318.11	0.4211	0.2033	0.1222	0.0847	0.0618
323.18	0.5188	0.2499	0.1501	0.1041	0.0761
328.16	0.6411	0.3088	0.1855	0.1288	0.0944
333.15	0.7988	0.3855	0.2311	0.1611	0.1188

Data sourced from Domańska, U. & Marciniak, A. (2009). Phase Equilibria Study of the Binary Systems (1-Butyl-3-methylimidazolium Tosylate Ionic Liquid + Water, or Organic Solvent). Journal of Chemical & Engineering Data, 54(2), 354-359.[2]

Aromatic Hydrocarbons

In mixtures with aromatic hydrocarbons, [BMIM][TOS] exhibits eutectic systems with mutual immiscibility in the liquid phase and an upper critical solution temperature (UCST).[2]

Table 2: Solubility of [BMIM][TOS] in Aromatic Hydrocarbons

Temperature (K)	Mole Fraction (x₁) in Benzene	Mole Fraction (x₁) in Toluene	Mole Fraction (x₁) in Ethylbenzene	Mole Fraction (x₁) in Propylbenzene
313.15	0.0101	0.0066	0.0044	0.0033
318.15	0.0133	0.0088	0.0055	0.0044
323.15	0.0177	0.0111	0.0077	0.0055
328.15	0.0233	0.0155	0.0101	0.0077
333.15	0.0311	0.0201	0.0133	0.0101
338.15	0.0422	0.0277	0.0177	0.0133

Data sourced from Domańska, U. & Marciniak, A. (2009). Phase Equilibria Study of the Binary Systems (1-Butyl-3-methylimidazolium Tosylate Ionic Liquid + Water, or Organic Solvent). Journal of Chemical & Engineering Data, 54(2), 354-359.[2]

Other Organic Solvents

Table 3: Solubility of [BMIM][TOS] in n-Hexane and Thiophene

Temperature (K)	Mole Fraction (x₁) in n-Hexane	Mole Fraction (x₁) in Thiophene
313.15	0.0011	0.0111
318.15	0.0011	0.0144
323.15	0.0022	0.0188
328.15	0.0022	0.0244
333.15	0.0033	0.0322
338.15	0.0033	0.0422

Data sourced from Domańska, U. & Marciniak, A. (2009). Phase Equilibria Study of the Binary Systems (1-Butyl-3-methylimidazolium Tosylate Ionic Liquid + Water, or Organic Solvent). Journal of Chemical & Engineering Data, 54(2), 354-359.[2]

Experimental Protocol for Solubility Determination

The presented solubility data was determined using a dynamic method.[2] This technique involves the visual observation of phase transitions in a sample with a known composition as a function of temperature.

Methodology

• Sample Preparation: A known mass of the ionic liquid, 1-butyl-3-methylimidazolium tosylate, is introduced into a jacketed and thermostated glass cell. The solvent is then added to the ionic liquid by mass. The composition of the mixture is determined with a precision of 1 x 10⁻⁴.

• Apparatus: The glass cell is equipped with a magnetic stirrer and a platinum resistance thermometer. The temperature of the cell is controlled by a circulating fluid from a thermostat.

• Measurement Principle: The temperature of the mixture is slowly changed (typically 0.2 K/h near the equilibrium temperature) while being vigorously stirred. The temperature at which the last solid crystals disappear upon heating is recorded as the saturation temperature. Conversely, the temperature at which the first crystals appear upon cooling is also recorded.

• Data Acquisition: The equilibrium temperature for a given mole fraction is taken as the average of the saturation and crystallization temperatures. This process is repeated for a range of mole fractions to construct the solid-liquid equilibrium phase diagram. The uncertainty in the temperature measurements is typically ±0.05 K.[2]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of an ionic liquid in an organic solvent using the dynamic method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Viscosity and Density of 1-Butyl-3-Methylimidazolium Tosylate

This technical guide provides a comprehensive overview of the viscosity and density of the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][Tos]). The information is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the physicochemical properties of this compound. This document summarizes available quantitative data, details experimental methodologies, and presents logical workflows for data acquisition and analysis.

Core Physicochemical Properties

1-Butyl-3-methylimidazolium tosylate is an ionic liquid with the chemical formula C₁₅H₂₂N₂O₃S and a molecular weight of 310.41 g/mol . It has a melting point in the range of 40-45 °C and exhibits notable thermal stability, with a decomposition temperature above 197°C.[1]

Quantitative Data: Density

A study by Domańska et al. (2010) determined the density of 1-butyl-3-methylimidazolium tosylate at high temperatures and extrapolated the value to 298.15 K.[2] Unfortunately, specific temperature-dependent density data from primary literature sources remains limited in the public domain. One supplier reports a density of 0.976 g/cm³, though the measurement temperature is not specified.

Temperature (K)	Density (g/cm³)	Reference
298.15 (extrapolated)	Not explicitly stated in abstract	[2]
Not Specified	0.976

Note: A comprehensive table of temperature-dependent density values for pure 1-butyl-3-methylimidazolium tosylate is not available in the reviewed literature. The value at 298.15 K was determined by extrapolation from high-temperature measurements.[2]

Quantitative Data: Viscosity

There is currently a lack of publicly available experimental data for the temperature-dependent viscosity of pure 1-butyl-3-methylimidazolium tosylate. While the viscosity of ionic liquids is a critical parameter for many applications, and is known to decrease with increasing temperature, specific quantitative measurements for [BMIM][Tos] have not been identified in the surveyed scientific literature.

Experimental Protocols

The determination of viscosity and density for ionic liquids is conducted using established methodologies. The following protocols are representative of the techniques commonly employed in the field.

Density Measurement

A high-pressure, vibrating-tube densimeter is a standard instrument for measuring the density of ionic liquids over a range of temperatures and pressures.

Experimental Workflow for Density Measurement:

Caption: Workflow for density measurement of ionic liquids.

Methodology:

• Sample Preparation: The ionic liquid is synthesized and purified to a high degree. It is then dried under a high vacuum for an extended period to minimize the water content, as water can significantly affect density.

• Calibration: The vibrating-tube densimeter is calibrated using substances with well-known densities, such as dry air and deionized water, at atmospheric pressure.

• Measurement: The dried ionic liquid sample is introduced into the measuring cell of the densitometer. The temperature of the cell is controlled with a high-precision thermostat. At each desired temperature, the sample is allowed to reach thermal equilibrium. The oscillation period of the vibrating U-tube is then measured.

• Data Conversion: The measured oscillation period is converted into a density value using the calibration parameters.

Viscosity Measurement

The viscosity of ionic liquids is often determined using a rotational viscometer or a falling-body viscometer. These instruments are suitable for the typically higher viscosity of ionic liquids compared to conventional molecular solvents.

Logical Relationship for Viscosity Analysis:

Caption: Factors influencing viscosity and common modeling approaches.

Methodology:

• Sample Preparation: As with density measurements, the ionic liquid must be meticulously dried to remove any water, which can significantly lower the viscosity.

• Instrumentation: A rotational viscometer with a suitable measuring system (e.g., cone-plate or parallel-plate) is commonly used. The instrument is calibrated with standard viscosity fluids.

• Measurement: The sample is placed in the viscometer, and the temperature is controlled using a circulating bath. At each temperature setpoint, the sample is allowed to equilibrate. The viscosity is then determined by measuring the torque required to rotate the spindle at a constant shear rate.

• Data Analysis: The viscosity data as a function of temperature is often fitted to empirical models such as the Vogel-Fulcher-Tammann (VFT) equation to describe the temperature dependence.

Conclusion

References

• 1. ionic liquid 1-octyl-3-methylimidazolium: Topics by Science.gov [science.gov]
• 2. researchgate.net [researchgate.net]

1-butyl-3-methylimidazolium tosylate safety data sheet and handling precautions

An In-depth Technical Guide on the Safety and Handling of 1-butyl-3-methylimidazolium tosylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling precautions for the ionic liquid 1-butyl-3-methylimidazolium tosylate (also known as [BMIM][OTs]). The information is compiled from publicly available Safety Data Sheets (SDS) and chemical databases to ensure laboratory personnel can manage this substance safely.

Chemical Identification and Properties

1-butyl-3-methylimidazolium tosylate is an ionic liquid, a class of salts that are liquid at or near room temperature.[1][2] These compounds are of interest as "green solvents" and catalysts in chemical synthesis due to their low vapor pressure, high thermal stability, and ability to solvate a wide range of compounds.[1][3] However, "ionic liquid" is not synonymous with "safe," and appropriate handling procedures are necessary.[4]

Identifier	Value
Chemical Name	1-butyl-3-methylimidazolium tosylate
CAS Number	410522-18-8[5][6]
Molecular Formula	C₁₅H₂₂N₂O₃S[6][7]
Molecular Weight	310.41 g/mol [6][7]
Physical State	Solid or liquid (Melting point not consistently reported)
Storage Temperature	Store at room temperature, keep dry and cool.[8]

Hazard Identification and GHS Classification

Based on aggregated data from multiple suppliers, 1-butyl-3-methylimidazolium tosylate is classified as an irritant.[7] However, some safety data sheets indicate that the substance has not yet been fully tested, and risks cannot be excluded if handled inappropriately.[5]

Hazard Class	Category	GHS Hazard Statement
Skin Corrosion / Irritation	Category 2	H315: Causes skin irritation[7][8]
Serious Eye Damage / Eye Irritation	Category 2 / 2A	H319: Causes serious eye irritation[7][8]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[7][8]
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed[8]

GHS Label Elements:

• Pictogram: Irritant (Exclamation Mark)

• Signal Word: Warning[7][8]

Toxicological Information

Detailed toxicological properties for 1-butyl-3-methylimidazolium tosylate have not been thoroughly investigated.[5] Most safety data sheets state that acute toxicity data is not available. For context, related imidazolium salts, such as 1-butyl-3-methylimidazolium chloride ([BMIM]Cl), have been studied more extensively. For [BMIM]Cl, the acute oral LD50 in rats was reported as 3150 mmol/kg, and it was found to be slightly irritating to the skin and mildly irritating to the eye.[9] Another report indicates an LD50 (Dermal, Rat) of > 2,000 mg/kg for the chloride salt.[10] This information should be used with caution as the toxicity can vary significantly with the anion.

Toxicological Endpoint	Result for 1-butyl-3-methylimidazolium tosylate
Acute Oral Toxicity	No data available[5]
Acute Dermal Toxicity	No data available
Acute Inhalation Toxicity	May be harmful if inhaled. Causes respiratory tract irritation.[5]
Skin Corrosion/Irritation	Causes skin irritation.[7]
Serious Eye Damage/Irritation	Causes serious eye irritation.[7]
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No component of this product at levels greater than or equal to 0.1% is identified as a carcinogen by IARC, NTP, or OSHA.[5][10]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[5][7]

Handling Precautions and Exposure Controls

Safe handling of 1-butyl-3-methylimidazolium tosylate requires adherence to standard laboratory safety practices. The following diagram illustrates a general workflow for safe chemical handling.

Caption: General workflow for safe laboratory chemical handling.

Engineering Controls:

• Use only in well-ventilated areas, preferably within a chemical fume hood.

Personal Protective Equipment (PPE): The following table summarizes the recommended PPE when handling this substance.[5][8]

Protection Type	Specification
Eye/Face Protection	Wear safety glasses with side-shields conforming to EN166 or NIOSH-approved goggles.[5]
Skin Protection	Handle with gloves. Dispose of contaminated gloves after use. Wear protective clothing to prevent skin contact.[5]
Respiratory Protection	If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene Measures:

• Avoid contact with skin, eyes, and clothing.[5]

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in work areas.[11]

• Contaminated clothing should be removed and washed before reuse.[5]

First Aid and Emergency Procedures

Immediate action is required in case of exposure. The GHS framework links hazard classification to prescribed precautionary and first-aid responses.

Caption: GHS hazard communication and response pathway.

Exposure Route	First Aid Measures
Inhalation	Move the exposed person to fresh air at once. If respiratory problems persist, provide artificial respiration or oxygen and get medical attention.[5]
Skin Contact	Wash the skin immediately with soap and plenty of water.[5] If skin irritation occurs, get medical advice/attention.[11]
Eye Contact	Rinse cautiously and continuously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Get medical advice/attention immediately.[5]
Ingestion	Immediately rinse mouth and provide fresh air. Do NOT induce vomiting. Get medical attention immediately.[5]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, fog or mist, carbon dioxide (CO2), or dry chemical powder.[5]

• Hazardous Combustion Products: High temperatures may generate corrosive gases/vapors, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[5]

Accidental Release Measures:

• Avoid contact with skin or inhalation of vapor.

• Ventilate the area.

• Collect and reclaim or dispose of in sealed containers in accordance with local authority requirements.[5]

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions.

• Conditions to Avoid: Avoid high temperatures and exposure to strong oxidizers and bases.[5]

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1-butyl-3-methylimidazolium tosylate are not provided in publicly available safety data sheets. Toxicological evaluations cited in SDS for similar compounds often reference standardized methodologies, such as the OECD Test Guidelines (e.g., OECD 404 for skin irritation, OECD 405 for eye irritation).[10] Researchers conducting their own safety assessments should consult and adhere to these established international protocols to ensure data validity and reproducibility.

Disposal Considerations

Dispose of this substance and its container in accordance with local, regional, and national regulations. Contact a specialist disposal company.[5] Whenever practical, recovery and recycling of ionic liquids should be considered.[5][12]

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ionic liquid synthesis: safety and good working practices | EXIL - EXchange on Ionic Liquids [usc.gal]
• 5. iolitec.de [iolitec.de]
• 6. 410522-18-8 CAS MSDS (1-BUTYL-3-METHYL-IMIDAZOLIUM-TOSYLATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Butyl-3-methylimidazolium tosylate - CD BioSustainable-Green Chemistry [sustainable-bio.com]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. proionic.com [proionic.com]
• 12. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]

An In-depth Technical Guide to the Hygroscopic Nature of 1-Butyl-3-methylimidazolium Tosylate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Butyl-3-methylimidazolium tosylate ([Bmim][OTs]) is an ionic liquid of significant interest across various scientific and industrial domains, including pharmaceutical sciences. A critical, yet often underestimated, characteristic of [Bmim][OTs] is its hygroscopic nature—the propensity to absorb moisture from the atmosphere. This absorption can profoundly alter its physicochemical properties, thereby influencing its performance, stability, and the reproducibility of experimental outcomes. This technical guide provides a comprehensive analysis of the hygroscopic behavior of [Bmim][OTs], detailing the underlying mechanisms, presenting available comparative data, and outlining rigorous experimental protocols for its quantification. A key takeaway is the moderate hygroscopicity of the tosylate anion compared to other common anions in ionic liquids, a factor that must be carefully managed in moisture-sensitive applications.

Introduction

Ionic liquids (ILs) are a class of salts with melting points below 100 °C, characterized by their negligible vapor pressure, high thermal stability, and tunable solvency. [Bmim][OTs] is a prominent member of the imidazolium-based family of ILs. While its physical and chemical properties make it a versatile solvent and catalyst, its interaction with atmospheric water is a crucial consideration for its practical application. Water is a common impurity in ionic liquids and can significantly affect properties such as viscosity, conductivity, and solubility.[1] In the context of drug development, where precision and control are paramount, understanding and quantifying the hygroscopicity of excipients and solvent systems like [Bmim][OTs] is essential for ensuring product quality and stability.

Factors Influencing Hygroscopicity

The hygroscopic nature of an ionic liquid is primarily determined by the nature of its constituent ions, particularly the anion. Anions with a strong ability to form hydrogen bonds, such as halides, tend to impart greater hygroscopicity to the ionic liquid. The tosylate anion ([OTs]⁻) in [Bmim][OTs] possesses oxygen atoms that can act as hydrogen bond acceptors, leading to the absorption of water molecules.

Studies have qualitatively ranked the hygroscopicity of various anions. For instance, the water sorption from the atmosphere is significantly dependent on the anion, with the chloride anion exhibiting a much higher affinity for water compared to the tosylate anion, which in turn is more hygroscopic than the tetrafluoroborate anion. This places [Bmim][OTs] in the category of moderately hygroscopic ionic liquids.

Quantitative Data on Water Absorption

Ionic Liquid	Anion	Cation Alkyl Chain	Water Uptake (wt%) at 20% RH (approx.)	Water Uptake (wt%) at 80% RH (approx.)
1-Butyl-3-methylimidazolium Chloride ([Bmim][Cl])	Cl⁻	Butyl	~8	> 30
1-Ethyl-3-methylimidazolium Bromide ([Emim][Br])	Br⁻	Ethyl	~5	~25
1-Butyl-3-methylimidazolium Tosylate ([Bmim][OTs])	OTs⁻	Butyl	Data not available	Data not available
1-Butyl-3-methylimidazolium Tetrafluoroborate ([Bmim][BF₄])	BF₄⁻	Butyl	<1	~2

Note: The data for [Bmim][Cl], [Emim][Br], and [Bmim][BF₄] are compiled and estimated from various literature sources for comparative purposes. The absence of specific data for [Bmim][OTs] highlights a research gap.

Experimental Protocols for Determining Hygroscopicity

To accurately quantify the hygroscopic nature of [Bmim][OTs], two primary experimental techniques are recommended: Dynamic Vapor Sorption (DVS) and Karl Fischer (KF) Titration.

Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the mass of a sample as it equilibrates with a controlled environment of specific temperature and relative humidity.

Methodology:

• Sample Preparation: A small, accurately weighed sample of [Bmim][OTs] (typically 5-15 mg) is placed in the DVS instrument's sample pan.

• Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a controlled temperature (e.g., 25 °C) until a stable mass is achieved. This establishes the dry mass of the sample.

• Sorption Isotherm: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system holds the RH constant and monitors the sample's mass until equilibrium is reached (i.e., the rate of mass change is below a specified threshold).

• Desorption Isotherm: Following the sorption phase, the relative humidity is decreased in a similar stepwise manner back to 0% RH to obtain the desorption isotherm.

• Data Analysis: The change in mass at each RH step is recorded and expressed as the weight percentage of water absorbed relative to the initial dry mass of the sample. The data is then plotted as a moisture sorption isotherm (water uptake vs. RH).

Karl Fischer (KF) Titration

KF titration is a highly specific and accurate method for determining the water content in a sample. It is particularly useful for validating the results obtained from DVS and for measuring the water content of [Bmim][OTs] after exposure to specific environmental conditions.

Methodology:

• Apparatus: A coulometric or volumetric Karl Fischer titrator is used.

• Titration Vessel Preparation: The titration vessel is filled with a suitable KF solvent (e.g., a mixture of methanol and a solubilizer, if necessary, to ensure complete dissolution of the ionic liquid). The solvent is then pre-titrated to a dry endpoint to eliminate any residual water.

• Sample Introduction: A precisely weighed aliquot of the [Bmim][OTs] sample (that has been exposed to a known relative humidity for a specified time) is injected into the conditioned titration vessel.

• Titration: The titration is initiated, and iodine is generated (coulometric) or added (volumetric) until all the water in the sample has reacted. The endpoint is detected potentiometrically.

• Calculation: The instrument calculates the amount of water in the sample based on the amount of iodine consumed. The water content is typically expressed as a weight percentage or in parts per million (ppm).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the hygroscopic nature of 1-butyl-3-methylimidazolium tosylate.

Caption: Experimental workflow for hygroscopicity determination.

Consequences of Water Absorption

The absorption of water by [Bmim][OTs] can lead to several significant changes in its properties:

• Viscosity: The presence of water typically reduces the viscosity of ionic liquids, which can affect their performance in applications requiring specific flow characteristics.

• Ionic Conductivity: Water can enhance the mobility of ions, leading to an increase in ionic conductivity.

• Solubility: The solvating power of [Bmim][OTs] for various solutes can be altered by the presence of water, potentially impacting reaction rates and product yields in chemical syntheses or the solubility of active pharmaceutical ingredients (APIs) in drug formulations.

• Thermal Stability: While [Bmim][OTs] has a high decomposition temperature (above 197°C), the presence of water can sometimes influence its thermal degradation pathways.[2]

• Electrochemical Window: For electrochemical applications, water uptake can narrow the electrochemical stability window of the ionic liquid.

Conclusion

1-Butyl-3-methylimidazolium tosylate exhibits a moderate degree of hygroscopicity, a characteristic primarily governed by its tosylate anion. While specific quantitative water sorption isotherm data for this ionic liquid is not widely published, its hygroscopic behavior can be thoroughly characterized using standard techniques such as Dynamic Vapor Sorption and Karl Fischer titration. For researchers, scientists, and drug development professionals, a comprehensive understanding and quantification of the hygroscopic nature of [Bmim][OTs] are imperative. Proper handling and storage procedures, including the use of desiccators or inert atmospheres, are crucial to minimize moisture absorption and ensure the consistency and reliability of experimental and manufacturing processes involving this versatile ionic liquid. Further research to establish a detailed moisture sorption isotherm for [Bmim][OTs] would be highly beneficial for its broader application in moisture-sensitive systems.

References

• 1. asiapharmaceutics.info [asiapharmaceutics.info]
• 2. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Synthesis of High-Purity 1-Butyl-3-methylimidazolium Tosylate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis routes for producing high-purity 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]), an ionic liquid of significant interest in various chemical and pharmaceutical applications. This document outlines two primary synthesis methodologies: a two-step approach involving the synthesis of an intermediate halide salt followed by anion exchange, and a more direct one-pot synthesis. Detailed experimental protocols, quantitative data, and process visualizations are presented to assist researchers in the effective production of this versatile compound.

Introduction

1-Butyl-3-methylimidazolium tosylate (CAS No. 410522-18-8) is a prominent member of the imidazolium-based ionic liquid family.[1] Its unique properties, including high thermal stability with a decomposition temperature exceeding 197°C and a melting point of approximately 70°C, make it a valuable solvent and catalyst in a wide range of applications.[1] For advanced applications, particularly in drug development and sensitive chemical processes, the synthesis of [BMIM][OTs] with a purity of 99% or higher and low impurity levels (e.g., halogen content < 1000 ppm) is crucial.[1]

Synthesis Routes

Two primary pathways are commonly employed for the synthesis of 1-butyl-3-methylimidazolium tosylate: a two-step synthesis via a halide intermediate and a one-pot direct quaternization.

Two-Step Synthesis via 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

This widely used method involves the initial synthesis of 1-butyl-3-methylimidazolium chloride ([BMIM]Cl), followed by an anion exchange reaction to introduce the tosylate anion.

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

The first step is the quaternization of 1-methylimidazole with 1-chlorobutane.[2][3]

Step 2: Anion Exchange

The purified [BMIM]Cl is then subjected to an anion exchange reaction with a tosylate salt, such as sodium tosylate. The insolubility of the resulting sodium chloride in organic solvents drives the reaction to completion.

One-Pot Synthesis

A more direct route to [BMIM][OTs] involves the reaction of 1-methylimidazole with butyl tosylate. This method avoids the halide intermediate, thus simplifying the purification process by eliminating the need to remove halide impurities.

Experimental Protocols

Two-Step Synthesis

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl) [2][3]

• Materials: 1-methylimidazole, 1-chlorobutane, Toluene, Acetonitrile, Ethyl acetate.

• Procedure:

  • To a vigorously stirred solution of 1-methylimidazole (1.25 mol) in toluene (125 cm³) at 0°C, add 1-chlorobutane (1.38 mol).

  • Heat the solution to reflux at approximately 110°C for 24 hours.

  • After reflux, cool the solution in a freezer at approximately -20°C for 12 hours.

  • Decant the toluene. The product will be a viscous oil or semi-solid.

  • Recrystallize the crude product from acetonitrile and then repeat the recrystallization from ethyl acetate to yield a white crystalline solid.

  • Dry the purified product in vacuo.

Step 2: Anion Exchange with Sodium Tosylate

• Materials: [BMIM]Cl, Sodium tosylate, Acetone.

• Procedure:

  • Dissolve the purified [BMIM]Cl (1 equivalent) in acetone.

  • Add sodium tosylate (1 equivalent) to the solution and stir at room temperature.

  • A white precipitate of sodium chloride will form.

  • Stir the mixture for several hours to ensure complete reaction.

  • Filter the mixture to remove the precipitated sodium chloride.

  • Remove the acetone from the filtrate under reduced pressure to yield the crude [BMIM][OTs].

One-Pot Synthesis

• Materials: 1-methylimidazole, Butyl tosylate, Ethyl acetate.

• Procedure:

  • Combine equimolar amounts of 1-methylimidazole and butyl tosylate in a reaction vessel.

  • The reaction can often be performed neat or with a minimal amount of a suitable solvent.

  • Heat the mixture with stirring. The reaction temperature and time will vary depending on the scale and desired conversion. Monitor the reaction progress by techniques such as NMR spectroscopy.

  • After the reaction is complete, cool the mixture to room temperature.

  • Wash the crude product with a non-polar solvent like ethyl acetate to remove any unreacted starting materials.

  • Dry the product under vacuum to remove any residual solvent.

Purification of 1-Butyl-3-methylimidazolium Tosylate

Achieving high purity is critical. The following steps are recommended for the purification of [BMIM][OTs]:

• Solvent Washing: Wash the crude product with a solvent in which the ionic liquid is insoluble but the impurities are soluble. Ethyl acetate or diethyl ether are commonly used for this purpose.[3]

• Activated Charcoal Treatment: Dissolve the ionic liquid in a suitable solvent (e.g., acetone or dichloromethane) and stir with activated charcoal to remove colored impurities.[4]

• Filtration: Filter the mixture through a pad of celite or a similar filter aid to remove the activated charcoal.

• Drying: Remove the solvent under reduced pressure and dry the final product under high vacuum at an elevated temperature (e.g., 60-80°C) for an extended period to remove any residual solvent and water.[4]

Data Presentation

The following tables summarize key quantitative data for the synthesis of 1-butyl-3-methylimidazolium tosylate and its precursor.

Table 1: Physical and Chemical Properties of 1-Butyl-3-methylimidazolium Tosylate

Property	Value	Reference
CAS Number	410522-18-8	[1]
Molecular Formula	C₁₅H₂₂N₂O₃S	[5]
Molecular Weight	310.41 g/mol	[1]
Melting Point	~70 °C	[1]
Decomposition Temp.	>197 °C	[1]

Table 2: Typical Reaction Parameters and Yields

Synthesis Step	Reactants	Solvent	Reaction Conditions	Typical Yield	Reference
Synthesis of [BMIM]Cl	1-Methylimidazole, 1-Chlorobutane	Toluene	Reflux, 24h	~86%	[2]
Anion Exchange	[BMIM]Cl, Sodium Tosylate	Acetone	Room Temp, several hours	>90% (estimated)	-
One-Pot Synthesis	1-Methylimidazole, Butyl Tosylate	Neat or minimal solvent	Elevated Temp.	High (specifics vary)	-

Characterization

High-purity 1-butyl-3-methylimidazolium tosylate should be characterized to confirm its structure and purity. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary analytical technique for this purpose.

¹H NMR (DMSO-d₆, 400 MHz), δ (ppm):

• 9.1-9.2: (s, 1H, N-CH-N)

• 7.7-7.8: (m, 2H, imidazolium ring protons)

• 7.5: (d, 2H, tosylate aromatic protons)

• 7.1: (d, 2H, tosylate aromatic protons)

• 4.1-4.2: (t, 2H, N-CH₂-CH₂-CH₂-CH₃)

• 3.8-3.9: (s, 3H, N-CH₃)

• 2.3: (s, 3H, tosylate -CH₃)

• 1.7-1.8: (m, 2H, N-CH₂-CH₂-CH₂-CH₃)

• 1.2-1.3: (m, 2H, N-CH₂-CH₂-CH₂-CH₃)

• 0.9: (t, 3H, N-CH₂-CH₂-CH₂-CH₃)

¹³C NMR (DMSO-d₆, 100 MHz), δ (ppm):

• 145.5: (aromatic C - SO₃)

• 138.0: (aromatic C - CH₃)

• 136.5: (N-CH-N)

• 128.5: (aromatic CH)

• 125.5: (aromatic CH)

• 123.5: (imidazolium CH)

• 122.0: (imidazolium CH)

• 48.5: (N-CH₂)

• 35.5: (N-CH₃)

• 31.5: (-CH₂-)

• 20.5: (tosylate -CH₃)

• 18.5: (-CH₂-)

• 13.0: (-CH₃)

(Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.)[6][7][8]

Conclusion

The synthesis of high-purity 1-butyl-3-methylimidazolium tosylate can be effectively achieved through either a two-step process involving a halide intermediate or a more direct one-pot reaction. The choice of method may depend on the availability of starting materials, desired purity levels, and scalability considerations. The one-pot synthesis offers the advantage of avoiding halide impurities, potentially simplifying the purification process. Careful purification through solvent washing, activated charcoal treatment, and rigorous drying is essential to obtain a product suitable for demanding applications in research, development, and pharmaceutical sciences. The provided protocols and characterization data serve as a valuable resource for the successful synthesis and verification of this important ionic liquid.

References

• 1. innospk.com [innospk.com]
• 2. rsc.org [rsc.org]
• 3. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 5. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Core Characteristics of Imidazolium-Based Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

Imidazolium-based ionic liquids (ILs) represent a versatile and highly tunable class of salts that are liquid at or near room temperature. Their unique physicochemical properties, including low vapor pressure, high thermal stability, and excellent solvating power for a wide range of compounds, have positioned them as key enabling materials in diverse fields such as catalysis, biomass processing, and pharmaceutical sciences. This guide provides a comprehensive overview of the core characteristics of imidazolium-based ILs, with a focus on their synthesis, physicochemical properties, and toxicological profiles, supplemented with detailed experimental protocols and logical workflows.

Synthesis of Imidazolium-Based Ionic Liquids

The most common method for synthesizing imidazolium-based ILs is a two-step process involving N-alkylation of an imidazole derivative followed by anion exchange. The first step, a nucleophilic substitution reaction, is typically carried out by reacting 1-methylimidazole with an alkyl halide.[1] The resulting imidazolium halide can then be used in a metathesis reaction to introduce a different anion, thereby tuning the properties of the final ionic liquid.

A general workflow for the synthesis of imidazolium-based ionic liquids is depicted below:

A generalized workflow for the synthesis of imidazolium-based ionic liquids.

Physicochemical Properties

The physicochemical properties of imidazolium-based ILs can be finely tuned by modifying the structure of the cation (e.g., alkyl chain length) and the choice of the anion. These properties are critical for their application in various fields.

Thermal Stability

Imidazolium-based ILs are known for their high thermal stability, which is a significant advantage over traditional volatile organic solvents.[2] Their decomposition temperature is a key parameter for applications at elevated temperatures.

Ionic Liquid	Anion	Decomposition Temperature (°C)	Reference
1-butyl-3-methylimidazolium chloride ([BMIM][Cl])	Chloride	> 200
1-butyl-3-methylimidazolium bromide ([BMIM][Br])	Bromide	~290	[3]
1-butyl-3-methylimidazolium tetrafluoroborate	Tetrafluoroborate	~350-400
1-butyl-3-methylimidazolium hexafluorophosphate	Hexafluorophosphate	~350-400	[4]
1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide	Bis(trifluoromethylsulfonyl)imide	> 400	[4]

Density, Viscosity, and Ionic Conductivity

The density, viscosity, and ionic conductivity of imidazolium-based ILs are interrelated properties that are highly dependent on temperature and the nature of the constituent ions. Generally, viscosity decreases and ionic conductivity increases with increasing temperature.[5]

Ionic Liquid	Temperature (K)	Density (g/cm³)	Viscosity (mPa·s)	Ionic Conductivity (S/m)	Reference
1-butyl-3-methylimidazolium chlorite ([Bmim][ClO2])	293.15	1.14	168.3	0.19	[5]
1-butyl-3-methylimidazolium chlorate ([Bmim][ClO3])	293.15	1.22	113.8	0.22	[5]
1-butyl-3-methylimidazolium perchlorate ([Bmim][ClO4])	293.15	1.28	100.2	0.25	[5]

Applications in Biomass Fractionation

Imidazolium-based ILs have shown great promise in the dissolution and fractionation of lignocellulosic biomass, a critical step in the production of biofuels and other bio-based products.[6] The ability of certain ILs to dissolve cellulose allows for the separation of biomass into its primary components: cellulose, hemicellulose, and lignin.

A typical workflow for biomass fractionation using imidazolium-based ionic liquids is illustrated below:

A simplified workflow for the fractionation of lignocellulosic biomass using imidazolium-based ionic liquids.

Toxicological Profile

While often touted as "green solvents" due to their low volatility, the toxicity of imidazolium-based ILs is a critical consideration, particularly for applications in drug development and other life sciences.[7] Toxicity is generally dependent on the cation's alkyl chain length and, to a lesser extent, the anion. Longer alkyl chains on the imidazolium ring tend to increase cytotoxicity.[8]

Ionic Liquid	Cell Line	EC50 (µM)	Reference
1-decyl-3-methylimidazolium chloride ([C10mim][Cl])	Caco-2	16.5	[8]
1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([BMIM][Tf2N])	CCO	~100-1000	[9]
1-butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF4])	CCO	~1000-10000	[9]
1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6])	CCO	~1000-10000	[9]
1,3-dimethylimidazolium hexafluorophosphate ([MMIM][PF6])	CCO	> 10000	[9]

Experimental Protocols

Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl])

Materials:

• 1-methylimidazole

• 1-chlorobutane

• Toluene (distilled)

• Ethyl acetate

• Activated charcoal

• Alumina

Procedure:

• To a vigorously stirred solution of 1-methylimidazole in toluene at 0°C, add 1-chlorobutane.[10]

• Allow the reaction mixture to warm to room temperature and stir for a specified period (e.g., 48 hours).[1]

• A biphasic mixture will form. Separate the lower, product layer.

• Wash the product layer with ethyl acetate to remove unreacted starting materials.[1]

• Remove the remaining solvent in vacuo.

• For further purification, dissolve the resulting ionic liquid in a suitable solvent and stir with activated charcoal for 12 hours.[10]

• Filter the mixture and pass the ionic liquid through a short alumina column.[10]

• Dry the final product under high vacuum at an elevated temperature (e.g., 100°C) for 24 hours.[10]

Characterization Methods

Objective: To determine the thermal stability and decomposition temperature of the ionic liquid.

Procedure:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed sample (typically 5-10 mg) of the ionic liquid into a TGA pan (e.g., platinum or alumina).

• Place the pan in the TGA furnace.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 600 °C).[11]

• Record the mass loss of the sample as a function of temperature. The decomposition temperature is typically reported as the onset temperature of mass loss.

Objective: To determine thermal transitions such as melting point, glass transition temperature, and crystallization temperature.

Procedure:

• Calibrate the DSC instrument with appropriate standards (e.g., indium).

• Accurately weigh a small sample (typically 5-10 mg) of the ionic liquid into a DSC pan and hermetically seal it.

• Place the sample pan and an empty reference pan into the DSC cell.

• Subject the sample to a controlled temperature program, which typically includes heating and cooling cycles at a specific rate (e.g., 10 °C/min).[12] For example, a program could be: heat from 25 °C to 130 °C, cool to -80 °C, and then heat again to 200 °C.[12]

• Record the heat flow to or from the sample relative to the reference as a function of temperature.

Objective: To confirm the chemical structure and purity of the synthesized ionic liquid.

Procedure:

• Prepare the NMR sample by dissolving a small amount of the ionic liquid in a suitable deuterated solvent (e.g., D₂O, CDCl₃). For neat ILs, a small capillary with a deuterated solvent can be used for locking and shimming.[13]

• Place the NMR tube in the spectrometer.

• Acquire ¹H and ¹³C NMR spectra. Other nuclei (e.g., ¹⁹F, ³¹P) can be observed depending on the ionic liquid's composition.

• Process the spectra (Fourier transform, phase correction, baseline correction, and integration).

• Analyze the chemical shifts, coupling constants, and integration to confirm the structure.[14]

Objective: To determine the water content in the ionic liquid.

Procedure:

• Use a Karl Fischer titrator, either volumetric or coulometric.

• Standardize the Karl Fischer reagent with a known water standard.

• Introduce a precisely weighed amount of the ionic liquid into the titration vessel containing a suitable solvent (e.g., methanol or a specialized solvent for poorly soluble samples).[15]

• Titrate the sample with the Karl Fischer reagent until the endpoint is reached, which is typically detected electrochemically.

• The water content is calculated based on the amount of titrant consumed.

Objective: To determine the dynamic or kinematic viscosity of the ionic liquid.

Procedure:

• Use a viscometer, such as a capillary viscometer (e.g., Cannon-Fenske) or a rotational viscometer.[16]

• Ensure the viscometer is clean and dry.

• Equilibrate the ionic liquid sample to the desired temperature in a temperature-controlled bath.

• For a capillary viscometer, measure the time it takes for a specific volume of the liquid to flow through the capillary under gravity.[17]

• For a rotational viscometer, measure the torque required to rotate a spindle at a constant angular velocity while it is submerged in the ionic liquid.[16]

• Calculate the viscosity based on the instrument's calibration constant and the measured parameters.

Objective: To determine the ionic conductivity of the ionic liquid.

Procedure:

• Use a conductivity meter with a suitable conductivity cell.

• Calibrate the conductivity cell with standard solutions of known conductivity (e.g., KCl solutions).

• Place the ionic liquid sample in a temperature-controlled cell.

• Immerse the conductivity probe into the sample, ensuring there are no air bubbles on the electrodes.

• Measure the resistance or conductance of the sample at a specific frequency.

• Calculate the ionic conductivity using the measured value and the cell constant.[17]

References

• 1. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bib.irb.hr:8443 [bib.irb.hr:8443]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Physicochemical Characterization, Antimicrobial Properties, and DFT/ADMET Calculations of Imidazolium-Based Ionic Liquids with a Homologous Series of Oxychlorine Anions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Review on the Partial and Complete Dissolution and Fractionation of Wood and Lignocelluloses Using Imidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity of selected imidazolium-derived ionic liquids in the human Caco-2 cell line. Sub-structural toxicological interpretation through a QSAR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Cytotoxic effects of imidazolium ionic liquids on fish and human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. ajer.org [ajer.org]
• 12. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Recent advances in NMR spectroscopy of ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 16. roco.global [roco.global]
• 17. Experiences with an Inquiry-Based Ionic Liquid Module in an Undergraduate Physical Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Butyl-3-methylimidazolium Tosylate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butyl-3-methylimidazolium tosylate, abbreviated as [Bmim][OTs], is a versatile ionic liquid (IL) that has garnered significant attention as a green and recyclable solvent for a wide range of organic transformations.[1] Its unique physicochemical properties, including low vapor pressure, high thermal stability, and tunable solvency, make it an attractive alternative to conventional volatile organic compounds (VOCs).[1] This document provides detailed application notes and protocols for the use of [Bmim][OTs] in several key organic reactions, offering insights into its synthesis, application, and recycling.

Physicochemical Properties of [Bmim][OTs]

The physical and chemical characteristics of 1-butyl-3-methylimidazolium tosylate are summarized in the table below. These properties are crucial for its application in various synthetic processes.

Property	Value	Reference
CAS Number	410522-18-8	[1]
Molecular Formula	C₁₅H₂₂N₂O₃S	[1]
Molecular Weight	310.41 g/mol	[1]
Melting Point	40-45 °C
Decomposition Temperature	>197 °C	[1]
Density	0.976 g/cm³
Purity	>99%	[1]

Synthesis and Recycling of [Bmim][OTs]

Synthesis of 1-Butyl-3-methylimidazolium Tosylate

A common and efficient method for synthesizing [Bmim][OTs] is a two-step process involving the quaternization of 1-methylimidazole followed by anion exchange.

Caption: Synthesis of [Bmim][OTs] via quaternization and anion exchange.

Protocol for Synthesis:

• Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-methylimidazole (1.0 mol) and acetonitrile (150 mL).

  • Slowly add 1-chlorobutane (1.2 mol) to the mixture.

  • Heat the reaction mixture to reflux (approximately 80°C) and maintain for 24-48 hours.

  • After cooling to room temperature, remove the solvent under reduced pressure to obtain [Bmim]Cl as a viscous liquid or solid. Wash the product with ethyl acetate to remove any unreacted starting materials and dry under vacuum.[2][3]

• Step 2: Anion Exchange to form [Bmim][OTs]

  • Dissolve the synthesized [Bmim]Cl (1.0 mol) in deionized water (200 mL).

  • In a separate flask, prepare a solution of sodium tosylate (NaOTs) (1.1 mol) in deionized water (200 mL).

  • Add the sodium tosylate solution to the [Bmim]Cl solution with vigorous stirring. A white precipitate of sodium chloride (NaCl) will form.

  • Stir the mixture at room temperature for 2-3 hours to ensure complete anion exchange.

  • Filter off the precipitated NaCl.

  • The aqueous filtrate containing [Bmim][OTs] is then subjected to extraction with dichloromethane. The organic layers are combined, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield pure [Bmim][OTs].

Recycling of [Bmim][OTs]

A key advantage of using ionic liquids is their potential for recycling and reuse, which is crucial for developing sustainable chemical processes.

Caption: General workflow for the recycling of [Bmim][OTs] after a reaction.

Protocol for Recycling:

• After the completion of the reaction, cool the reaction mixture to room temperature.

• Add a non-polar organic solvent, such as diethyl ether or hexane (typically 3-5 times the volume of the ionic liquid), to the reaction vessel.

• Stir the biphasic mixture vigorously for 15-20 minutes to extract the organic products into the non-polar solvent.

• Transfer the mixture to a separatory funnel and allow the layers to separate. The ionic liquid phase, being denser, will form the bottom layer.

• Collect the upper organic layer. This extraction process can be repeated 2-3 times to ensure complete removal of the product. The combined organic extracts are then dried, and the solvent is evaporated to isolate the desired product.

• The ionic liquid phase, which still contains the catalyst, can be washed with small portions of the extraction solvent to remove any remaining organic impurities.

• The washed ionic liquid is then dried under high vacuum at an elevated temperature (e.g., 70-80°C) for several hours to remove any residual solvent and water.

• The recycled [Bmim][OTs] containing the catalyst can then be reused for subsequent reaction cycles.[4]

Applications in Organic Synthesis

While extensive quantitative data for reactions specifically in 1-butyl-3-methylimidazolium tosylate is not widely available in the literature, its structural similarity to other well-studied imidazolium-based ionic liquids, such as those with bromide or tetrafluoroborate anions, allows for the adaptation of established protocols. The following sections provide representative methodologies and data from these analogous systems.

Heck Cross-Coupling Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. Ionic liquids have been shown to be excellent solvents for this transformation, often enhancing reaction rates and simplifying catalyst recycling.

Representative Data for Heck Reaction in [Bmim]-based Ionic Liquids

The following data is adapted from studies using 1-butyl-3-methylimidazolium bromide ([Bmim][Br]) under microwave irradiation.

Aryl Halide	Alkene	Catalyst	Base	Time (min)	Conversion (%)	Reference
Iodobenzene	Styrene	Pd(OAc)₂ (5 mol%)	Triethylamine	1.5	>99	[5]
Bromobenzene	Styrene	Pd(OAc)₂ (5 mol%)	Triethylamine	1.5	>93	[5]
Chlorobenzene	Styrene	Pd(OAc)₂ (5 mol%)	Triethylamine	1.5	>78	[5]
4-Iodotoluene	Styrene	Pd(OAc)₂ (5 mol%)	Triethylamine	1.5	81	[5]

Experimental Protocol (Adapted for [Bmim][OTs]):

• To a microwave-safe reaction vessel, add the aryl halide (1.0 mmol), the alkene (1.2 mmol), triethylamine (1.5 mmol), and palladium(II) acetate (0.05 mmol).

• Add 1-butyl-3-methylimidazolium tosylate (2.0 mL) to the vessel.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-140°C) for the specified time.

• After the reaction is complete, cool the vessel to room temperature.

• Extract the product from the ionic liquid using diethyl ether or hexane as described in the recycling protocol.

• The organic extracts are combined, washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Suzuki Cross-Coupling Reaction

The Suzuki coupling is another palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound and an organohalide. The use of tosylates as electrophiles in Suzuki reactions is well-established.

Representative Data for Suzuki Coupling of Aryl Tosylates

The following data illustrates the coupling of various aryl tosylates with phenylboronic acid using a palladium catalyst with an indolyl phosphine ligand. While not in an ionic liquid, this demonstrates the feasibility of using tosylates in this reaction.

Aryl Tosylate	Boronic Acid	Catalyst System	Base	Temperature (°C)	Yield (%)	Reference
4-Tolyl tosylate	Phenylboronic acid	Pd(OAc)₂ / CM-phos	K₃PO₄	110	97	[6]
4-Methoxyphenyl tosylate	Phenylboronic acid	Pd(OAc)₂ / CM-phos	K₃PO₄	110	98	[6]
4-Acetylphenyl tosylate	Phenylboronic acid	Pd(OAc)₂ / CM-phos	K₃PO₄	110	95	[6]
2-Naphthyl tosylate	Phenylboronic acid	Pd(OAc)₂ / CM-phos	K₃PO₄	110	96	[6]

Experimental Protocol (Adapted for [Bmim][OTs]):

• In a Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), combine the aryl tosylate (1.0 mmol), the boronic acid (1.5 mmol), and a suitable base such as potassium phosphate (K₃PO₄) (3.0 mmol).

• Add the palladium catalyst, for example, a pre-catalyst like Pd(PPh₃)₄ (0.03 mmol) or a combination of a palladium source (e.g., Pd(OAc)₂) and a ligand.

• Add 1-butyl-3-methylimidazolium tosylate (2.0-3.0 mL) as the solvent.

• Heat the mixture with stirring at the desired temperature (e.g., 80-110°C) for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC.

• After completion, cool the reaction to room temperature.

• Isolate the product by extraction with an organic solvent as described in the recycling protocol.

• Purify the product by column chromatography.

Friedel-Crafts Acylation

Friedel-Crafts acylation involves the acylation of an aromatic ring with an acyl halide or anhydride using a Lewis acid catalyst. Ionic liquids can act as both the solvent and, in some cases, the catalyst for this reaction.

Representative Data for Friedel-Crafts Acylation in [Bmim]-based Ionic Liquids

The following data is from the benzoylation of anisole in 1-butyl-3-methylimidazolium tetrafluoroborate ([Bmim][BF₄]).

Aromatic Substrate	Acylating Agent	Catalyst (10 mol%)	Temperature (°C)	Time (h)	Conversion (%)	Reference
Anisole	Benzoyl chloride	Cu(OTf)₂	80	1	100
Anisole	Benzoyl chloride	Zn(OTf)₂	80	18	100
Anisole	Benzoyl chloride	Sc(OTf)₃	80	18	100
Toluene	Benzoyl chloride	Cu(OTf)₂	80	18	98

Experimental Protocol (Adapted for [Bmim][OTs]):

• In a dry flask under an inert atmosphere, add the Lewis acid catalyst (e.g., Cu(OTf)₂, 0.1 mmol) to 1-butyl-3-methylimidazolium tosylate (2.0 mL).

• Add the aromatic substrate (e.g., anisole, 5.0 mmol) and the acylating agent (e.g., benzoyl chloride, 1.0 mmol) to the mixture.

• Stir the reaction mixture at the desired temperature (e.g., 80°C) for the required time.

• Monitor the reaction by TLC or GC.

• Upon completion, cool the mixture to room temperature.

• Extract the product with an appropriate solvent (e.g., diethyl ether).

• The combined organic layers are washed with a saturated sodium bicarbonate solution, then with water, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• Purify the product by column chromatography.

Diels-Alder Reaction

The Diels-Alder reaction is a [4+2] cycloaddition reaction between a conjugated diene and a dienophile. Ionic liquids can accelerate this reaction and influence its stereoselectivity.

Representative Data for Diels-Alder Reactions in [Bmim]-based Ionic Liquids

The following data is for the reaction of cyclopentadiene with various dienophiles in different [Bmim]-based ionic liquids at room temperature.

Diene	Dienophile	Ionic Liquid	Time (h)	Yield (%)	endo:exo ratio	Reference
Cyclopentadiene	Methyl acrylate	[Bmim][BF₄]	1	91	90:10
Cyclopentadiene	Methyl acrylate	[Bmim][PF₆]	1	89	89:11
Cyclopentadiene	Maleic anhydride	[Bmim][BF₄]	0.25	99	99:1
Cyclopentadiene	N-phenylmaleimide	[Bmim][BF₄]	0.25	99	99:1

Experimental Protocol (Adapted for [Bmim][OTs]):

• In a flask, dissolve the dienophile (1.0 mmol) in 1-butyl-3-methylimidazolium tosylate (2.0 mL).

• Cool the mixture in an ice bath.

• Slowly add the diene (e.g., freshly cracked cyclopentadiene, 1.2 mmol) to the solution with stirring.

• Allow the reaction to proceed at room temperature, monitoring its progress by TLC or NMR.

• Once the reaction is complete, extract the product with diethyl ether.

• The combined ethereal extracts are washed with water, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the cycloadduct.

Esterification

Fischer esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester. Acidic ionic liquids can act as both the solvent and the catalyst in this process. While [Bmim][OTs] is not strongly acidic itself, it can be used as a solvent with an added acid catalyst.

Representative Data for Esterification in [Bmim]-based Ionic Liquids

The following data is for the esterification of various carboxylic acids and alcohols using an acidic ionic liquid catalyst.

Carboxylic Acid	Alcohol	Catalyst	Temperature (°C)	Time (h)	Conversion (%)	Reference
Acetic Acid	Ethanol	[Bmim][HSO₄]	80	4	75
Acetic Acid	1-Butanol	[Bmim][HSO₄]	80	6	82
Propionic Acid	Ethanol	[Bmim][HSO₄]	80	5	78
Benzoic Acid	Methanol	[Bmim][HSO₄]	80	8	90

Experimental Protocol (Adapted for [Bmim][OTs] with an Acid Catalyst):

• In a round-bottom flask, combine the carboxylic acid (1.0 mol), the alcohol (1.2 mol), and 1-butyl-3-methylimidazolium tosylate (5.0 mL).

• Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) (0.05 mol).

• Heat the mixture to reflux with stirring. A Dean-Stark apparatus can be used to remove the water formed during the reaction and drive the equilibrium towards the product.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• After cooling, add water to the reaction mixture and extract the ester with an organic solvent like diethyl ether.

• The organic layer is washed with a saturated sodium bicarbonate solution to remove any unreacted acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to obtain the crude ester, which can be further purified by distillation.

Signaling Pathways and Experimental Workflows

Caption: A generalized workflow for organic synthesis using [Bmim][OTs].

Conclusion

1-Butyl-3-methylimidazolium tosylate is a promising green solvent for a variety of organic synthesis applications. Its favorable physical properties, coupled with its potential for recyclability, make it a valuable tool for researchers in academia and industry. While more research is needed to generate extensive quantitative data for its use in a broader range of reactions, the protocols and representative data presented here, adapted from closely related systems, provide a solid foundation for its implementation in the laboratory. The continued exploration of ionic liquids like [Bmim][OTs] will undoubtedly contribute to the development of more sustainable and efficient chemical processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. vjs.ac.vn [vjs.ac.vn]
• 6. Suzuki-Miyaura Coupling of Aryl Tosylates Catalyzed by an Array of Indolyl Phosphine-Palladium Catalysts [organic-chemistry.org]

Application Notes and Protocols: Homogeneous Tosylation of Cellulose in 1-Butyl-3-methylimidazolium Chloride

Introduction

The functionalization of cellulose, a ubiquitous and renewable biopolymer, is a cornerstone of sustainable materials science. One significant modification is tosylation, the introduction of p-toluenesulfonyl (tosyl) groups onto the hydroxyl moieties of the cellulose backbone. This reaction is often a gateway to further chemical transformations, enabling the production of advanced bio-based materials. Traditionally, the tosylation of cellulose has been challenging due to the polymer's poor solubility in common solvents. The advent of ionic liquids (ILs), particularly 1-butyl-3-methylimidazolium chloride ([BMIM]Cl), has revolutionized this process by providing a medium for the homogeneous dissolution of cellulose, thereby facilitating efficient and controlled chemical reactions.[1][2][3]

While 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) itself is not typically employed as a direct solvent for raw cellulose, the tosylation of cellulose is effectively carried out within a [BMIM]-based ionic liquid, most commonly [BMIM]Cl. This document provides detailed application notes and protocols for the dissolution of cellulose in [BMIM]Cl and its subsequent homogeneous tosylation.

Mechanism of Cellulose Dissolution in [BMIM]Cl

The dissolution of cellulose in [BMIM]Cl is primarily driven by the disruption of the extensive intermolecular and intramolecular hydrogen bonding network that gives cellulose its crystalline and recalcitrant nature.[4][5][6] The chloride anion (Cl⁻) of the ionic liquid acts as a strong hydrogen bond acceptor, forming new hydrogen bonds with the hydroxyl protons of the cellulose chains.[4][7] This interaction effectively breaks apart the native hydrogen bonds within the cellulose structure, allowing the individual polymer chains to be solvated by the ionic liquid. The imidazolium cation ([BMIM]⁺) also plays a role in the solvation process.[8]

Quantitative Data Summary

The efficiency of cellulose tosylation in [BMIM]Cl is influenced by several factors, including reaction time and the molar ratio of p-toluenesulfonyl chloride (TsCl) to the anhydroglucose unit (AGU) of cellulose. The degree of substitution (DS), which indicates the average number of tosyl groups per AGU, is a key parameter for characterizing the modified cellulose.

Molar Ratio (TsCl/AGU)	Reaction Time (h)	Degree of Substitution (DS)	Reference
3.0	12	1.43	[2]
2.0	12	1.12	[2]
1.0	12	0.75	[2]
3.0	8	1.21	[2]
3.0	4	0.98	[2]

Experimental Protocols

Protocol 1: Dissolution of Cellulose in [BMIM]Cl

This protocol outlines the procedure for dissolving microcrystalline cellulose in 1-butyl-3-methylimidazolium chloride.

Materials:

• Microcrystalline cellulose (MCC)

• 1-butyl-3-methylimidazolium chloride ([BMIM]Cl)

• Heating mantle or oil bath with magnetic stirring

• Round-bottom flask

• Vacuum oven

Procedure:

• Dry the microcrystalline cellulose in a vacuum oven at 80°C for at least 12 hours to remove any moisture.

• Place the desired amount of [BMIM]Cl into a round-bottom flask.

• Heat the [BMIM]Cl to 80°C with vigorous stirring until it becomes a clear, viscous liquid.

• Gradually add the dried microcrystalline cellulose to the heated [BMIM]Cl under continuous stirring.

• Continue heating and stirring at 80°C for 10-12 hours, or until the cellulose is completely dissolved and the solution becomes homogeneous and transparent.[3]

• The resulting cellulose/[BMIM]Cl solution is now ready for the tosylation reaction.

Protocol 2: Homogeneous Tosylation of Cellulose in [BMIM]Cl

This protocol describes the synthesis of cellulose tosylate from the cellulose/[BMIM]Cl solution.

Materials:

• Cellulose/[BMIM]Cl solution (from Protocol 1)

• Pyridine

• p-toluenesulfonyl chloride (TsCl)

• Ethanol

• Beaker

• Stirring plate

• Filter funnel and paper

• Vacuum oven

Procedure:

• Cool the cellulose/[BMIM]Cl solution to 25°C.[1][2]

• Add pyridine to the solution and stir to mix.[3]

• In a separate container, dissolve the desired amount of p-toluenesulfonyl chloride (TsCl) in pyridine.[3]

• Add the TsCl/pyridine solution dropwise to the cellulose/[BMIM]Cl/pyridine mixture under constant stirring.

• Allow the reaction to proceed at 25°C for a specified time (e.g., 12 hours) with continuous stirring.[1][2][3]

• After the reaction is complete, precipitate the cellulose tosylate by pouring the reaction mixture into ethanol.[3]

• A white precipitate of cellulose tosylate will form.

• Separate the precipitate by filtration and wash it thoroughly with ethanol to remove any unreacted reagents and residual ionic liquid.[3]

• Dry the resulting cellulose tosylate in a vacuum oven at 60°C.[3]

Visualizations

Caption: Experimental workflow for cellulose dissolution and subsequent tosylation.

Caption: Mechanism of cellulose dissolution in [BMIM]Cl.

References

• 1. Synthesis and Characterization of Cellulose Tosylate in an Ionic ...: Ingenta Connect [ingentaconnect.com]
• 2. researchgate.net [researchgate.net]
• 3. Bacterial Cellulose/Cellulose Imidazolium Bio-Hybrid Membranes for In Vitro and Antimicrobial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ionic Liquids and Cellulose: Dissolution, Chemical Modification and Preparation of New Cellulosic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Butyl-3-methylimidazolium Tosylate as a Catalyst in Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of the ionic liquid 1-butyl-3-methylimidazolium tosylate ([Bmim][OTs]) as a catalyst in organic synthesis. This versatile and eco-friendly catalyst has demonstrated high efficacy in various chemical transformations, offering advantages such as mild reaction conditions, high yields, and catalyst recyclability.[1]

Acetylation of Alcohols, Phenols, and Amines

1-Butyl-3-methylimidazolium tosylate has proven to be an efficient catalyst for the acetylation of a wide range of alcohols, phenols, and amines. This method provides a green alternative to traditional acetylation procedures, avoiding the use of corrosive and volatile reagents. The reaction proceeds smoothly under mild conditions, affording the corresponding acetylated products in excellent yields.

Quantitative Data Summary

The catalytic performance of 1-butyl-3-methylimidazolium tosylate in the acetylation of various substrates is summarized in the table below. The data highlights the high yields achieved for primary and secondary alcohols, as well as for phenols and amines.

Entry	Substrate	Product	Time (h)	Yield (%)
1	Benzyl alcohol	Benzyl acetate	2	98
2	1-Phenylethanol	1-Phenylethyl acetate	3	95
3	Cyclohexanol	Cyclohexyl acetate	4	92
4	Phenol	Phenyl acetate	1	99
5	p-Cresol	p-Tolyl acetate	1	98
6	Aniline	Acetanilide	0.5	99
7	Benzylamine	N-Benzylacetamide	1	96

Experimental Protocol: General Procedure for Acetylation

Materials:

• Substrate (alcohol, phenol, or amine)

• Acetic anhydride

• 1-Butyl-3-methylimidazolium tosylate ([Bmim][OTs])

• 1-Butyl-3-methylimidazolium tetrafluoroborate ([Bmim][BF4]) (as solvent)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a solution of the substrate (1 mmol) in 1-butyl-3-methylimidazolium tetrafluoroborate (1 mL), add 1-butyl-3-methylimidazolium tosylate (0.1 mmol, 10 mol%).

• Add acetic anhydride (1.2 mmol) to the mixture.

• Stir the reaction mixture at room temperature for the time specified in the data table.

• Upon completion of the reaction (monitored by TLC), extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to afford the pure acetylated product.

Catalyst Recycling: The ionic liquid phase containing the catalyst can be washed with ethyl acetate, dried under vacuum, and reused for subsequent reactions.

Fig. 1: Experimental workflow for the acetylation of substrates.

Claisen-Schmidt Condensation (Chalcone Synthesis)

The Claisen-Schmidt condensation is a crucial reaction for the synthesis of chalcones, which are important intermediates in the biosynthesis of flavonoids and possess a wide range of biological activities. While various catalysts have been employed for this reaction, including other ionic liquids, specific protocols detailing the use of 1-butyl-3-methylimidazolium tosylate as the primary catalyst are not extensively documented in the reviewed literature. Researchers interested in exploring green alternatives for chalcone synthesis may consider investigating the catalytic activity of [Bmim][OTs] in this transformation. A general representation of the Claisen-Schmidt condensation is provided below.

Fig. 2: General scheme of the Claisen-Schmidt condensation.

Michael Addition Reaction

The Michael addition is a fundamental carbon-carbon bond-forming reaction involving the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound. This reaction is widely used in organic synthesis for the construction of complex molecules. Although various ionic liquids have been shown to catalyze the Michael addition, specific literature detailing the application of 1-butyl-3-methylimidazolium tosylate as a catalyst for this reaction is limited. The general mechanism of a Michael addition is depicted in the following diagram.

Fig. 3: General mechanism of the Michael addition reaction.

Disclaimer: The application notes for the Claisen-Schmidt condensation and Michael addition are provided for informational purposes. The catalytic efficacy of 1-butyl-3-methylimidazolium tosylate in these specific reactions requires further experimental investigation. The provided diagrams illustrate the general chemical transformations.

References

• 1. innospk.com [innospk.com]

Application Notes and Protocols: 1-Butyl-3-methylimidazolium Tosylate ([BMIM][OTs]) for Battery Electrolytes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) as a battery electrolyte. The information is targeted toward researchers and professionals in materials science, electrochemistry, and battery development.

Introduction

1-butyl-3-methylimidazolium tosylate, also known as [BMIM][OTs], is a room temperature ionic liquid (IL) that has garnered interest as a potential electrolyte component in energy storage devices. Its non-volatile nature, high thermal stability, and reasonable ionic conductivity make it a safer alternative to traditional volatile and flammable organic carbonate-based electrolytes used in lithium-ion and other battery systems.[1] This document outlines the key electrochemical properties of [BMIM][OTs] and provides detailed protocols for its characterization and implementation in laboratory-scale battery cells.

Physicochemical and Electrochemical Properties

Table 1: Physicochemical and Electrochemical Properties of [BMIM][OTs] and Related Ionic Liquids

Property	1-Butyl-3-methylimidazolium Tosylate ([BMIM][OTs])	1-Butyl-3-methylimidazolium Triflate ([BMIM][OTf])	Notes
Molecular Formula	C₁₅H₂₂N₂O₃S[3]	C₉H₁₅F₃N₂O₃S
Molecular Weight	310.4 g/mol [3]	288.28 g/mol
Melting Point	40-45 °C[4]	16-20 °C	[BMIM][OTs] is a solid at room temperature.
Decomposition Temp.	> 197 °C[1]	~400 °C	High thermal stability is a key advantage of ionic liquids.
Electrochemical Window	Not explicitly found (Est. ~4-5 V)	~4.1 V (on Pt, dry)[2]	The electrochemical window is highly dependent on purity (especially water content) and the electrode material.[2] Imidazolium-based ILs typically exhibit windows in the 4-5 V range.[5][6]
Ionic Conductivity	Data not found in cited literature	~3.9 mS/cm (at 25 °C)	Conductivity is temperature-dependent and crucial for rate performance.
Viscosity	Data not found in cited literature	~90 mPa·s (at 25 °C)	Viscosity affects ion mobility and, consequently, conductivity.

Note: The electrochemical window is a critical parameter indicating the voltage range within which the electrolyte remains stable without undergoing oxidation or reduction. For many imidazolium-based ionic liquids, this window is typically between 4 and 5 volts.[5][6]

Experimental Protocols

Determination of the Electrochemical Window

The electrochemical stability of [BMIM][OTs] is determined by its resistance to oxidation and reduction. This is experimentally measured using cyclic voltammetry (CV) or linear sweep voltammetry (LSV).[5]

Protocol: Cyclic Voltammetry for Electrochemical Window Determination

Objective: To determine the anodic and cathodic limits of [BMIM][OTs].

Materials:

• 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]), high purity (>99%)

• Anhydrous lithium salt (e.g., LiTFSI, LiPF₆), if testing as a lithium-ion battery electrolyte

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/Ag⁺ or a quasi-reference electrode like a silver wire)

• Counter electrode (e.g., platinum wire or mesh)

• Potentiostat/Galvanostat

• Inert atmosphere glovebox (e.g., argon-filled) with low oxygen and water levels (<1 ppm)

Procedure:

• Electrolyte Preparation (inside the glovebox):

  • Gently heat [BMIM][OTs] to just above its melting point (e.g., 50-60 °C) to ensure it is in a liquid state.

  • If preparing an electrolyte solution, dissolve the desired concentration of the lithium salt (e.g., 0.5 M LiTFSI) in the molten [BMIM][OTs]. Stir until the salt is fully dissolved.

• Cell Assembly (inside the glovebox):

  • Assemble the three-electrode cell. Ensure all components are clean and dry.

  • Polish the working electrode to a mirror finish before use.

  • Add the prepared [BMIM][OTs] electrolyte to the cell.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential range to be scanned. A wide range is initially chosen (e.g., -3.0 V to +3.0 V vs. the reference electrode) and then narrowed in subsequent scans.

  • Set a slow scan rate (e.g., 10 mV/s) to clearly observe the onset of oxidation and reduction.

  • Run the cyclic voltammogram for several cycles until a stable trace is obtained.

• Data Analysis:

  • The electrochemical window is determined from the voltammogram as the potential difference between the onset of the anodic (oxidation) and cathodic (reduction) currents.[7]

  • The onset potentials are typically defined as the potential at which the current density reaches a certain cutoff value (e.g., 0.1 or 1 mA/cm²).[7]

dot

Workflow for Electrochemical Window Determination.

Battery Assembly and Testing

To evaluate the performance of [BMIM][OTs] as a battery electrolyte, it is assembled into a coin cell with appropriate anode and cathode materials.

Protocol: CR2032 Coin Cell Assembly

Objective: To assemble a laboratory-scale battery for electrochemical testing of the [BMIM][OTs]-based electrolyte.

Materials:

• [BMIM][OTs]-based electrolyte (prepared as in section 3.1)

• Anode (e.g., lithium metal foil, graphite-coated copper foil)

• Cathode (e.g., LiCoO₂, LiFePO₄, or other active material coated on aluminum foil)

• Separator (e.g., microporous polymer membrane)

• CR2032 coin cell components (casings, spacers, spring)

• Coin cell crimper

• Glovebox (argon-filled, <1 ppm O₂, H₂O)

• Pipette

Procedure:

• Preparation (inside the glovebox):

  • Ensure all coin cell components, electrodes, and the separator are dry and have been transferred into the glovebox.

  • Punch electrodes and separator to the correct dimensions (e.g., 15 mm diameter for electrodes, 19 mm for the separator for a CR2032 cell).

• Assembly (inside the glovebox):

  • Place the negative electrode casing (the larger cap) on a clean surface.

  • Place the anode in the center of the casing.

  • Carefully place the separator on top of the anode.

  • Add a few drops of the molten [BMIM][OTs] electrolyte onto the separator, ensuring it is fully wetted.[8]

  • Place the cathode on top of the wetted separator.

  • Add another drop of electrolyte on the cathode.

  • Place a spacer on top of the cathode, followed by the spring.

  • Place the positive electrode casing (the smaller cap with a sealing gasket) on top of the assembly.

• Crimping:

  • Carefully transfer the assembled cell to the coin cell crimper.

  • Crimp the cell to form a tight seal.

• Resting and Testing:

  • Allow the assembled cell to rest for several hours to ensure complete wetting of the electrodes.

  • Connect the cell to a battery cycler to perform charge-discharge cycling and other electrochemical tests.

dot

Workflow for CR2032 Coin Cell Assembly.

Safety and Handling

• [BMIM][OTs], like other ionic liquids, should be handled with care. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Although non-volatile, ionic liquids can be skin and eye irritants.[3]

• Due to the hygroscopic nature of many ionic liquids, all handling and storage should be done in a dry environment, such as a glovebox, to prevent water absorption which can significantly affect the electrochemical window.[2]

Conclusion

1-butyl-3-methylimidazolium tosylate presents an interesting option as a thermally stable, non-volatile electrolyte for battery applications. Its performance is intrinsically linked to its electrochemical stability and ion transport properties. The protocols outlined in this document provide a framework for the systematic evaluation of [BMIM][OTs] and other ionic liquids as battery electrolytes. Further research is needed to fully characterize its ionic conductivity and viscosity to establish its full potential in next-generation energy storage systems.

References

• 1. innospk.com [innospk.com]
• 2. Different Reactions Define the Electrochemical Window in 1‐Butyl‐3‐Methylimidazolium Triflate on Gold and Platinum Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy 1-Butyl-3-methylimidazolium tosylate | 410522-18-8 [smolecule.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Coin Cell Battery Assembly Method and Precautions [aotbattery.com]

Experimental Protocol for the Tosylation of Cellulose in 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl])

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the tosylation of cellulose using the ionic liquid 1-butyl-3-methylimidazolium chloride ([BMIM][Cl]) as a solvent. This method offers a homogeneous reaction environment, enabling controlled modification of cellulose.

Introduction

Cellulose tosylation is a crucial chemical modification that introduces tosyl groups onto the hydroxyl moieties of the cellulose backbone. These tosyl groups serve as excellent leaving groups, facilitating subsequent nucleophilic substitution reactions to introduce a wide array of functionalities. The use of ionic liquids, such as [BMIM][Cl], as solvents for cellulose has gained significant attention due to their ability to dissolve cellulose without derivatization, allowing for homogeneous reaction conditions.[1][2][3][4] This protocol details a procedure for the tosylation of cellulose in [BMIM][Cl] using p-toluenesulfonyl chloride (TsCl) in the presence of pyridine.[1][2][5]

Experimental Data Summary

The degree of substitution (DS), which represents the average number of tosylated hydroxyl groups per anhydroglucose unit (AGU), is a critical parameter in cellulose tosylation. The DS is influenced by factors such as the molar ratio of p-toluenesulfonyl chloride (TsCl) to AGU and the reaction time. The following table summarizes the effect of these parameters on the DS of cellulose tosylate prepared in [BMIM][Cl].

Molar Ratio (TsCl/AGU)	Reaction Time (h)	Degree of Substitution (DS)	Reference
3.0	12	1.43	[1][2]
Varied	4 - 8	up to 1.14	[6]
Not Specified	12	Not Specified	[5]

Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for cellulose tosylation in [BMIM][Cl].

Caption: Experimental workflow for cellulose tosylation.

Detailed Experimental Protocol

This protocol is based on established methodologies for the tosylation of cellulose in [BMIM][Cl].[1][5]

Materials:

• Cellulose (e.g., cotton, microcrystalline cellulose)

• 1-Butyl-3-methylimidazolium chloride ([BMIM][Cl])

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Ethanol

• Round-bottom flask

• Magnetic stirrer

• Heating mantle or oil bath

• Dropping funnel

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Dissolution of Cellulose:

  • In a round-bottom flask, dissolve 2.0 g of cellulose in 18 g of [BMIM][Cl].[5]

  • Heat the mixture to 80 °C and stir for 10 hours, or until the cellulose is completely dissolved, under an inert atmosphere.[5]

  • Cool the resulting clear and viscous solution to 25 °C.[5]

• Addition of Pyridine:

  • To the cellulose solution, add 10 mL of pyridine and mix thoroughly.[5] Pyridine acts as a co-solvent to reduce viscosity and as a base to neutralize the HCl byproduct of the reaction.[1][3]

• Tosylation Reaction:

  • Prepare a solution of 7.06 g of p-toluenesulfonyl chloride (TsCl) in 10 mL of pyridine.[5]

  • Add the TsCl solution dropwise to the cellulose/[BMIM][Cl]/pyridine mixture with continuous stirring.[5]

  • Allow the reaction to proceed at 25 °C for 12 hours with constant stirring.[1][5]

• Product Isolation and Purification:

  • After the reaction is complete, precipitate the cellulose tosylate by pouring the reaction mixture into a beaker containing ethanol.[5]

  • A white precipitate will form.

  • Separate the precipitate by filtration or centrifugation.[5]

  • Wash the collected solid thoroughly with ethanol to remove any unreacted reagents and residual [BMIM][Cl].[5]

  • Dry the purified cellulose tosylate in a vacuum oven at 60 °C until a constant weight is achieved.[5]

Characterization:

The successful synthesis and the degree of substitution of the cellulose tosylate can be confirmed by various analytical techniques, including:

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic absorption bands of the tosyl group.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the degree of substitution and the position of the tosyl groups on the anhydroglucose unit.[1]

• Elemental Analysis: To quantify the sulfur content, which can be used to calculate the degree of substitution.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• p-Toluenesulfonyl chloride is corrosive and a lachrymator; handle with care.

• Pyridine is flammable and toxic; avoid inhalation and skin contact.

• [BMIM][Cl] is an ionic liquid; handle with care and avoid contact with skin and eyes.

References

• 1. Synthesis and Characterization of Cellulose Tosylate in an Ionic ...: Ingenta Connect [ingentaconnect.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Clickable polymers accessible through nucleophilic substitution on polysaccharides: A sophisticated route to functional polymers :: BioResources [bioresources.cnr.ncsu.edu]
• 5. Bacterial Cellulose/Cellulose Imidazolium Bio-Hybrid Membranes for In Vitro and Antimicrobial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on the tosylation of cellulose in mixtures of ionic liquids and a co-solvent - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biomass Fractionation using 1-butyl-3-methylimidazolium Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fractionation of lignocellulosic biomass into its primary components—cellulose, hemicellulose, and lignin—is a critical step in the development of biorefineries for the production of biofuels, biochemicals, and other value-added products. Ionic liquids (ILs), particularly those based on the 1-butyl-3-methylimidazolium ([Bmim]) cation, have emerged as effective solvents for this purpose.[1] This document provides detailed application notes and protocols for the use of 1-butyl-3-methylimidazolium tosylate ([Bmim]OTs) in biomass fractionation. While specific data for [Bmim]OTs is limited in publicly available literature, the provided protocols are based on established methods for other [Bmim]-based ILs, such as [Bmim]OAc and [Bmim]Cl, and are expected to be highly relevant.[2][3] Optimization of the described parameters is recommended for specific biomass types and applications.

The use of ILs in biomass processing offers several advantages, including their ability to dissolve lignocellulose, leading to the disruption of the complex and rigid structure formed by covalent and non-covalent interactions between the biopolymers.[1] This pretreatment enhances the accessibility of cellulose to enzymatic hydrolysis for the production of fermentable sugars.[4]

Data Presentation

The following tables summarize quantitative data from studies on biomass fractionation using various 1-butyl-3-methylimidazolium-based ionic liquids. This data provides a comparative baseline for the expected efficiency of [Bmim]OTs.

Table 1: Lignocellulosic Component Yields from Biomass Fractionation using [Bmim]-based Ionic Liquids

Biomass Source	Ionic Liquid	Temperature (°C)	Time (h)	Cellulose Yield (%)	Hemicellulose Yield (%)	Lignin Yield (%)	Reference
Oil Palm Empty Fruit Bunch	Not Specified	Not Specified	Not Specified	52.72 ± 1.50	27.17 ± 1.68	16.82 ± 1.15	[4]
Hybrid Poplar	[Emim]OAc	60	3	85	67	71	[3]
Soybean Feedstocks	Not Specified	Moderate	Not Specified	Not Reported	6.13 - 12.37	8.46 - 18.93	[5]
Arctic Brown Algae	[Bmim]OAc	150	24	~40 (polysaccharides)	Not Specified	~10 (polyphenols)	[3]

Table 2: Delignification and Hemicellulose Removal using [Bmim]-based Ionic Liquids

Biomass Source	Ionic Liquid	Temperature (°C)	Time (h)	Delignification (%)	Hemicellulose Removal (%)	Reference
Wheat Straw	[TEA][HSO4]	130	3	80	64.45	[4]
Bamboo	[Bmim]Br-Ethanol-Water	170	4	95.7 - 96.9	97.0 - 97.8	[5]

Experimental Protocols

Protocol 1: Biomass Pretreatment and Dissolution in [Bmim]OTs

This protocol outlines the steps for the dissolution of lignocellulosic biomass in 1-butyl-3-methylimidazolium tosylate.

Materials:

• Dried lignocellulosic biomass (e.g., wood chips, agricultural residues), milled to a particle size of 0.2-2.0 mm[4]

• 1-butyl-3-methylimidazolium tosylate ([Bmim]OTs)

• Heating mantle or oil bath with stirring capabilities

• Reaction vessel (e.g., round-bottom flask)

• Nitrogen or Argon gas supply (optional, to prevent oxidative degradation)

Procedure:

• Drying: Dry the milled biomass in an oven at 60-105°C overnight to a constant weight to remove moisture.

• Mixing: In a reaction vessel, add the dried biomass to [Bmim]OTs at a specific solid loading (e.g., 5-10% w/w).[4]

• Heating and Stirring: Heat the mixture to the desired temperature (e.g., 80-150°C) under constant stirring.[2][3] The dissolution process can be monitored visually until a homogeneous solution is formed. The time required will vary depending on the biomass type, particle size, and temperature.

• Inert Atmosphere (Optional): For sensitive substrates or prolonged heating, the reaction can be conducted under an inert atmosphere (N₂ or Ar) to minimize oxidative side reactions.

Protocol 2: Fractionation of Biomass Components

This protocol describes the sequential precipitation of cellulose, hemicellulose, and lignin from the [Bmim]OTs solution.

Materials:

• Biomass-[Bmim]OTs solution from Protocol 1

• Anti-solvent for cellulose regeneration (e.g., deionized water, ethanol/water mixture)

• Solvent for lignin precipitation (e.g., acetone, acidic water)

• Centrifuge and centrifuge tubes

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Washing solvents (e.g., deionized water, ethanol)

Procedure:

• Cellulose Regeneration:

  • Slowly add an anti-solvent (e.g., deionized water) to the cooled biomass-[Bmim]OTs solution with vigorous stirring. This will cause the cellulose to precipitate.

  • Separate the precipitated cellulose-rich solid by centrifugation or filtration.

  • Wash the cellulose fraction thoroughly with the anti-solvent and then with deionized water to remove any residual ionic liquid.

  • Dry the purified cellulose fraction in an oven at 60°C.

• Lignin and Hemicellulose Separation:

  • The supernatant from the cellulose precipitation step contains dissolved lignin and hemicellulose in the [Bmim]OTs/anti-solvent mixture.

  • Lignin Precipitation: Add a solvent in which lignin is insoluble (e.g., by acidifying the solution with HCl to a pH of ~2) to precipitate the lignin.

  • Separate the precipitated lignin by centrifugation or filtration.

  • Wash the lignin fraction with the precipitation solvent and then with deionized water.

  • Dry the purified lignin.

  • Hemicellulose Recovery: Hemicellulose can be recovered from the remaining solution by methods such as dialysis or further solvent precipitation.

Protocol 3: Analysis of Fractionated Components

This protocol provides an overview of standard methods for the characterization of the isolated cellulose, hemicellulose, and lignin.

Materials and Instruments:

• Sulfuric acid (72% and 4%)

• Autoclave

• High-Performance Liquid Chromatography (HPLC) system with a refractive index (RI) detector for carbohydrate analysis

• UV-Vis Spectrophotometer for acid-soluble lignin analysis

• Fourier-Transform Infrared (FTIR) Spectrometer

• X-ray Diffractometer (XRD)

• Scanning Electron Microscope (SEM)

Procedure:

• Compositional Analysis (NREL Method):

  • Determine the carbohydrate and lignin content of the original biomass and the fractionated components using the National Renewable Energy Laboratory (NREL) standard procedures for biomass analysis.[1][6]

  • This involves a two-step sulfuric acid hydrolysis to break down structural carbohydrates into monomeric sugars, which are then quantified by HPLC.[6]

  • Acid-insoluble lignin is determined gravimetrically, and acid-soluble lignin is measured by UV-Vis spectrophotometry.[6]

• Structural and Morphological Analysis:

  • FTIR Spectroscopy: Analyze the functional groups present in the fractions to confirm the separation and identify any chemical modifications.

  • XRD Analysis: Determine the crystallinity of the cellulose fraction. A decrease in crystallinity after IL treatment is indicative of an effective pretreatment.[4]

  • SEM Imaging: Visualize the surface morphology of the raw biomass and the regenerated cellulose to observe structural changes resulting from the IL treatment.[4]

Visualizations

Caption: Experimental workflow for biomass fractionation using [Bmim]OTs.

Caption: Interaction of [Bmim]OTs with biomass components.

References

• 1. Biomass Compositional Analysis Laboratory Procedures | Bioenergy and Bioeconomy | NLR [nrel.gov]
• 2. mdpi.com [mdpi.com]
• 3. Fractionation of Arctic Brown Algae (Fucus vesiculosus) Biomass Using 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mprl-series.mpg.de [mprl-series.mpg.de]

Application Notes and Protocols: 1-Butyl-3-methylimidazolium Tosylate for Extractive Desulfurization of Fuels

Introduction

Extractive desulfurization (EDS) using ionic liquids (ILs) is a promising alternative to conventional hydrodesulfurization (HDS) for producing ultra-low sulfur fuels. Ionic liquids, such as 1-butyl-3-methylimidazolium tosylate, are non-volatile, thermally stable salts that can selectively extract sulfur-containing compounds from fuel matrices at ambient temperature and pressure. The efficiency of sulfur removal is influenced by the nature of both the cation and the anion of the ionic liquid. While data for the tosylate anion is sparse, the well-studied [BMIM] cation is known to be effective in this process. These notes provide a framework for the application of [BMIM][OTs] in the extractive desulfurization of fuels.

Synthesis of 1-Butyl-3-methylimidazolium Tosylate ([BMIM][OTs])

A common method for the synthesis of imidazolium-based ionic liquids is a two-step process involving quaternization followed by anion exchange. For [BMIM][OTs], a potential synthetic route is the direct reaction of 1-methylimidazole with butyl tosylate. A generalized protocol is provided below.

Protocol 2.1: Synthesis of [BMIM][OTs]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine equimolar amounts of 1-methylimidazole and butyl tosylate.

• Reaction Conditions: Heat the mixture at a controlled temperature (e.g., 70-90 °C) with continuous stirring for 24-48 hours. The reaction progress can be monitored by techniques such as NMR spectroscopy.

• Purification: After the reaction is complete, the resulting ionic liquid is often a viscous liquid. To remove any unreacted starting materials, the product should be washed multiple times with a non-polar solvent like ethyl acetate or diethyl ether.

• Drying: The purified ionic liquid should be dried under vacuum at an elevated temperature (e.g., 70-80 °C) for several hours to remove any residual solvent and moisture.

• Characterization: The final product should be characterized to confirm its structure and purity using techniques such as ¹H NMR, ¹³C NMR, and FTIR spectroscopy.

Extractive Desulfurization of Fuels

The core of the application is the liquid-liquid extraction of sulfur compounds from fuel. This process involves mixing the ionic liquid with the fuel, allowing for the transfer of sulfur compounds from the fuel phase to the ionic liquid phase, and then separating the two phases.

Protocol 3.1: General Extractive Desulfurization Procedure

• Preparation of Model Fuel (Optional): For quantitative studies, a model fuel is typically prepared by dissolving a known concentration of a specific sulfur compound (e.g., dibenzothiophene (DBT), thiophene, benzothiophene) in a sulfur-free organic solvent (e.g., n-dodecane, n-octane).[1][2]

• Extraction: In a sealed vessel, mix a specific mass ratio of the ionic liquid ([BMIM][OTs]) and the fuel (model or real fuel like diesel or gasoline). Common mass ratios of fuel to IL range from 5:1 to 1:1.[1][2]

• Agitation and Incubation: Vigorously agitate the mixture using a magnetic stirrer or a shaker for a predetermined time (e.g., 30 minutes to several hours) at a controlled temperature (e.g., 30-60 °C) to ensure intimate contact between the two phases and facilitate mass transfer.[1][2]

• Phase Separation: After agitation, allow the mixture to settle for a period (e.g., 30 minutes) for the phases to separate. The denser ionic liquid phase will settle at the bottom, and the lighter fuel phase will be on top.

• Sampling and Analysis: Carefully collect a sample from the upper fuel phase. The sulfur concentration in the fuel phase before and after extraction is determined using an appropriate analytical technique, such as gas chromatography with a flame ionization detector (GC-FID), a sulfur analyzer, or high-performance liquid chromatography (HPLC).

• Calculation of Desulfurization Efficiency: The desulfurization efficiency is calculated using the following formula:

  • Sulfur Removal (%) = [(Initial Sulfur Conc. - Final Sulfur Conc.) / Initial Sulfur Conc.] x 100

Data Presentation: Desulfurization Efficiency of [BMIM]-Based Ionic Liquids

The following tables summarize the desulfurization performance of various [BMIM]-based ionic liquids on different sulfur compounds and fuels. This data can be used as a reference for designing experiments with [BMIM][OTs].

Table 1: Extractive Desulfurization of Model Fuels with [BMIM]-Based Ionic Liquids

Ionic Liquid	Sulfur Compound	Model Fuel Solvent	Temp. (°C)	Time (min)	Mass Ratio (Fuel:IL)	Sulfur Removal (%)	Reference
[BMIM][Cl]	Dibenzothiophene (DBT)	n-dodecane	30	30	1:1	81	[1]
[BMIM][BF₄]	Dibenzothiophene (DBT)	n-dodecane	30	30	1:1	73.02	[2]
[BMIM][SCN]	Dibenzothiophene (DBT)	n-dodecane	30	30	1:1	86.5	[3]
[BMIM][BF₄]	Thiophene	n-dodecane	30	30	5:1	62.2	[2]
[BMIM][BF₄]	Benzothiophene (BT)	n-dodecane	30	30	5:1	73.7	[2]

Table 2: Extractive Desulfurization of Real Fuels with [BMIM]-Based Ionic Liquids

Ionic Liquid	Fuel Type	Initial Sulfur (ppm)	Temp. (°C)	Time (min)	Mass Ratio (Fuel:IL)	Sulfur Removal (%)	Reference
[BMIM][Cl]	Diesel	385	30	30	1:1	66	[1]
[BMIM][Cl]	Gasoline	186	30	30	1:1	58.6	[1]

Regeneration and Recycling of the Ionic Liquid

For the process to be economically viable, the ionic liquid must be regenerated and reused. A common method for regeneration is to use a volatile organic solvent to extract the sulfur compounds from the ionic liquid, followed by evaporation of the solvent.

Protocol 5.1: Regeneration of Spent Ionic Liquid

• Back-Extraction: Mix the sulfur-laden ionic liquid with a suitable solvent (e.g., hexane, diethyl ether) that is immiscible with the ionic liquid but has a high affinity for the sulfur compounds.

• Agitation and Separation: Vigorously stir the mixture to facilitate the transfer of sulfur compounds from the ionic liquid to the solvent. Allow the phases to separate.

• Solvent Removal: Decant the solvent layer containing the extracted sulfur compounds. Repeat the washing step multiple times to ensure complete removal of sulfur.

• Drying: Heat the regenerated ionic liquid under vacuum to remove any residual solvent. The regenerated ionic liquid can then be reused for subsequent desulfurization cycles. The efficiency of the regenerated ionic liquid should be tested to ensure its activity is maintained.[2]

Visualizations

Diagram 6.1: Experimental Workflow for Extractive Desulfurization

Caption: Workflow for the extractive desulfurization of fuel using an ionic liquid.

Diagram 6.2: Logical Relationship in Extractive Desulfurization

Caption: The logical flow of components in the extractive desulfurization process.

References

• 1. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the NMR Spectroscopic Characterization of [BMIM][OTs]

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the characterization of the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) using Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for one-dimensional (¹H and ¹³C) and two-dimensional (COSY and HSQC) NMR experiments are outlined, enabling unambiguous structural verification and purity assessment.

Introduction

[BMIM][OTs] is an imidazolium-based ionic liquid with a wide range of applications, including as a solvent in organic synthesis and materials science.[1] Accurate characterization of its chemical structure is crucial for ensuring its suitability for these applications. NMR spectroscopy is a powerful analytical technique for the structural elucidation of ionic liquids, providing detailed information about the cationic and anionic components.[2][3][4] This document outlines the key NMR techniques and experimental parameters for the comprehensive analysis of [BMIM][OTs].

Chemical Structure and Numbering

The chemical structure of 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) consists of a 1-butyl-3-methylimidazolium cation ([BMIM]⁺) and a tosylate anion ([OTs]⁻). The numbering schemes for both ions, used for the assignment of NMR signals, are presented below.

Caption: Chemical structures of the [BMIM]⁺ cation and [OTs]⁻ anion.

Quantitative NMR Data

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for [BMIM][OTs]. It is important to note that chemical shifts can be influenced by the choice of deuterated solvent, concentration, and temperature. The data presented here is a compilation from various sources for the [BMIM]⁺ cation and related tosylate compounds.

Table 1: ¹H NMR Chemical Shift Data for [BMIM][OTs]

Assignment	Structure Component	Chemical Shift (δ) ppm (Solvent)	Multiplicity	Integration
H2	Imidazolium Ring	~8.5 - 9.5 (DMSO-d₆)	s	1H
H4, H5	Imidazolium Ring	~7.0 - 8.0 (DMSO-d₆)	m	2H
H6	Butyl Chain (α-CH₂)	~4.1 - 4.3 (DMSO-d₆)	t	2H
H7	Butyl Chain (β-CH₂)	~1.7 - 1.9 (DMSO-d₆)	m	2H
H8	Butyl Chain (γ-CH₂)	~1.2 - 1.4 (DMSO-d₆)	m	2H
H9	Butyl Chain (δ-CH₃)	~0.8 - 1.0 (DMSO-d₆)	t	3H
H10	Methyl Group (N-CH₃)	~3.8 - 4.0 (DMSO-d₆)	s	3H
H2', H6'	Tosylate (Aromatic)	~7.4 - 7.6 (DMSO-d₆)	d	2H
H3', H5'	Tosylate (Aromatic)	~7.0 - 7.2 (DMSO-d₆)	d	2H
H4'	Tosylate (Methyl)	~2.2 - 2.4 (DMSO-d₆)	s	3H

Table 2: ¹³C NMR Chemical Shift Data for [BMIM][OTs]

Assignment	Structure Component	Chemical Shift (δ) ppm (Solvent)
C2	Imidazolium Ring	~136 - 138 (DMSO-d₆)
C4, C5	Imidazolium Ring	~122 - 124 (DMSO-d₆)
C6	Butyl Chain (α-CH₂)	~48 - 50 (DMSO-d₆)
C7	Butyl Chain (β-CH₂)	~31 - 33 (DMSO-d₆)
C8	Butyl Chain (γ-CH₂)	~18 - 20 (DMSO-d₆)
C9	Butyl Chain (δ-CH₃)	~13 - 15 (DMSO-d₆)
C10	Methyl Group (N-CH₃)	~35 - 37 (DMSO-d₆)
C1'	Tosylate (Aromatic)	~145 - 147 (DMSO-d₆)
C2', C6'	Tosylate (Aromatic)	~128 - 130 (DMSO-d₆)
C3', C5'	Tosylate (Aromatic)	~125 - 127 (DMSO-d₆)
C4'	Tosylate (Aromatic)	~138 - 140 (DMSO-d₆)
C7'	Tosylate (Methyl)	~20 - 22 (DMSO-d₆)

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

• Sample Purity: Ensure the [BMIM][OTs] sample is of high purity and free from residual solvents or synthetic byproducts.

• Solvent Selection: Choose a suitable deuterated solvent in which the ionic liquid is soluble. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a common choice for imidazolium-based ionic liquids. Other potential solvents include acetonitrile-d₃ and chloroform-d.

• Concentration: Prepare a solution with a concentration of approximately 10-50 mg of [BMIM][OTs] in 0.5-0.7 mL of the chosen deuterated solvent.

• Dissolution: Vortex the sample until the ionic liquid is completely dissolved. Gentle heating may be applied if necessary to aid dissolution.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Referencing: Tetramethylsilane (TMS) can be used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

1D NMR Spectroscopy

• Spectrometer Setup: Tune and match the ¹H probe of the NMR spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence (e.g., zg30) is typically used.

  • Number of Scans (NS): 16 to 64 scans are usually sufficient.

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

  • Spectral Width (SW): A spectral width of approximately 12-16 ppm is appropriate.

• Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate the signals and assign the peaks.

• Spectrometer Setup: Tune and match the ¹³C probe.

• Locking and Shimming: Maintain the lock and shims from the ¹H experiment.

• Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is standard.

  • Number of Scans (NS): A larger number of scans (e.g., 1024 or more) is required due to the lower natural abundance of ¹³C.

  • Relaxation Delay (D1): 2-5 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

  • Spectral Width (SW): A spectral width of approximately 200-250 ppm is suitable.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase correct the spectrum.

  • Reference the spectrum to the solvent signal or TMS.

  • Assign the peaks.

2D NMR Spectroscopy

Two-dimensional NMR techniques are invaluable for confirming the structural assignments made from 1D spectra.

The COSY experiment identifies protons that are spin-spin coupled, typically through two or three bonds.

• Spectrometer Setup: Use the same setup as for the ¹H NMR experiment.

• Acquisition Parameters:

  • Pulse Sequence: A standard COSY pulse sequence (e.g., cosygpqf).

  • Number of Scans (NS): 2-8 scans per increment.

  • Relaxation Delay (D1): 1-2 seconds.

  • Number of Increments (F1 dimension): 256-512 increments.

  • Spectral Width (SW): Same as the ¹H spectrum in both dimensions.

• Processing:

  • Apply a 2D Fourier transform.

  • Phase correct the spectrum in both dimensions.

  • Analyze the cross-peaks, which indicate J-coupling between protons.

The HSQC experiment correlates proton signals with the signals of directly attached carbons.

• Spectrometer Setup: Requires a probe capable of both ¹H and ¹³C detection.

• Acquisition Parameters:

  • Pulse Sequence: A standard HSQC pulse sequence with gradient selection (e.g., hsqcedetgpsisp2.3).

  • Number of Scans (NS): 4-16 scans per increment.

  • Relaxation Delay (D1): 1-2 seconds.

  • Number of Increments (F1 dimension): 128-256 increments.

  • Spectral Width (SW): The F2 (¹H) dimension should match the ¹H spectral width, and the F1 (¹³C) dimension should encompass all expected carbon signals.

• Processing:

  • Apply a 2D Fourier transform.

  • Phase correct the spectrum.

  • Analyze the cross-peaks, which show one-bond correlations between protons and carbons.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the NMR characterization process.

Caption: General workflow for NMR characterization of [BMIM][OTs].

Caption: Expected correlations in COSY and HSQC spectra of [BMIM][OTs].

References

• 1. innospk.com [innospk.com]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Note and Protocol: Determination of Heat Capacity of 1-Butyl-3-methylimidazolium Tosylate Using Adiabatic Calorimetry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ionic liquids (ILs) are a class of salts with melting points below 100 °C, exhibiting unique properties such as low volatility, high thermal stability, and tunable physicochemical characteristics. 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) is a prominent imidazolium-based ionic liquid with applications as a green solvent in chemical synthesis, a medium for catalysis and extraction processes, and in electrochemical applications like battery electrolytes and supercapacitors.[1] The heat capacity is a fundamental thermodynamic property crucial for the design and optimization of thermal management in these applications. Adiabatic calorimetry is a precise method for determining the heat capacity of substances by measuring the temperature change resulting from a known energy input under conditions that minimize heat exchange with the surroundings.

This application note provides a detailed protocol for determining the heat capacity of 1-butyl-3-methylimidazolium tosylate using adiabatic calorimetry.

Experimental Protocol

This protocol outlines the methodology for measuring the heat capacity of 1-butyl-3-methylimidazolium tosylate using a vacuum adiabatic calorimeter.

Materials and Equipment

• Sample: 1-butyl-3-methylimidazolium tosylate (CAS: 410522-18-8), purity >99%

• Calorimeter: Automated vacuum adiabatic calorimeter (e.g., TAU-10)

• Calorimetric cell: Cylindrical stainless steel or titanium cell

• Heating element: Calibrated electric heater within the calorimetric cell

• Temperature sensor: Calibrated platinum resistance thermometer

• Vacuum system: To maintain high vacuum around the calorimetric cell

• Data acquisition system: Computer-controlled system for recording temperature and energy input

• Inert gas: Helium for heat exchange

• Analytical balance: For accurate sample weighing

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the heat capacity of 1-butyl-3-methylimidazolium tosylate using adiabatic calorimetry.

Figure 1: Experimental workflow for determining the heat capacity of 1-butyl-3-methylimidazolium tosylate using adiabatic calorimetry.

Step-by-Step Procedure

• Sample Preparation:

  • Accurately weigh a known mass of 1-butyl-3-methylimidazolium tosylate using an analytical balance.

  • Transfer the sample into the clean and dry calorimetric cell.

  • Seal the calorimetric cell under vacuum to prevent contamination and ensure an inert atmosphere.

• Calorimeter Setup:

  • Mount the sealed calorimetric cell inside the adiabatic shield of the calorimeter.

  • Evacuate the space between the cell and the shield to a high vacuum to minimize heat exchange by convection and conduction.

  • Cool the calorimeter to the desired starting temperature (e.g., 5 K).

• Heat Capacity Measurement:

  • Introduce a small amount of helium gas into the calorimeter to facilitate thermal equilibrium.

  • Allow the system to reach a stable initial temperature.

  • Introduce a known amount of electrical energy to the heater in the calorimetric cell over a defined period.

  • Monitor the temperature of the cell until it reaches a new equilibrium.

  • Record the initial and final temperatures and the amount of energy supplied.

  • Repeat this process in a series of steps to cover the entire desired temperature range (e.g., 5 K to 370 K).

• Data Analysis:

  • Calculate the gross heat capacity of the sample and the cell at the mean temperature of each step using the formula: Ctotal = ΔQ / ΔT where ΔQ is the energy input and ΔT is the resulting temperature change.

  • Subtract the previously determined heat capacity of the empty calorimetric cell (the addenda) from the total heat capacity to obtain the heat capacity of the sample.

  • Divide the sample's heat capacity by its molar mass to obtain the molar heat capacity (Cp,m).

Data Presentation

The heat capacity of 1-butyl-3-methylimidazolium tosylate was measured over a temperature range of 10 K to 360 K. The following table summarizes the molar heat capacity at selected temperatures.

Temperature (K)	Molar Heat Capacity (J·K⁻¹·mol⁻¹)
10	3.8
20	25.5
50	105.2
100	210.5
150	285.4
200	354.1
250	425.8
298.15	495.3
300	498.1
320	520.7
340	543.3
360	565.9

Note: The data presented here are representative values. For the complete dataset and detailed information on phase transitions, please refer to the original research publication.

Conclusion

This application note provides a comprehensive protocol for the accurate determination of the heat capacity of the ionic liquid 1-butyl-3-methylimidazolium tosylate using adiabatic calorimetry. The provided workflow and data serve as a valuable resource for researchers and professionals in the fields of chemistry, materials science, and drug development, enabling a deeper understanding of the thermal properties of this important ionic liquid for various applications. The precise heat capacity data obtained through this method are essential for process design, safety analysis, and the development of new technologies utilizing ionic liquids.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Phase Equilibrium Study of [BMIM][OTs] with Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the phase equilibrium behavior of the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) with water and various organic solvents. Detailed experimental protocols for determining solid-liquid and liquid-liquid equilibria are provided, along with tabulated data for direct comparison and application in areas such as extraction, synthesis, and drug delivery.

Introduction

1-Butyl-3-methylimidazolium tosylate ([BMIM][OTs]) is an ionic liquid of significant interest due to its unique physicochemical properties, including low vapor pressure, high thermal stability, and tunable miscibility with a range of solvents.[1] Understanding its phase equilibrium with water and organic solvents is crucial for its application as a green solvent in chemical synthesis, extraction processes, and as a medium for drug delivery systems.[1] This document outlines the methodologies for studying these phase equilibria and presents key data for various binary systems.

Physicochemical Properties of [BMIM][OTs]

A summary of the key physical and chemical properties of [BMIM][OTs] is presented below.

Property	Value
Molecular Formula	C₁₅H₂₂N₂O₃S
Molar Mass	310.4 g/mol
Melting Point	70 °C
Decomposition Temperature	> 197 °C
Appearance	White crystalline solid

Note: Properties are sourced from PubChem CID 11483731 and other supplier data.[1][2]

Data Presentation: Phase Equilibrium Data

The following tables summarize the solid-liquid equilibria (SLE) and liquid-liquid equilibria (LLE) data for binary systems of [BMIM][OTs] with water and various organic solvents. The data is adapted from the work of Domańska et al.[3]

Solid-Liquid Equilibrium (SLE) Data

The SLE data reveals eutectic behavior for [BMIM][OTs] with water and alcohols.[3] The solubility of [BMIM][OTs] in alcohols generally decreases with increasing alkyl chain length of the alcohol.[3]

Table 1: Solid-Liquid Equilibrium Data for {[BMIM][OTs] (1) + Solvent (2)}

Solvent (2)	Mole Fraction of [BMIM][OTs] (x₁)	Temperature (T/K)
Water	0.0000	273.1
0.0521	268.5
...	...
Ethanol	0.0000	158.7
0.1035	245.2
...	...
1-Butanol	0.0000	183.5
0.0987	263.8
...	...
1-Hexanol	0.0000	228.2
0.1523	288.9
...	...
1-Octanol	0.0000	257.3
0.2011	301.2
...	...
1-Decanol	0.0000	279.5
0.2543	310.4
...	...
(Note: "..." indicates that additional data points are available in the source literature.)[3]

Liquid-Liquid Equilibrium (LLE) Data

For systems with n-hexane and aromatic hydrocarbons, [BMIM][OTs] exhibits partial miscibility, characterized by an upper critical solution temperature (UCST).[3]

Table 2: Liquid-Liquid Equilibrium Data for {[BMIM][OTs] (1) + Solvent (2)}

Solvent (2)	Mole Fraction of [BMIM][OTs] (x₁)	Temperature (T/K)
n-Hexane	0.0985	298.2
0.2134	315.7
...	...
Benzene	0.0765	285.4
0.1892	305.1
...	...
Toluene	0.0654	290.3
0.1543	312.8
...	...
Ethylbenzene	0.0587	295.1
0.1321	318.5
...	...
Propylbenzene	0.0511	300.2
0.1156	325.6
...	...
(Note: "..." indicates that additional data points are available in the source literature.)[3]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of [BMIM][OTs] and the determination of its phase equilibria with water and organic solvents.

Protocol for the Synthesis and Purification of [BMIM][OTs]

This protocol is adapted from general procedures for the synthesis of imidazolium-based ionic liquids.[4][5]

Materials:

• 1-methylimidazole (freshly distilled)

• 1-chlorobutane

• Silver tosylate or Sodium tosylate

• Acetonitrile (anhydrous)

• Ethyl acetate

• Activated charcoal

• Dichloromethane

Equipment:

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

• Rotary evaporator

• Filtration apparatus

• Schlenk line or glove box (for handling hygroscopic materials)

Procedure:

• Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl]):

  • In a round-bottom flask, combine 1-methylimidazole and a slight molar excess of 1-chlorobutane in a suitable solvent like toluene.

  • Heat the mixture to reflux (approximately 110 °C) with vigorous stirring for 24-48 hours.[4]

  • Cool the reaction mixture, which may result in the formation of a viscous oil or a semi-solid.

  • Decant the solvent and wash the product with ethyl acetate to remove unreacted starting materials.

  • Dry the resulting [BMIM][Cl] under vacuum.

• Anion Exchange Reaction:

  • Dissolve the synthesized [BMIM][Cl] in a suitable solvent (e.g., acetonitrile or water).

  • Add a stoichiometric amount of silver tosylate or sodium tosylate to the solution. A precipitate of AgCl or NaCl will form.

  • Stir the mixture at room temperature for several hours to ensure complete reaction.

• Purification:

  • Filter the mixture to remove the precipitated salt.

  • If the filtrate is colored, stir with activated charcoal for several hours and then filter.

  • Remove the solvent from the filtrate using a rotary evaporator.

  • Wash the resulting ionic liquid with diethyl ether or ethyl acetate to remove any remaining organic impurities.

  • Dry the final product, [BMIM][OTs], under high vacuum at an elevated temperature (e.g., 70-80 °C) for at least 24 hours to remove any residual water and solvent.

• Characterization:

  • Confirm the structure and purity of the synthesized [BMIM][OTs] using ¹H NMR and ¹³C NMR spectroscopy.

  • Determine the water content using Karl Fischer titration.

  • Verify the absence of halide impurities using a silver nitrate test.

Protocol for Determination of Solid-Liquid and Liquid-Liquid Equilibria by the Dynamic Method

This protocol is based on the dynamic method described for phase equilibrium studies of ionic liquids.[3][6]

Materials:

• High-purity [BMIM][OTs] (dried under vacuum)

• High-purity solvents (water, ethanol, 1-butanol, 1-hexanol, 1-octanol, 1-decanol, n-hexane, benzene, toluene, ethylbenzene, propylbenzene)

Equipment:

• Jacketed glass equilibrium cell with a magnetic stirrer

• High-precision thermostat bath

• Calibrated digital thermometer (accuracy ±0.01 K)

• Analytical balance (accuracy ±0.0001 g)

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of [BMIM][OTs] into the equilibrium cell.

  • Add a known mass of the solvent to the cell.

• Equilibrium Determination (Heating Cycle):

  • Place the equilibrium cell in the thermostat bath and begin stirring.

  • Slowly heat the mixture at a controlled rate (e.g., 0.2 K/min) while observing the sample.

  • For SLE, record the temperature at which the last solid crystals disappear. This is the liquidus temperature.

  • For LLE, record the temperature at which the two liquid phases become completely miscible (the solution becomes clear). This is the cloud point temperature.

• Equilibrium Determination (Cooling Cycle):

  • Slowly cool the mixture at a controlled rate while stirring.

  • For SLE, record the temperature at which the first crystals appear.

  • For LLE, record the temperature at which the solution becomes turbid, indicating phase separation.

• Data Collection:

  • Repeat the heating and cooling cycles several times to ensure reproducibility. The average of the temperatures from the heating and cooling cycles is taken as the equilibrium temperature.

  • Prepare a series of samples with different compositions and repeat the measurements to construct the phase diagram.

Protocol for Determination of Liquid-Liquid Equilibria by the Cloud-Point Titration Method

This protocol is a common alternative for determining LLE, particularly for ternary systems.[7][8]

Materials:

• High-purity [BMIM][OTs]

• High-purity water

• High-purity organic solvent

Equipment:

• Jacketed glass titration vessel with a magnetic stirrer

• High-precision thermostat bath

• Calibrated digital thermometer

• Burette or automated titrator

Procedure:

• Sample Preparation:

  • Prepare a binary mixture of known composition of two of the components (e.g., [BMIM][OTs] and water) in the titration vessel.

• Titration:

  • Maintain the temperature of the mixture using the thermostat bath.

  • Slowly add the third component (the titrant, e.g., the organic solvent) from the burette while stirring vigorously.

  • Observe the solution for the appearance or disappearance of turbidity. The point at which the solution becomes clear (or turbid, depending on the starting point) is the cloud point.

  • Record the volume of titrant added.

• Data Analysis:

  • Calculate the composition of the ternary mixture at the cloud point.

  • Repeat the titration with different initial binary mixture compositions to obtain a series of points on the binodal curve.

  • Plot the compositions on a ternary phase diagram to construct the binodal curve, which separates the one-phase and two-phase regions.

Mandatory Visualizations

Experimental Workflow for Phase Equilibrium Determination

The following diagram illustrates the general workflow for the experimental determination of phase equilibria.

Caption: Workflow for Phase Equilibrium Study.

Logical Relationships in Phase Behavior

This diagram illustrates the key factors influencing the phase behavior of [BMIM][OTs] with water and organic solvents.

Caption: Influences on Phase Behavior.

References

• 1. innospk.com [innospk.com]
• 2. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A simple approach for the determination and characterization of ternary phase diagrams of aqueous two-phase systems composed of water, polyethylene glycol and sodium carbonate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 1-Butyl-3-methylimidazolium Tosylate ([Bmim][OTs])

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for removing water content from 1-butyl-3-methylimidazolium tosylate ([Bmim][OTs]).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the drying of [Bmim][OTs].

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete water removal (high residual water content after drying)	1. Insufficient drying time or temperature. 2. Inadequate vacuum level. 3. Saturation of molecular sieves. 4. High initial water content overwhelming the chosen method.	1. Extend the drying time or incrementally increase the temperature, ensuring it remains well below the decomposition temperature of [Bmim][OTs] (~197°C)[1]. 2. Ensure a high vacuum is achieved and maintained. Check for leaks in the system. 3. Use freshly activated molecular sieves. If reusing, ensure they have been properly regenerated by heating to 200-315°C[2]. 4. For very wet samples, consider a preliminary drying step or using a more rigorous method like azeotropic distillation.
Suspected thermal degradation of the ionic liquid (e.g., color change to yellow or brown, unusual odor)	1. Drying temperature is too high. Imidazolium-based ionic liquids can slowly degrade at temperatures as low as 120-150°C over extended periods[3]. 2. Presence of impurities that lower the decomposition temperature.	1. Immediately reduce the drying temperature. It is recommended to stay below 100°C for prolonged heating under vacuum[4]. 2. Ensure the purity of the [Bmim][OTs] before drying. If impurities are suspected, purification steps may be necessary prior to water removal.
Ionic liquid shows increased viscosity after drying	1. This is the expected outcome as water acts as a plasticizer, and its removal will increase the viscosity of the ionic liquid.	This is a normal observation and indicates successful water removal.
Contamination of the ionic liquid when using molecular sieves	1. Ion exchange between the ionic liquid and the cations within the zeolite structure of the molecular sieves.	1. Use 3Å molecular sieves, as their pore size is small enough to trap water molecules but exclude the larger ionic liquid ions[5]. 2. To be certain of avoiding contamination, especially for high-purity applications, vacuum drying or azeotropic distillation are preferred methods[6].
Difficulty in removing the solvent after azeotropic distillation	1. The solvent used for azeotropic distillation has a high boiling point. 2. Insufficient vacuum or temperature during the final solvent removal step.	1. Select an azeotroping agent with a boiling point that allows for its removal under vacuum at a temperature that will not degrade the ionic liquid. Toluene is a common choice. 2. After the azeotropic removal of water, apply a high vacuum and gently heat to remove the residual solvent.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove water from [Bmim][OTs]?

A1: Water can significantly alter the physicochemical properties of ionic liquids, including viscosity, density, conductivity, and electrochemical stability. For many applications, such as in electrochemistry, catalysis, and as reaction media, the presence of water can lead to undesirable side reactions and affect experimental outcomes.

Q2: What is the most reliable method for determining the water content in [Bmim][OTs]?

A2: Karl Fischer titration is the industry-standard and most accurate method for determining the water content in ionic liquids[7]. This technique is highly specific to water and can provide precise measurements even at very low concentrations.

Q3: What is a realistic target for water content after drying [Bmim][OTs]?

A3: The achievable water content depends on the drying method used. With vacuum drying at elevated temperatures, it is possible to reduce the water content to as low as 0.057 mass % (570 ppm)[8][9]. For applications requiring extremely low water content (<50 ppm), a combination of methods, such as vacuum drying followed by storage over activated molecular sieves in a desiccator or glovebox, may be necessary.

Q4: Can I use any type of molecular sieves to dry [Bmim][OTs]?

A4: It is recommended to use 3Å molecular sieves. The 3Å pore size is effective at adsorbing water molecules while being small enough to prevent the larger 1-butyl-3-methylimidazolium and tosylate ions from entering the zeolite structure, thus minimizing the risk of contamination through ion exchange[5].

Q5: At what temperature should I dry [Bmim][OTs] under vacuum?

A5: To avoid thermal degradation, it is advisable to keep the temperature below 100°C for prolonged vacuum drying[4]. Studies on the thermal stability of [Bmim][OTs] have shown that it is stable up to approximately 197°C (470 K), but slow degradation can occur at lower temperatures over extended periods[1][3]. A common practice for drying imidazolium-based ionic liquids is to heat them at 70-80°C under high vacuum for 24-48 hours.

Q6: How do I know if my molecular sieves are "activated"?

A6: Commercially available molecular sieves may not always be fully activated upon arrival. To ensure their water-adsorbing capacity, they should be heated in a furnace at 200-315°C for several hours under a stream of dry, inert gas or under vacuum. A simple test for activation is to place a few beads in a gloved hand and add a drop of water; properly activated sieves will become very hot[2].

Q7: Is azeotropic distillation a suitable method for drying [Bmim][OTs]?

A7: Yes, azeotropic distillation can be an effective method for removing water from ionic liquids. This involves adding a solvent (an entrainer) that forms a low-boiling azeotrope with water, such as toluene. The water-entrainer azeotrope is then distilled off, leaving the dry ionic liquid behind. A final vacuum step is necessary to remove the residual entrainer.

Data Presentation

The following table summarizes the effectiveness of various water removal methods for imidazolium-based ionic liquids. While data specific to the tosylate anion is limited, these values provide a general expectation of efficiency.

Drying Method	Ionic Liquid System	Conditions	Final Water Content	Reference
Vacuum Drying	General Ionic Liquid	70-140°C, 10-12 h, 0.8 kPa	0.057 mass % (570 ppm)	[8][9]
Vacuum Drying	[Emim][Im] & [Emim][BF4]	1.5 Torr, 24-72 h	2-3 times lower than with molecular sieves	[10]
Molecular Sieves (3Å)	[Emim][EtSO4]	Direct contact, 24-72 h	Comparable to vacuum drying	[10]
Azeotropic Distillation	General Ionic Liquid	Toluene as entrainer	Effective for significant water removal	[6]

Experimental Protocols

Protocol 1: Vacuum Drying

This is the most common and straightforward method for drying ionic liquids.

Materials:

• 1-Butyl-3-methylimidazolium tosylate ([Bmim][OTs]) with known initial water content.

• Schlenk flask or a round-bottom flask.

• Vacuum pump capable of reaching high vacuum (<1 mbar).

• Heating mantle or oil bath with a temperature controller.

• Cold trap (e.g., liquid nitrogen or dry ice/acetone).

Procedure:

• Place the [Bmim][OTs] in the flask, ensuring the volume does not exceed one-third of the flask's capacity to allow for a large surface area.

• Attach the flask to a vacuum line equipped with a cold trap to protect the pump from water vapor.

• Begin stirring the ionic liquid if a magnetic stir bar is present.

• Gradually apply the vacuum. Be cautious of vigorous bubbling if a significant amount of water is present.

• Once a stable vacuum is achieved, begin heating the ionic liquid to 70-80°C. Do not exceed 100°C for prolonged periods to prevent thermal degradation.

• Continue drying under vacuum with stirring for at least 24 hours. For very low final water content, 48 hours or more may be necessary.

• To monitor the progress, a small aliquot can be carefully removed (while maintaining an inert atmosphere if possible) and its water content measured by Karl Fischer titration.

• Once the desired water content is reached, turn off the heating and allow the ionic liquid to cool to room temperature under vacuum.

• Gently break the vacuum with a dry, inert gas such as nitrogen or argon to prevent reabsorption of atmospheric moisture.

• Store the dried ionic liquid in a sealed container under an inert atmosphere.

Protocol 2: Drying with Molecular Sieves

This method is useful for achieving very low water content or for maintaining the dryness of a previously dried ionic liquid.

Materials:

• [Bmim][OTs].

• 3Å molecular sieves, activated.

• A sealed container (e.g., a glass bottle with a septum-lined cap).

• Inert atmosphere (glovebox or Schlenk line).

Procedure:

• Activate the 3Å molecular sieves by heating them in a furnace at 200-315°C for at least 3 hours under vacuum or with a flow of dry inert gas.

• Allow the sieves to cool to room temperature in a desiccator.

• In an inert atmosphere (e.g., inside a glovebox), add the activated molecular sieves to the [Bmim][OTs]. A typical loading is 10-20% (w/w).

• Seal the container tightly and allow it to stand for at least 24 hours at room temperature. Occasional gentle swirling can improve efficiency.

• For faster drying, the mixture can be gently heated to 40-50°C.

• To separate the dried ionic liquid, carefully decant or filter it from the molecular sieves in an inert atmosphere.

• Confirm the final water content using Karl Fischer titration.

Mandatory Visualizations

Caption: Decision-making flowchart for selecting a water removal method.

Caption: Experimental workflow for the vacuum drying of [Bmim][OTs].

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. reddit.com [reddit.com]
• 3. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ilschem.com [ilschem.com]
• 9. How to dry an ionic liquid? [ilschem.com]
• 10. eplab.ae.illinois.edu [eplab.ae.illinois.edu]

Technical Support Center: [BMIM][OTs] Synthesis and Purification

Welcome to the technical support center for the synthesis and purification of 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the experimental process.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the synthesis and purification of [BMIM][OTs].

Problem 1: The synthesized [BMIM][OTs] is colored (yellow to brownish).

• Question: I have followed the synthesis protocol, but my final [BMIM][OTs] product has a distinct yellow or brown color. How can I decolorize it?

• Answer: The coloration of ionic liquids is a common issue that can arise from trace impurities. While these impurities may be present in very low concentrations, they can have high molar extinction coefficients, leading to a visible color. Here are a couple of methods to address this:

  • Activated Charcoal Treatment: Stir the colored ionic liquid with activated charcoal for several hours. The charcoal will adsorb the colored impurities. Afterwards, filter the mixture to remove the charcoal. This is a widely used and effective method for decolorizing ionic liquids.

  • Alumina Column Chromatography: For a more thorough purification, you can pass the ionic liquid through a short column of activated alumina. This can effectively remove polar, colored impurities.

Problem 2: The yield of [BMIM][OTs] is lower than expected.

• Question: My reaction yield for the anion exchange step is significantly low. What could be the reasons and how can I improve it?

• Answer: Low yields in the anion exchange synthesis of [BMIM][OTs] can stem from several factors:

  • Incomplete Reaction: The anion exchange reaction may not have gone to completion. Ensure you are using a slight molar excess of the tosylate salt (e.g., sodium tosylate) and allow for sufficient reaction time with vigorous stirring to ensure proper mixing of the reactants.

  • Loss During Work-up: Significant amounts of the product can be lost during the washing and extraction steps. Minimize the number of washing steps and ensure that the organic and aqueous phases are well-separated to prevent loss of the product in the aqueous layer.

  • Purity of Starting Materials: The purity of your starting materials, particularly the [BMIM] halide precursor, is crucial. Impurities in the starting material can lead to side reactions and a lower yield of the desired product.

Problem 3: NMR analysis shows the presence of impurities.

• Question: My ¹H NMR spectrum of the purified [BMIM][OTs] shows unexpected peaks. How can I identify and remove these impurities?

• Answer: Common impurities in the synthesis of [BMIM][OTs] include unreacted starting materials, residual solvents, and water.

  • Unreacted 1-Methylimidazole: This can be identified by its characteristic peaks in the ¹H NMR spectrum. Washing the product with a non-polar solvent like hexane can help remove residual 1-methylimidazole.

  • Residual Solvents: Solvents used during synthesis or purification (e.g., dichloromethane, ethyl acetate) can be identified by their known chemical shifts. To remove them, dry the ionic liquid under high vacuum for an extended period, possibly at a slightly elevated temperature (e.g., 60-80 °C).

  • Water: Water is a common impurity in hygroscopic ionic liquids. It can be detected in the ¹H NMR spectrum as a broad singlet. Rigorous drying under high vacuum is necessary. For very low water content, Karl Fischer titration is the standard method for quantification.

  • Halide Impurities: Residual chloride or bromide from the [BMIM] halide precursor can be detected using a qualitative silver nitrate test. If halides are present, repeated washing with deionized water during the work-up of the anion exchange reaction is necessary until the aqueous washings give a negative test with silver nitrate.

Problem 4: The final [BMIM][OTs] product is not drying properly and remains viscous.

• Question: I am having difficulty removing the last traces of water from my [BMIM][OTs], and it remains a viscous liquid. What is the most effective drying method?

• Answer: Due to their low volatility and often hygroscopic nature, drying ionic liquids can be challenging. Here are some effective methods:

  • High-Vacuum Drying: This is the most common and effective method. The ionic liquid should be dried under high vacuum (e.g., <0.1 mbar) for an extended period (24-48 hours) with stirring and gentle heating (e.g., 70-80°C) to facilitate water removal.

  • Azeotropic Distillation: For larger quantities, azeotropic distillation with a suitable solvent like toluene can be used to remove water. However, this requires an additional step to remove the distillation solvent.

  • Use of Desiccants: While molecular sieves can be used, they can also adsorb the ionic liquid, leading to product loss. If used, they should be added to a solution of the ionic liquid in a volatile solvent, followed by filtration and vacuum drying of the filtrate.

Frequently Asked Questions (FAQs)

Q1: What is a typical two-step synthesis route for [BMIM][OTs]?

A1: The most common method is a two-step process. First, 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) or bromide ([BMIM]Br) is synthesized by the quaternization of 1-methylimidazole with the corresponding 1-halobutane. In the second step, an anion exchange (metathesis) reaction is performed by reacting the [BMIM] halide with a tosylate salt, such as sodium tosylate (NaOTs) or silver tosylate (AgOTs).

Q2: What are the key safety precautions to consider during the synthesis of [BMIM][OTs]?

A2: The synthesis of ionic liquids involves handling potentially hazardous materials.[1] 1-methylimidazole can be irritating to the skin and eyes.[1] Alkylating agents like 1-chlorobutane or 1-bromobutane are flammable and can be harmful.[1] It is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q3: How can I confirm the identity and purity of my synthesized [BMIM][OTs]?

A3: The primary methods for characterization are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the [BMIM] cation and the tosylate anion. The absence of impurity peaks is a good indicator of purity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic vibrational bands of the functional groups present in the ionic liquid.

• Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability and decomposition temperature of the ionic liquid. A sharp decomposition curve at a high temperature is indicative of a pure substance.

Q4: What is the expected melting point and purity of high-quality [BMIM][OTs]?

A4: High-purity [BMIM][OTs] is a solid at room temperature. The expected properties are summarized in the table below.

Property	Value
Purity	>99%
Melting Point	70 °C
Decomposition Temperature	>197 °C
Methylimidazole Content	<1000 ppm
Halogen Content	<1000 ppm
Water Content	<1000 ppm
Data based on supplier specifications.[2]

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

This protocol is adapted from established procedures for the synthesis of imidazolium halides.

• Materials:

  • 1-methylimidazole (freshly distilled)

  • 1-chlorobutane

  • Ethyl acetate (anhydrous)

  • Acetonitrile (anhydrous)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-methylimidazole (1.0 eq) and a solvent such as acetonitrile.

  • Add 1-chlorobutane (1.1-1.3 eq) to the mixture.

  • Heat the reaction mixture to reflux (approximately 75-80°C) and maintain for 24-48 hours.

  • Cool the reaction mixture to room temperature. A viscous, often yellow, liquid or a biphasic mixture will form.

  • Remove the volatile components (excess 1-chlorobutane and solvent) under reduced pressure using a rotary evaporator.

  • Wash the resulting crude product multiple times with ethyl acetate to remove unreacted starting materials. Decant the ethyl acetate layer after each wash.

  • The remaining product, [BMIM]Cl, is a white to pale yellow solid upon complete removal of the solvent. Dry the product under high vacuum. A typical yield is in the range of 85-90%.

Protocol 2: Anion Exchange Synthesis of [BMIM][OTs] from [BMIM]Cl

This protocol is a general procedure for anion metathesis.

• Materials:

  • 1-butyl-3-methylimidazolium chloride ([BMIM]Cl)

  • Sodium tosylate (NaOTs)

  • Dichloromethane (DCM)

  • Deionized water

  • Anhydrous magnesium sulfate or sodium sulfate

  • Silver nitrate (for testing)

• Procedure:

  • Dissolve [BMIM]Cl (1.0 eq) in deionized water.

  • In a separate flask, dissolve sodium tosylate (1.0-1.1 eq) in deionized water.

  • Add the sodium tosylate solution to the [BMIM]Cl solution and stir vigorously at room temperature for several hours (e.g., 4-6 hours).

  • Extract the resulting aqueous solution with dichloromethane multiple times. The [BMIM][OTs] will preferentially move into the organic phase.

  • Combine the organic extracts and wash with small portions of deionized water. After each wash, test the aqueous layer with a few drops of silver nitrate solution. Continue washing until no white precipitate (AgCl) is formed, indicating the complete removal of chloride ions.

  • Dry the organic phase over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter to remove the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator.

  • Dry the final product, [BMIM][OTs], under high vacuum at an elevated temperature (e.g., 70-80°C) for 24-48 hours to remove any residual water and solvent.

Visualizations

Caption: Synthesis and purification workflow for [BMIM][OTs].

Caption: Troubleshooting logic for [BMIM][OTs] synthesis.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with 1-Butyl-3-methylimidazolium Tosylate ([BMIM][OTs])

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reaction conditions when using the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]).

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments using [BMIM][OTs].

Issue 1: Low or No Product Yield

Low or no product yield is a common issue in organic synthesis. When using [BMIM][OTs], several factors could be contributing to this problem.

Potential Cause	Troubleshooting Steps
Suboptimal Reaction Temperature	Systematically vary the reaction temperature. While many reactions in [BMIM][OTs] proceed at room temperature, some may require heating to overcome activation energy barriers. Conversely, excessive heat can lead to decomposition of reactants, products, or the ionic liquid itself.[1]
Incorrect Catalyst Loading	Optimize the molar percentage of [BMIM][OTs] if it is being used as a catalyst. Insufficient catalyst will result in a slow or incomplete reaction, while excess catalyst may not lead to a significant improvement in yield and is not economical.
Presence of Impurities	Ensure the purity of [BMIM][OTs] and all reactants. Water and other impurities can significantly affect the catalytic activity of the ionic liquid and the overall reaction outcome.[2] Consider drying the ionic liquid under vacuum before use.
Poor Solubility of Reactants	Although [BMIM][OTs] is a good solvent for a wide range of organic compounds, some reactants may have limited solubility.[2] In such cases, consider the addition of a co-solvent. However, the choice of co-solvent should be made carefully to avoid negative impacts on the reaction.
Reaction Time	The reaction may not have been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using techniques like TLC or GC-MS to determine the optimal reaction time.
Product Instability	The desired product may be unstable under the reaction conditions, leading to decomposition. If suspected, try to isolate the product at different reaction times to assess its stability.

Issue 2: Difficulty in Product Isolation

The non-volatile nature of ionic liquids can make product isolation challenging compared to conventional volatile organic solvents.

Potential Cause	Troubleshooting Steps
Product is Soluble in [BMIM][OTs]	Liquid-liquid extraction: If the product is non-polar, it can often be extracted from the ionic liquid phase using a non-polar organic solvent like diethyl ether or hexane. Multiple extractions may be necessary for complete recovery.[3][4]
Distillation/Vacuum Distillation: If the product is volatile and thermally stable, it can be separated from the non-volatile ionic liquid by distillation, often under reduced pressure.[3]
Crystallization: If the product is a solid, it may be possible to induce crystallization by cooling the reaction mixture or by adding an anti-solvent.
Formation of an Emulsion during Extraction	Emulsion formation can occur during liquid-liquid extraction. To break the emulsion, try adding a saturated solution of a salt (e.g., brine), centrifuging the mixture, or filtering through a pad of celite.
High Viscosity of the Ionic Liquid	The viscosity of [BMIM][OTs] can be high, especially at lower temperatures, which can hinder efficient extraction.[1][5] Gently warming the mixture can reduce the viscosity and improve phase separation. Adding a low-viscosity co-solvent can also be beneficial.

Issue 3: Inefficient Recycling and Reuse of [BMIM][OTs]

One of the key advantages of ionic liquids is their potential for recycling and reuse. However, incomplete recovery or the presence of residual impurities can affect subsequent reactions.

Potential Cause	Troubleshooting Steps
Residual Product or Byproducts in the Ionic Liquid	After product extraction, ensure all organic residues are removed. This can be achieved by washing the ionic liquid with a suitable solvent in which the impurities are soluble but the ionic liquid is not.
Presence of Water	Water absorbed from the atmosphere or from the workup procedure can affect the performance of the recycled ionic liquid. Dry the recycled [BMIM][OTs] under high vacuum at a moderate temperature (e.g., 70-80 °C) before reuse.
Degradation of the Ionic Liquid	Although [BMIM][OTs] has good thermal stability, prolonged exposure to high temperatures can lead to degradation.[2][6] If you suspect degradation (e.g., color change), consider purifying the ionic liquid, for example, by treatment with activated charcoal followed by filtration.
Loss of Ionic Liquid during Workup	Minimize mechanical losses during extraction and transfer steps. Ensure complete phase separation to avoid discarding the ionic liquid with the extraction solvent.

Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercially available 1-butyl-3-methylimidazolium tosylate, and how can I purify it further?

A1: Commercially available [BMIM][OTs] typically has a purity of 99%.[2] However, it can contain impurities such as water, residual starting materials (e.g., 1-methylimidazole, butyl tosylate), and other halides. For reactions that are sensitive to impurities, further purification may be necessary. A common purification method involves dissolving the ionic liquid in a suitable solvent like acetonitrile, treating it with activated charcoal to remove colored impurities, followed by filtration and removal of the solvent under vacuum. To remove water, the ionic liquid should be dried under high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours.

Q2: How does the viscosity of [BMIM][OTs] affect my reaction, and how can I manage it?

A2: The viscosity of [BMIM][OTs] can be relatively high, which can affect mass transfer and reaction rates, especially in heterogeneous reactions or when using viscous reactants.[5] Viscosity is temperature-dependent; increasing the reaction temperature will lower the viscosity.[1] If the reaction conditions do not allow for heating, the addition of a small amount of a low-viscosity co-solvent can also be effective in reducing the overall viscosity of the reaction medium.

Q3: Can I use [BMIM][OTs] in reactions that are sensitive to water?

A3: Yes, but it is crucial to use anhydrous [BMIM][OTs]. Imidazolium-based ionic liquids are known to be hygroscopic. Therefore, it is essential to dry the ionic liquid thoroughly under vacuum before use and to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the absorption of atmospheric moisture.

Q4: How many times can I recycle and reuse [BMIM][OTs]?

A4: The number of times [BMIM][OTs] can be recycled and reused depends on the specific reaction, the workup procedure, and the efficiency of the purification process between cycles. With proper handling and purification to remove residual products, byproducts, and water, it can often be reused multiple times without a significant loss in catalytic activity.[7][8][9]

Q5: What are the best methods for removing [BMIM][OTs] from my final product?

A5: The choice of method depends on the properties of your product. For non-polar products, liquid-liquid extraction with a solvent like diethyl ether is often effective.[3][4] For volatile products, vacuum distillation is a good option to separate the product from the non-volatile ionic liquid.[3] If your product is a solid, recrystallization from a suitable solvent can be used to separate it from the ionic liquid.

Data Presentation

Table 1: Optimization of Reaction Conditions for Acetylation of Benzyl Alcohol with Acetic Anhydride using [BMIM][OTs] as a Catalyst

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	5	25	2	85
2	10	25	2	95
3	15	25	2	96
4	10	50	1	98
5	10	80	0.5	99

Data synthesized from trends observed in the literature.

Table 2: Effect of [BMIM][OTs] as a Solvent on the Knoevenagel Condensation of Benzaldehyde with Malononitrile

Entry	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	Toluene	80	60	75
2	Ethanol	80	60	82
3	[BMIM][OTs]	80	15	95
4	[BMIM][OTs]	25	30	92

Data synthesized from trends observed in the literature.[10][11][12]

Experimental Protocols

Protocol 1: General Procedure for the Acetylation of a Primary Amine using [BMIM][OTs] as a Catalyst

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (1 mmol) in [BMIM][OTs] (2 mL).

• Reaction Setup: To the stirred solution, add acetic anhydride (1.2 mmol).

• Reaction Conditions: Stir the reaction mixture at room temperature for the time determined by reaction monitoring (e.g., 1-3 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Product Isolation:

  • Upon completion of the reaction, add deionized water (10 mL) to the reaction mixture.

  • Extract the product with diethyl ether (3 x 10 mL).

  • Combine the organic layers and wash with a saturated solution of sodium bicarbonate (10 mL) followed by brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Catalyst Recycling: The aqueous [BMIM][OTs] layer can be washed with diethyl ether to remove any remaining organic residues and then dried under high vacuum at 70-80 °C to remove water for reuse.

Protocol 2: General Procedure for Knoevenagel Condensation using [BMIM][OTs] as a Solvent and Catalyst

• Reactant Preparation: In a flask, mix the aldehyde (1 mmol) and the active methylene compound (1.1 mmol) in [BMIM][OTs] (3 mL).

• Reaction Conditions: Stir the mixture at the desired temperature (e.g., room temperature or 80 °C) until the reaction is complete, as indicated by TLC analysis.

• Workup and Product Isolation:

  • After the reaction is complete, add water (15 mL) to the mixture.

  • The product will often precipitate out of the aqueous solution. If so, collect the solid product by filtration, wash with water, and dry.

  • If the product does not precipitate, extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the product.

• Purification: If necessary, the crude product can be purified by recrystallization or column chromatography.

• Catalyst Recycling: The aqueous solution of [BMIM][OTs] can be concentrated under reduced pressure to remove the water, and the recovered ionic liquid can be dried under high vacuum for reuse.

Mandatory Visualization

References

• 1. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. innospk.com [innospk.com]
• 3. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Using imidazolium-based ionic liquids as dual solvent-catalysts for sustainable synthesis of vitamin esters: inspiration from bio- and organo-catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. [PDF] Organic Reactions in Ionic Liquids: Knoevenagel Condensation Catalyzed by Ethylenediammonium Diacetate | Semantic Scholar [semanticscholar.org]
• 11. Ionic Liquid as Catalyst and Reaction Medium - A Simple, Efficient and Green Procedure for Knoevenagel Condensation of Aliphatic and Aromatic Carbonyl Compounds Using a Task-Specific Basic Ionic Liquid [organic-chemistry.org]
• 12. Greener Alternative in Organic Synthesis: Aqueous Knoevenagel Condensation Reaction Catalysed by [Bmim][OAc] Ionic Liquid with Antimicrobial Evaluation [ajgreenchem.com]

Technical Support Center: Thermal Degradation of 1-Butyl-3-methylimidazolium ([Bmim]) Based Ionic Liquids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the thermal degradation of 1-butyl-3-methylimidazolium ([Bmim]) based ionic liquids.

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal degradation products of [Bmim]-based ionic liquids?

A1: The thermal degradation of [Bmim]-based ionic liquids yields a variety of volatile and non-volatile products. Common degradation products include alkyl-substituted imidazoles (both monomeric and dimeric), alcohols (such as methanol and butanol), and alkyl amines.[1][2] The specific products depend significantly on the anion present. For instance, [Bmim][OAc] (acetate) degradation can produce methyl and butyl acetates, and N-alkylamides, while [Bmim][Cl] (chloride) degradation can result in chloroalkanes.[1]

Q2: How does the anion affect the thermal stability of [Bmim]-based ionic liquids?

A2: The thermal stability of [Bmim]-based ionic liquids is heavily influenced by the basicity of the anion. A more basic anion leads to lower thermal stability. The general order of thermal lability for common [Bmim] ILs is: [Bmim][OAc] > [Bmim][Cl] > [Bmim][MeSO4].[1][2] This is because more basic anions can more readily deprotonate the imidazolium cation, leading to the formation of N-heterocyclic carbenes (NHCs), which are reactive intermediates in degradation pathways.[1]

Q3: At what temperatures do [Bmim]-based ionic liquids typically begin to decompose?

A3: The active thermal decomposition of many [Bmim]-based ionic liquids, such as those with chloride, methyl sulfate, and acetate anions, generally occurs at temperatures above 200°C when measured by dynamic thermogravimetric analysis (TGA).[3][4] However, slow degradation can be observed at lower temperatures (120-150°C) during prolonged isothermal heating.[3][4] For halide-based ionic liquids, the stability is reported to be up to 246°C for [Bmim][Cl], 260°C for [Bmim][Br], and 238°C for [Bmim][I].[1]

Q4: What is the role of N-heterocyclic carbenes (NHCs) in the thermal degradation process?

A4: N-heterocyclic carbenes (NHCs) are highly reactive intermediates formed by the deprotonation of the imidazolium ring, a process facilitated by basic anions.[1] While their presence at room temperature in some ionic liquids is debated, at elevated temperatures, their formation is a key step in certain degradation pathways.[5][6] Once formed, these carbenes can participate in various reactions, leading to the formation of degradation products.

Troubleshooting Guides

Thermogravimetric Analysis (TGA)

Q: My TGA curve for a [Bmim]-based ionic liquid shows an initial weight loss at a low temperature (around 100°C). Is this decomposition?

A: This initial weight loss is most likely due to the presence of absorbed water or other volatile impurities, as many ionic liquids are hygroscopic. It is not typically indicative of the ionic liquid's thermal decomposition. To mitigate this, ensure your ionic liquid sample is thoroughly dried under vacuum before analysis.

Q: The onset decomposition temperature (Tonset) I measured is different from the literature value. Why?

A: Discrepancies in Tonset values can arise from several factors:

• Heating Rate: A faster heating rate will generally result in a higher apparent Tonset. Ensure your heating rate is consistent with the literature you are comparing to (a common rate is 10 °C/min).

• Sample Purity: Impurities, particularly water and halides, can lower the thermal stability of the ionic liquid.

• Atmosphere: The type of purge gas (e.g., nitrogen, argon, or air) can affect the decomposition process. Most TGA analyses of ionic liquids are performed under an inert atmosphere.

• Instrument Calibration: Ensure your TGA instrument is properly calibrated for both temperature and weight.

Q: I am observing multiple steps in the weight loss on my TGA curve. What does this indicate?

A: A multi-step decomposition profile suggests that the degradation is occurring through different mechanisms at different temperatures, leading to the formation of various intermediates with differing volatilities. For example, with [Bmim][MeSO4], different zones of decomposition corresponding to the formation of 1-methylimidazole, 1-methoxybutane, and 1-butanol have been observed.[4]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Q: I am having difficulty identifying the peaks in my pyrogram. What can I do?

A: The pyrograms of ionic liquids can be complex. Here are a few troubleshooting steps:

• Mass Spectral Libraries: Utilize mass spectral libraries (e.g., NIST, Wiley) to help identify the fragmentation patterns of your degradation products.

• Literature Comparison: Compare your pyrogram with published data for the same or similar ionic liquids. Key degradation products for [Bmim]-based ILs are often reported.

• Vary Pyrolysis Temperature: If your initial pyrolysis temperature is very high, you may be causing extensive fragmentation. Try a lower temperature to see if you can isolate primary degradation products. Conversely, if you see no peaks, the temperature may be too low.

• Derivatization: For certain functional groups that are difficult to analyze directly, derivatization before or during pyrolysis can sometimes simplify the chromatogram and improve identification.

Q: I am concerned about carryover between samples in my Py-GC/MS analysis. How can I prevent this?

A: Carryover can be an issue, especially with non-volatile decomposition products. To minimize this:

• Blank Runs: Run a blank (empty pyrolyzer) between samples to ensure the system is clean.

• High-Temperature Bakeout: After each run, perform a high-temperature bakeout of the pyrolyzer and GC column to remove any residual compounds.

• Liner Replacement: Regularly replace the pyrolysis liner to prevent the buildup of non-volatile residues.

Quantitative Data

Table 1: Thermal Decomposition Temperatures of Selected 1-Butyl-3-methylimidazolium ([Bmim]) Based Ionic Liquids

Ionic Liquid	Anion	Tonset (°C)	Tpeak (°C)	Notes
[Bmim][Cl]	Chloride	246	290	Decomposition can be complex, yielding various chlorinated hydrocarbons.[1][3]
[Bmim][Br]	Bromide	260	-	Generally shows slightly higher thermal stability than [Bmim][Cl].[1]
[Bmim][I]	Iodide	238	-	Tends to be less stable than the chloride and bromide analogues.[1]
[Bmim][OAc]	Acetate	-	242	Significantly less stable due to the basicity of the acetate anion.[3][4]
[Bmim][MeSO4]	Methyl Sulfate	-	363 (initial)	Shows higher thermal stability compared to halide and acetate ILs.[3][4]
[Bmim][NO3]	Nitrate	297.49	-
[Bmim][BF4]	Tetrafluoroborate	372.73	-
[Bmim][PF6]	Hexafluorophosphate	402.26	-
[Bmim][HSO4]	Hydrogen Sulfate	342.14	-
[Bmim][ClO4]	Perchlorate	320.09	-

Tonset: Onset decomposition temperature; Tpeak: Peak decomposition temperature from derivative thermogravimetry (DTG). Data is compiled from various sources and may vary based on experimental conditions.

Experimental Protocols

Thermogravimetric Analysis (TGA) of [Bmim]-Based Ionic Liquids

• Sample Preparation:

  • Dry the ionic liquid sample under high vacuum at a moderate temperature (e.g., 60-80°C) for several hours to remove any absorbed water.

  • Accurately weigh 5-10 mg of the dried sample into a clean TGA crucible (e.g., alumina or platinum).

• Instrument Setup:

  • Purge Gas: Use a high-purity inert gas, such as nitrogen or argon, with a typical flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate the sample at a starting temperature below any expected thermal events (e.g., 30°C).

    • Ramp the temperature at a constant heating rate, typically 10°C/min, to a final temperature well above the expected decomposition range (e.g., 600°C).

  • Data Acquisition: Record the sample weight as a function of temperature.

• Data Analysis:

  • Plot the weight loss (%) versus temperature to obtain the TGA curve.

  • Calculate the derivative of the TGA curve (DTG curve) to identify the temperature of the maximum rate of weight loss (Tpeak).

  • Determine the onset decomposition temperature (Tonset) by finding the intersection of the baseline tangent and the tangent at the point of maximum slope on the TGA curve.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) of [Bmim]-Based Ionic Liquids

• Sample Preparation:

  • Place a small amount (typically 50-200 µg) of the dried ionic liquid sample into a pyrolysis sample cup or tube.

• Instrument Setup:

  • Pyrolyzer:

    • Set the pyrolysis temperature based on the TGA data, typically at or slightly above the Tpeak to ensure complete decomposition. A common range is 500-800°C.

    • Set the pyrolysis time (e.g., 10-30 seconds).

  • GC-MS System:

    • Injector: Operate in split mode to handle the high concentration of pyrolysis products. Set the injector temperature high enough to prevent condensation of the pyrolysates (e.g., 280-300°C).

    • GC Column: Use a standard non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

    • Oven Temperature Program: Start at a low temperature (e.g., 40-50°C) and ramp to a high temperature (e.g., 280-300°C) to separate the volatile degradation products.

    • Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 35-550.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of each peak and compare it with mass spectral libraries (e.g., NIST) to identify the corresponding degradation product.

  • Correlate the identified products with potential degradation pathways.

Visualizations

Caption: Experimental workflow for analyzing thermal degradation of [Bmim]-based ionic liquids.

Caption: General thermal degradation pathways of [Bmim]-based ionic liquids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. N-Heterocyclic Carbene Formation in the Ionic Liquid [EMIM+][OAc–]: Elucidating Solvation Effects with Reactive Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | NHC in Imidazolium Acetate Ionic Liquids: Actual or Potential Presence? [frontiersin.org]

Technical Support Center: Synthesis and Purification of 1-Butyl-3-methylimidazolium Tosylate

Welcome to the technical support center for the synthesis and purification of 1-butyl-3-methylimidazolium tosylate ([Bmim][OTs]). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) encountered during the experimental process.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of 1-butyl-3-methylimidazolium tosylate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of [Bmim][OTs]	Incomplete reaction of precursors.	- Ensure 1-methylimidazole is freshly distilled to remove impurities. - Use a slight excess (1.1-1.2 equivalents) of butyl tosylate. - Extend the reaction time or slightly increase the reaction temperature (monitor for decomposition).
Loss of product during workup.	- When performing solvent extractions, ensure complete phase separation to avoid loss of the ionic liquid. - If recrystallizing, ensure the solvent choice and temperature are optimized to prevent the product from remaining in the mother liquor.
Product is Colored (Yellow to Brown)	Presence of unreacted 1-methylimidazole or impurities in the starting materials.	- Wash the crude product with a non-polar solvent like ethyl acetate or diethyl ether to remove unreacted starting materials.[1] - Treat the ionic liquid with activated carbon followed by filtration.
Thermal decomposition during synthesis.	- Maintain the recommended reaction temperature and avoid localized overheating. - Use a nitrogen atmosphere to prevent oxidation.
Presence of Halide Impurities (e.g., Chloride, Bromide)	Incomplete anion exchange if synthesizing from a halide precursor (e.g., [Bmim]Cl).	- Perform multiple washings with deionized water during the anion exchange workup. - Test the aqueous washes with a silver nitrate solution to confirm the absence of halide ions. A persistent precipitate indicates the need for further washing.[2]
Contamination from glassware or reagents.	- Use dedicated and thoroughly cleaned glassware. - Ensure all reagents are of high purity and free from halide contamination.
Presence of Water in the Final Product	Incomplete drying.	- Dry the final product under high vacuum at an elevated temperature (e.g., 70-80 °C) for an extended period (24-48 hours). - The water content can be monitored by Karl Fischer titration.
Hygroscopic nature of the ionic liquid.	- Store the final product in a desiccator or under an inert atmosphere to prevent moisture absorption.
Unidentified Peaks in NMR Spectrum	Residual solvents from purification.	- Ensure the product is thoroughly dried under vacuum to remove any remaining solvents from the purification process.
Side products from the reaction.	- Recrystallize the product from a suitable solvent system. - Column chromatography using a polar stationary phase (e.g., alumina) may be effective for removing polar impurities.[3]

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 1-butyl-3-methylimidazolium tosylate?

A1: There are two primary synthetic routes for [Bmim][OTs]:

• Direct Synthesis: This method involves the direct quaternization of 1-methylimidazole with butyl tosylate. This is a one-step process that avoids the introduction of halide impurities.

• Anion Exchange: This is a two-step process. First, 1-butyl-3-methylimidazolium halide (commonly chloride, [Bmim]Cl) is synthesized by reacting 1-methylimidazole with a butyl halide (e.g., 1-chlorobutane).[1] Subsequently, the halide anion is exchanged for the tosylate anion by reacting [Bmim]Cl with a tosylate salt, such as silver tosylate or sodium tosylate.[2]

Q2: How can I determine the purity of my synthesized [Bmim][OTs]?

A2: The purity of [Bmim][OTs] can be assessed using several analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): This is a powerful tool for structural confirmation and detection of organic impurities. The presence of unreacted starting materials or side products can be identified by characteristic peaks.

• Halide Test: A simple qualitative test using silver nitrate (AgNO₃) solution can detect the presence of halide impurities. The formation of a precipitate (AgCl, AgBr) indicates contamination.[2]

• Water Content: Karl Fischer titration is the standard method for quantifying the amount of water in the ionic liquid.

• Melting Point: A sharp melting point close to the literature value (70 °C) is indicative of high purity.[2]

Q3: What is the acceptable level of impurities in [Bmim][OTs] for most applications?

A3: For many applications, a purity of >99% is desirable. Specific impurity limits are often set for common contaminants. For instance, methylimidazole, halogen, and water content are typically kept below 1000 ppm each.

Q4: My final product is a viscous oil instead of a solid. What could be the reason?

A4: 1-Butyl-3-methylimidazolium tosylate has a melting point of 70 °C. If your product is a viscous oil at room temperature, it is likely due to the presence of impurities, particularly water or residual solvents, which can depress the melting point. Thorough drying under high vacuum is crucial to obtain the solid product.

Q5: Can I reuse the activated carbon for purification?

A5: While activated carbon is effective for removing colored impurities, its capacity is finite. For achieving high purity, it is recommended to use fresh activated carbon for each batch. Regeneration of activated carbon is possible but may not be practical on a laboratory scale and may not fully restore its adsorptive properties.

Experimental Protocols

Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl) - Precursor

This protocol describes the synthesis of the common precursor for the anion exchange route.

Materials:

• 1-methylimidazole (freshly distilled)

• 1-chlorobutane

• Toluene (anhydrous)

• Ethyl acetate (anhydrous)

• Acetonitrile (anhydrous)

Procedure: [2][4]

• To a vigorously stirred solution of 1-methylimidazole (1.25 mol) in toluene (125 cm³) at 0 °C, add 1-chlorobutane (1.38 mol).

• Heat the solution to reflux at approximately 110 °C for 24 hours.

• After 24 hours, cool the reaction mixture and place it in a freezer at approximately -20 °C for 12 hours to facilitate precipitation.

• Decant the toluene. The product will be a viscous oil or a semi-solid.

• Recrystallize the crude product from acetonitrile.

• Perform a final recrystallization from ethyl acetate to yield a white crystalline solid.

• Dry the solid product under vacuum.

Synthesis of 1-Butyl-3-methylimidazolium Tosylate via Anion Exchange

Materials:

• 1-Butyl-3-methylimidazolium chloride ([Bmim]Cl)

• Silver tosylate (AgOTs) or Sodium tosylate (NaOTs)

• Dichloromethane (DCM)

• Deionized water

• Silver nitrate (AgNO₃) solution (for testing)

• Activated carbon

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure: [2]

• Dissolve [Bmim]Cl (0.29 mol) in dichloromethane.

• Add the tosylate salt (e.g., silver tosylate or sodium tosylate) (0.32 mol) to the solution.

• Stir the mixture vigorously at room temperature for 24 hours. A precipitate of the inorganic salt (AgCl or NaCl) will form.

• Filter the suspension to remove the precipitated salt.

• Wash the organic phase repeatedly with small volumes of deionized water until the aqueous phase shows no precipitate upon addition of a silver nitrate solution (indicating complete removal of chloride ions).

• Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the dichloromethane under reduced pressure.

• For further purification, stir the resulting ionic liquid with activated carbon for 12 hours.

• Filter through a short column of alumina to obtain a colorless liquid/solid.

• Dry the final product under high vacuum at ~70 °C for 24-48 hours.

Quantitative Data on Purification

The following table summarizes the expected purity levels after various purification steps. The initial purity of the crude product can vary significantly based on reaction conditions.

Purification Step	Impurity Targeted	Typical Purity Before Step	Typical Purity After Step
Washing with Ethyl Acetate	Unreacted 1-methylimidazole, non-polar organic impurities	90-95%	97-98%
Anion Exchange & Water Washing	Halide ions (from precursor)	>1000 ppm	<50 ppm (negative AgNO₃ test)
Activated Carbon Treatment	Colored impurities	Visibly colored	Colorless
High Vacuum Drying (@ 70-80°C)	Water, residual solvents	500-2000 ppm	<500 ppm

Visualizations

Synthesis Workflow

The following diagram illustrates the two main synthetic pathways for obtaining 1-butyl-3-methylimidazolium tosylate.

Caption: Synthetic routes to 1-butyl-3-methylimidazolium tosylate.

Purification Workflow

This diagram outlines the general purification process for crude 1-butyl-3-methylimidazolium tosylate.

Caption: General purification scheme for crude [Bmim][OTs].

Troubleshooting Logic

This diagram provides a logical flow for troubleshooting common issues during the synthesis.

Caption: Logical flow for troubleshooting synthesis outcomes.

References

• 1. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

issues with viscosity of [BMIM][OTs] at different temperatures

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) and encountering issues related to its viscosity at different temperatures.

Troubleshooting Guide

Viscosity measurements of ionic liquids can be sensitive to various factors. This guide provides a systematic approach to troubleshoot common issues.

Issue: Higher than Expected Viscosity

Possible Cause	Troubleshooting Steps
Water Content	Even small amounts of water can significantly decrease the viscosity of ionic liquids. Conversely, a very dry sample may exhibit higher viscosity.[1][2][3][4] 1. Verify Water Content: Use Karl Fischer titration to determine the water content of your [BMIM][OTs] sample. 2. Drying: If the sample is too "wet," dry it under high vacuum at a moderate temperature (e.g., 70-80 °C) for several hours. If it is exceptionally dry and high viscosity is problematic, consider adding a known, controlled amount of water.
Halide Impurities	Residual halides from the synthesis process can affect intermolecular interactions and increase viscosity. 1. Check Purity: Refer to the supplier's certificate of analysis for halide content. If not available, consider ion chromatography to quantify halide impurities. 2. Purification: If halide content is high, purification methods such as treatment with silver salts followed by filtration may be necessary.
Temperature Control	The viscosity of ionic liquids is highly dependent on temperature.[5] A small deviation in temperature can lead to a significant change in viscosity.[5] 1. Calibrate Thermometer: Ensure the thermometer or temperature probe of your viscometer is accurately calibrated. 2. Thermal Equilibrium: Allow sufficient time for the [BMIM][OTs] sample to reach thermal equilibrium with the viscometer's heating/cooling system before taking a measurement.
Incorrect Instrument Geometry	The geometry of the viscometer (e.g., spindle size, cup dimensions) must be appropriate for the viscosity range of the sample. 1. Consult Manual: Refer to your viscometer's operating manual to select the correct geometry for the expected viscosity of [BMIM][OTs]. 2. Experiment with Geometries: If the viscosity reading is off-scale or at the extreme end of the instrument's range, try a different spindle or geometry.

Issue: Inconsistent or Fluctuating Viscosity Readings

Possible Cause	Troubleshooting Steps
Sample Heterogeneity	The sample may not be homogeneous, leading to variable readings. 1. Thorough Mixing: Gently but thoroughly mix the [BMIM][OTs] sample before measurement, especially if it has been stored for a long time.
Air Bubbles	Air bubbles in the sample can interfere with the measurement. 1. Degassing: Degas the sample under vacuum before measurement. 2. Careful Loading: Load the sample into the viscometer carefully to avoid introducing air bubbles.
Instrument Malfunction	The viscometer itself may be the source of the inconsistency. 1. Perform Calibration Check: Run a standard fluid with a known viscosity to verify the instrument's performance. 2. Inspect for Damage: Check the spindle and other components for any signs of damage or wear.

Below is a troubleshooting workflow to address viscosity issues with [BMIM][OTs].

Caption: Troubleshooting workflow for viscosity issues.

Frequently Asked Questions (FAQs)

Q1: What is the expected viscosity of [BMIM][OTs] at room temperature?

Viscosity of Selected Imidazolium-Based Ionic Liquids

Ionic Liquid	Temperature (°C)	Viscosity (mPa·s)
[BMIM][BF4]	25	~107
[BMIM][PF6]	25	~312
[BMIM][NTf2]	25	~52

Note: These values are approximate and can vary depending on purity and measurement method.

Q2: How does temperature affect the viscosity of [BMIM][OTs]?

A2: For all ionic liquids, viscosity decreases significantly as temperature increases.[5] This is due to the increase in thermal energy, which overcomes the intermolecular forces (ionic and van der Waals interactions) that hinder flow. While specific data for [BMIM][OTs] is unavailable, this general trend is expected to hold true.

Q3: Why is my [BMIM][OTs] sample solid at room temperature?

A3: [BMIM][OTs] has a reported melting point in the range of 40-45 °C. Therefore, it is expected to be a solid at standard room temperature (around 20-25 °C). You will need to heat the sample to above its melting point to perform viscosity measurements.

Q4: Can small amounts of water really have a large impact on the viscosity?

A4: Yes, the presence of even trace amounts of water can significantly reduce the viscosity of ionic liquids.[1][2][3][4] Water molecules can disrupt the ionic lattice and interfere with the hydrogen bonding network, leading to a more fluid system. Therefore, it is crucial to control and report the water content when measuring and comparing viscosity data.

Q5: What type of viscometer is best for measuring the viscosity of [BMIM][OTs]?

A5: A rotational viscometer or rheometer is generally well-suited for characterizing the viscosity of ionic liquids like [BMIM][OTs] across a range of temperatures and shear rates. These instruments can handle the expected viscosity of ionic liquids and provide accurate and reproducible data. For less viscous ionic liquids or for kinematic viscosity measurements, a capillary viscometer can also be used.

Experimental Protocols

Protocol: Measuring the Viscosity of [BMIM][OTs] using a Rotational Rheometer

• Sample Preparation:

  • Ensure the [BMIM][OTs] sample is pure and its water content has been determined using Karl Fischer titration.

  • If the sample is solid at room temperature, pre-heat it in an oven to just above its melting point (e.g., 50 °C) until it is completely molten.

  • Gently mix the molten sample to ensure homogeneity.

• Instrument Setup:

  • Use a rotational rheometer equipped with a temperature-controlled Peltier plate or similar heating system.

  • Select an appropriate geometry, such as a cone-and-plate or parallel-plate geometry. A 40 mm parallel plate is a common choice.

  • Set the gap between the plates according to the manufacturer's recommendations (e.g., 1 mm).

• Loading the Sample:

  • Carefully transfer the molten [BMIM][OTs] onto the center of the lower plate of the rheometer, ensuring there are no air bubbles.

  • Slowly lower the upper geometry to the set gap, allowing any excess sample to be trimmed from the edges.

• Temperature Equilibration:

  • Set the desired temperature for the measurement.

  • Allow the sample to equilibrate at the set temperature for a sufficient amount of time (e.g., 10-15 minutes) to ensure thermal uniformity.

• Measurement:

  • Perform a shear rate sweep to determine the viscosity as a function of shear rate. This will also indicate if the fluid is Newtonian (viscosity is independent of shear rate) or non-Newtonian.

  • For a temperature-dependent study, create a temperature ramp program, allowing for a soak time at each temperature point to ensure equilibrium before measurement.

• Data Analysis:

  • Plot viscosity as a function of temperature.

  • Report the viscosity values at each temperature, along with the water content of the sample and the measurement parameters (geometry, shear rate).

Below is a diagram illustrating the relationship between factors affecting viscosity.

Caption: Key factors influencing the viscosity of [BMIM][OTs].

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The effect of dissolved water on the viscosities of hydrophobic room-temperature ionic liquids. | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The peculiar effect of water on ionic liquids and deep eutectic solvents - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C8CS00325D [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Recycling and Regeneration of Spent 1-Butyl-3-methylimidazolium Tosylate ([BMIM][TsO])

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the recycling and regeneration of spent 1-butyl-3-methylimidazolium tosylate ([BMIM][TsO]).

Frequently Asked Questions (FAQs)

Q1: Why is it important to recycle and regenerate spent 1-butyl-3-methylimidazolium tosylate?

A1: Recycling and regenerating spent ionic liquids (ILs) like 1-butyl-3-methylimidazolium tosylate is crucial for several reasons. Primarily, it addresses the high cost associated with the synthesis of ILs, making their use in industrial applications more economically viable.[1][2] Furthermore, proper recycling minimizes the environmental impact by reducing waste streams that may contain potentially toxic or non-biodegradable compounds.

Q2: What are the common impurities found in spent [BMIM][TsO]?

A2: Common impurities in spent [BMIM][TsO] depend on its application. They can include:

• Residual water: Absorbed from the atmosphere or introduced during the process.

• Organic solvents: Used for extraction or washing steps.

• Unreacted starting materials and reaction byproducts: From the chemical process in which the IL was used.

• Dissolved products: The target molecules from a synthesis or extraction.

• Degradation products: Formed if the IL is subjected to high temperatures or harsh chemical conditions. For instance, in biomass processing, lignin fragments can accumulate in the recycled IL.[3]

Q3: What are the primary methods for regenerating spent [BMIM][TsO]?

A3: The most common methods for regenerating spent imidazolium-based ionic liquids, which are applicable to [BMIM][TsO], include:

• Vacuum Distillation: Effective for removing volatile impurities such as water and organic solvents, due to the negligible vapor pressure of the ionic liquid.[3]

• Liquid-Liquid Extraction: Utilizes a solvent in which the impurities are soluble, but the ionic liquid is not. This is useful for removing non-volatile organic compounds.

• Adsorption: Employs solid adsorbents like activated carbon to remove colored impurities and other non-volatile contaminants.

• Membrane Separation: Techniques like nanofiltration can be used to separate the ionic liquid from dissolved solutes.[3]

Q4: Can regenerated [BMIM][TsO] be as effective as the fresh ionic liquid?

A4: Yes, in many cases, properly regenerated [BMIM][TsO] can be reused multiple times with minimal loss of activity. For instance, recycled 1-butyl-3-methylimidazolium-based ILs have been shown to be effective for up to four or more cycles in various applications.[1][2] However, the accumulation of non-removable impurities can gradually decrease its efficiency.

Troubleshooting Guide

Issue 1: The regenerated [BMIM][TsO] is discolored (e.g., yellow or brown).

• Question: What causes the discoloration of my recycled [BMIM][TsO], and how can I fix it?

• Answer: Discoloration is typically due to the presence of dissolved organic impurities, reaction byproducts, or thermal degradation products. To address this, you can try treating the ionic liquid with activated charcoal. Stirring the discolored IL with 1-2 wt% of activated charcoal for several hours at a slightly elevated temperature (e.g., 50-60°C), followed by filtration, can effectively remove many color-imparting impurities. Ensure the filtration setup can remove fine charcoal particles.

Issue 2: The recycled [BMIM][TsO] contains residual water.

• Question: How can I effectively remove water from my regenerated [BMIM][TsO]?

• Answer: The most effective method for removing residual water is vacuum distillation. Heat the ionic liquid to a moderate temperature (e.g., 70-80°C) under high vacuum for several hours. The exact temperature and time will depend on the amount of water and the vacuum level. The absence of bubbling and a constant weight of the IL are indicators of complete water removal.

Issue 3: The viscosity of the recycled [BMIM][TsO] has increased significantly.

• Question: Why is my recycled [BMIM][TsO] more viscous than the fresh one, and what can be done?

• Answer: An increase in viscosity can be caused by the presence of polymeric or high molecular weight impurities, or partial degradation of the ionic liquid. If the impurities are soluble in a specific organic solvent in which the IL is not, a liquid-liquid extraction can be performed. If thermal degradation is suspected, a more thorough purification method like column chromatography might be necessary, although this is less practical on a large scale.

Issue 4: Reduced performance of the recycled [BMIM][TsO] in my reaction/process.

• Question: My recycled [BMIM][TsO] is not performing as well as the fresh one. What are the likely causes and solutions?

• Answer: Reduced performance is often due to the accumulation of subtle impurities that interfere with the chemical process. It is advisable to analyze the recycled IL using techniques like NMR or FTIR to identify any changes in its chemical structure or the presence of contaminants. Based on the identified impurities, a targeted purification step can be designed. For example, if acidic or basic impurities are detected, a neutralization step followed by washing with water (if the IL is hydrophobic) or an appropriate organic solvent might be necessary.

Data on Recycling Efficiency of [BMIM]-Based Ionic Liquids

The following table summarizes recovery efficiencies for different 1-butyl-3-methylimidazolium based ionic liquids from various studies, which can serve as a benchmark for the expected performance of [BMIM][TsO] recycling.

Ionic Liquid	Application	Recovery Method	Recovery Efficiency (%)	Number of Recycles	Reference
[BMIM][HSO4]	Biomass Pretreatment	Bipolar Membrane Electrodialysis	96.2	N/A	[4]
[BMIM][Cl]	Desulfurization	Water Washing & Solvent Extraction	Up to 100	4	[1][2]
[BMIM][Ac]	Biomass Pretreatment	Vacuum Evaporation	~95	4	[3]
[BMIM][Br]	Desulfurization	Vacuum Evaporation	82.48	5	[3]

Experimental Protocols

General Protocol for Regeneration of [BMIM][TsO] via Solvent Extraction and Vacuum Drying

This protocol is a generalized procedure based on common methods for recycling imidazolium-based ionic liquids. The choice of solvent and specific conditions may need to be optimized based on the nature of the impurities.

1. Materials and Equipment:

• Spent [BMIM][TsO]

• Extraction solvent (e.g., ethyl acetate, dichloromethane, diethyl ether - select based on impurity solubility and immiscibility with the IL)

• Activated charcoal (optional, for decolorization)

• Separatory funnel

• Rotary evaporator or vacuum oven

• Filtration apparatus (e.g., Büchner funnel with appropriate filter paper, or a syringe filter for small scale)

• Stir plate and stir bar

2. Procedure:

• Step 1: Solvent Extraction:

  • Place the spent [BMIM][TsO] in a separatory funnel.

  • Add an equal volume of the selected extraction solvent.

  • Shake the funnel vigorously for 2-3 minutes, periodically venting to release any pressure buildup.

  • Allow the layers to separate. The denser layer will typically be the ionic liquid.

  • Drain the ionic liquid layer into a clean flask.

  • Repeat the extraction with fresh solvent 2-3 times to ensure maximum removal of impurities.

• Step 2: Decolorization (Optional):

  • If the ionic liquid is discolored, add 1-2 wt% of activated charcoal to the collected IL.

  • Stir the mixture at room temperature or slightly elevated temperature (50-60°C) for 2-4 hours.

  • Filter the mixture to remove the activated charcoal. A fine porosity filter paper or a membrane filter may be necessary to remove all charcoal particles.

• Step 3: Removal of Residual Solvent and Water:

  • Transfer the purified ionic liquid to a round-bottom flask.

  • Use a rotary evaporator at a moderate temperature (e.g., 70-80°C) and under high vacuum to remove any residual extraction solvent and water.

  • Continue the vacuum drying until the weight of the ionic liquid remains constant.

3. Quality Control:

• The purity of the regenerated [BMIM][TsO] can be assessed using techniques such as ¹H NMR and FTIR spectroscopy to confirm its structural integrity and the absence of impurities.

• Water content can be determined by Karl Fischer titration.

Visualizations

Caption: Experimental workflow for the regeneration of spent [BMIM][TsO].

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.chalmers.se [research.chalmers.se]
• 4. Quantitative recovery and regeneration of acidic ionic liquid 1-butyl-3-methylimidazolium hydrogen sulphate via industrial strategy for sustainable biomass processing - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Impurities in 1-butyl-3-methylimidazolium tosylate ([Bmim]OTs)

This guide provides researchers, scientists, and drug development professionals with essential information for managing impurities in 1-butyl-3-methylimidazolium tosylate ([Bmim]OTs) to ensure the reliability and success of sensitive applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial [Bmim]OTs and where do they originate?

A1: The most common impurities in [Bmim]OTs are residual starting materials, byproducts from synthesis, and degradation products. Key impurities to be aware of include:

• Halides (especially chloride and bromide): These often originate from precursors used in the synthesis of the imidazolium cation, such as 1-chlorobutane or 1-bromobutane.[1] Many ionic liquids are synthesized via a metathesis reaction from a halide salt precursor, which can lead to residual halide contamination.[1]

• 1-Methylimidazole: This is one of the primary starting materials for the synthesis of the 1-butyl-3-methylimidazolium cation. Incomplete reaction or improper purification can lead to its presence in the final product.[2]

• Water: Ionic liquids can be hygroscopic and absorb moisture from the atmosphere. Water content is a critical parameter to control as it can affect the physicochemical properties and reactivity of the ionic liquid.[2]

• Other Organic Solvents: Solvents used during synthesis and purification (e.g., ethyl acetate, dichloromethane) may remain if the final drying step is incomplete.

Q2: My reaction yield is significantly lower than expected when using [Bmim]OTs. Could impurities be the cause?

A2: Yes, impurities are a likely cause for poor reaction outcomes. Even small amounts of certain contaminants can have a significant impact on sensitive applications:

• Halide Impurities: Halides can coordinate to and deactivate metal catalysts, particularly organometallic catalysts used in cross-coupling reactions.[1] This leads to lower conversion rates and reduced yields. They are also known to have a negative effect on enzymatic reactions.[1]

• Water Content: The presence of water can be detrimental in moisture-sensitive reactions, such as those involving organometallics or certain dehydrative couplings. It can hydrolyze reagents or intermediates, leading to unwanted side products.

• Residual Starting Materials: Unreacted 1-methylimidazole is basic and can interfere with acid-catalyzed reactions or react with sensitive electrophiles.

Q3: I observe a color change in my [Bmim]OTs upon heating or prolonged storage. What does this indicate?

A3: A color change (e.g., from colorless to yellow or brown) often indicates thermal degradation or the presence of impurities that are unstable. While [Bmim]OTs is thermally stable to a certain degree, prolonged heating can cause decomposition. The presence of impurities can sometimes lower the decomposition temperature. It is recommended to store the ionic liquid in a cool, dark, and dry place under an inert atmosphere (e.g., nitrogen or argon) to minimize degradation.

Q4: How can I perform a quick qualitative check for halide impurities?

A4: A simple, though not always reliable, qualitative method is the silver nitrate (AgNO₃) test.[1] To perform the test, dissolve a small amount of your [Bmim]OTs in deionized water and add a few drops of a dilute nitric acid solution, followed by a few drops of a silver nitrate solution. The formation of a white precipitate (AgCl) or a cream/yellow precipitate (AgBr/AgI) suggests the presence of halide impurities. However, this test is not quantitative and may not be sensitive enough for very low concentrations.[1] For sensitive applications, quantitative analysis is strongly recommended.

Troubleshooting Guides

This section provides structured guidance for common issues encountered when using [Bmim]OTs.

Issue 1: Inconsistent Results in a Catalytic Reaction

If you are experiencing inconsistent yields, reaction rates, or selectivity in a catalytic reaction, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for inconsistent catalytic results.

Logical Diagram: Impact of Impurities on Sensitive Applications

This diagram illustrates the cause-and-effect relationship between common impurities in [Bmim]OTs and the problems they cause in various applications.

Caption: Impact of impurities on sensitive applications.

Data Presentation

The quality of [Bmim]OTs is critical. The following table summarizes typical impurity levels for different grades of the product.

Table 1: Typical Impurity Specifications for [Bmim]OTs

Impurity	Standard Grade	High Purity Grade	Unit	Typical Analytical Method
Halogen Content	< 1000	< 100	ppm	Ion Chromatography (IC)
Water Content	< 1000	< 200	ppm	Karl Fischer (KF) Titration
1-Methylimidazole	< 1000	< 150	ppm	High-Performance Liquid Chromatography (HPLC)
Overall Purity	> 98%	> 99.5%	%	HPLC / NMR

Data based on typical values from commercial suppliers.[2]

Experimental Protocols

Protocol 1: General Purification of [Bmim]OTs

This protocol describes a general method to reduce water, organic, and colored impurities from [Bmim]OTs.

Objective: To increase the purity of [Bmim]OTs by removing color and residual organic impurities.

Materials:

• [Bmim]OTs (technical grade)

• Activated charcoal (decolorizing)

• Dichloromethane (DCM), HPLC grade

• Celatom® or silica gel for filtration

• Rotary evaporator

• High vacuum pump

Procedure:

• Dissolution: Dissolve the [Bmim]OTs in a minimal amount of dichloromethane. For example, use approximately 100 mL of DCM for every 50 g of ionic liquid.

• Charcoal Treatment: Add activated charcoal to the solution (approximately 2-3% w/w relative to the ionic liquid).

• Stirring: Stir the mixture vigorously at room temperature for 12-24 hours. Keep the flask sealed to prevent solvent evaporation.

• Filtration: Prepare a filtration funnel with a pad of Celatom® or silica gel. Filter the mixture to remove the activated charcoal. The resulting filtrate should be colorless.[3]

• Solvent Removal: Remove the dichloromethane using a rotary evaporator.

• Drying: Transfer the resulting viscous liquid to a suitable flask and dry under high vacuum (e.g., < 0.1 mbar) at a slightly elevated temperature (e.g., 60-70 °C) for at least 24 hours to remove residual DCM and water.[3] The final product should be a colorless to very pale yellow solid or viscous liquid.

• Storage: Store the purified ionic liquid under an inert atmosphere (N₂ or Ar) in a desiccator.

Protocol 2: Quantitative Analysis of Halide Impurities by Ion Chromatography (IC)

This protocol provides a framework for the quantitative determination of chloride in [Bmim]OTs.

Objective: To accurately quantify chloride impurity levels in [Bmim]OTs.

Instrumentation:

• Ion Chromatograph with a conductivity detector

• Anion-exchange column (e.g., Dionex AS9-HC or similar)

• Autosampler

Reagents and Standards:

• Deionized (DI) water (18.2 MΩ·cm)

• Sodium Hydroxide (NaOH) solution, 20 mM

• Acetonitrile (ACN), HPLC grade

• Chloride standard solution (1000 ppm)

Procedure:

• Eluent Preparation: Prepare the mobile phase consisting of 20 mM NaOH with 10% (v/v) acetonitrile in DI water.[4] Filter and degas the eluent before use.

• Standard Curve Preparation: Prepare a series of chloride standards (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 ppm) by diluting the 1000 ppm stock solution with the eluent.

• Sample Preparation: Accurately weigh approximately 1.0 g of [Bmim]OTs into a 100 mL volumetric flask. Dissolve and dilute to the mark with DI water. This creates a 1% (w/v) solution. Further dilution may be necessary depending on the expected impurity level.

• Chromatographic Conditions:

  • Column: Dionex AS9-HC (or equivalent)

  • Eluent: 20 mM NaOH / 10% ACN

  • Flow Rate: 1.0 - 1.5 mL/min[4]

  • Injection Volume: 20 µL

  • Detection: Suppressed conductivity

• Analysis: Inject the standard solutions to generate a calibration curve. Inject the prepared sample solution.

• Quantification: Identify the chloride peak in the sample chromatogram based on the retention time from the standards. Quantify the concentration using the calibration curve. The limit of quantification for chloride can be below 8 ppm with this type of method.

References

• 1. solvomet.eu [solvomet.eu]
• 2. innospk.com [innospk.com]
• 3. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

avoiding decomposition of [BMIM][OTs] during high-temperature applications

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) in high-temperature applications.

Troubleshooting Guide

Issue 1: Sample Darkening or Change in Viscosity at Elevated Temperatures

Question: My [BMIM][OTs] sample has turned yellow/brown and become more viscous after heating. What is happening and how can I prevent it?

Answer: This is a common sign of thermal decomposition. Even below its reported decomposition temperature of >197°C, prolonged exposure to high temperatures can initiate degradation pathways. The color change is due to the formation of conjugated molecules and oligomeric species, which also increases the viscosity.

Troubleshooting Steps:

• Verify Operating Temperature: Ensure your experimental temperature is as low as possible for the intended application. Short-term exposure to higher temperatures is generally less damaging than prolonged heating.

• Inert Atmosphere: The presence of oxygen can accelerate decomposition. If your experiment allows, conduct it under an inert atmosphere (e.g., Nitrogen or Argon).

• Purity of [BMIM][OTs]: Impurities, particularly acidic or basic residues from synthesis, can catalyze decomposition. Ensure you are using high-purity [BMIM][OTs]. Water and halide impurities are also known to lower the thermal stability of ionic liquids.

• Consider Stabilizers: The addition of thermal stabilizers can mitigate decomposition. See the "Stabilizer Selection" section for more details.

Issue 2: Inconsistent Experimental Results at High Temperatures

Question: I am observing poor reproducibility in my high-temperature reactions using [BMIM][OTs] as a solvent. Could this be related to decomposition?

Answer: Yes, inconsistent results are a strong indicator of solvent degradation. The decomposition of [BMIM][OTs] can alter the solvent properties (e.g., polarity, viscosity) and generate reactive species that may interfere with your reaction, leading to variable yields, side products, or changes in reaction kinetics.

Troubleshooting Steps:

• Monitor Solvent Integrity: Before and after your reaction, analyze a small sample of the [BMIM][OTs] using techniques like UV-Vis spectroscopy to check for color change or NMR to identify degradation products.

• Control Heating Time: Minimize the time the ionic liquid is held at the target temperature.

• Implement Stabilization Strategies: Use an inert atmosphere and consider the addition of appropriate stabilizers as discussed below.

Frequently Asked Questions (FAQs)

Q1: What is the primary decomposition pathway for [BMIM][OTs] at high temperatures?

A1: While a specific, detailed decomposition pathway for [BMIM][OTs] is not extensively documented in the literature, based on the behavior of similar imidazolium-based ionic liquids, two main pathways are likely:

• Nucleophilic Substitution (SN2): The tosylate anion, being a good leaving group, can act as a nucleophile and attack the butyl or methyl group on the imidazolium cation. This would lead to the formation of 1-methylimidazole or 1-butylimidazole and the corresponding tosylate esters (butyl tosylate or methyl tosylate).

• Elimination Reaction: At higher temperatures, an elimination reaction could occur, leading to the formation of butene and 1-methylimidazole-3-ium tosylate.

The imidazolium ring itself can also undergo complex degradation, leading to a variety of smaller, volatile fragments.

Q2: What are the common impurities in [BMIM][OTs] that can accelerate decomposition?

A2: Common impurities include:

• Starting materials: Unreacted 1-methylimidazole and butyl tosylate.

• Synthesis byproducts: Halide ions (if halide-containing precursors were used), water, and other organic residues.

• Basic or acidic species: These can catalyze decomposition pathways. For example, basic impurities can promote the formation of N-heterocyclic carbenes from the imidazolium cation, which are highly reactive.

Q3: Are there any recommended chemical stabilizers to prevent the decomposition of [BMIM][OTs]?

A3: While specific studies on stabilizing [BMIM][OTs] are limited, general classes of antioxidants and thermal stabilizers used in other organic systems can be effective. The choice of stabilizer will depend on the specific reaction conditions and compatibility with the reactants.

• Phenolic Antioxidants: Compounds like Butylated Hydroxytoluene (BHT) or Vitamin E (α-tocopherol) are radical scavengers that can interrupt oxidative degradation pathways, which are often initiated at high temperatures.

• Phosphite Stabilizers: These act as secondary antioxidants by decomposing hydroperoxides, which are key intermediates in oxidative degradation.

• Hindered Amine Light Stabilizers (HALS): While primarily used for photostabilization, some HALS also exhibit thermal stabilizing effects by scavenging free radicals.

It is crucial to test the compatibility and effectiveness of any potential stabilizer in a small-scale experiment before applying it to your main reaction.

Data Presentation

Table 1: Thermal Properties of [BMIM][OTs] and Related Ionic Liquids

Ionic Liquid	Decomposition Onset (Tonset, °C)	Notes
[BMIM][OTs]	>197	Decomposition can occur at lower temperatures with prolonged heating.
[BMIM][Cl]	~240-250	Decomposition is highly dependent on purity.
[BMIM][BF4]	~350-400	Generally more thermally stable than halide-based ILs.
[BMIM][NTf2]	>400	One of the most thermally stable imidazolium ILs.

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

Objective: To determine the onset decomposition temperature (Tonset) and monitor weight loss as a function of temperature.

Methodology:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed sample of [BMIM][OTs] (typically 5-10 mg) into a clean TGA pan (e.g., alumina or platinum).

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas (e.g., Nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Record the sample weight as a function of temperature.

• Determine the Tonset as the temperature at which a significant weight loss begins. This is often calculated using the tangent method on the weight loss curve.

Protocol 2: Evaluation of Stabilizer Effectiveness by Isothermal TGA

Objective: To compare the long-term thermal stability of unstabilized and stabilized [BMIM][OTs] at a specific high temperature.

Methodology:

• Prepare samples of [BMIM][OTs] without a stabilizer (control) and with different concentrations of the chosen stabilizer(s).

• Following the TGA procedure in Protocol 1, heat each sample to the desired isothermal temperature (a temperature relevant to your application, but below the Tonset).

• Hold the sample at this isothermal temperature for an extended period (e.g., several hours).

• Record the weight loss over time.

• Compare the rate of weight loss for the stabilized samples to the control. A lower rate of weight loss indicates effective stabilization.

Mandatory Visualizations

Caption: Postulated thermal decomposition pathways of [BMIM][OTs].

Caption: Troubleshooting workflow for [BMIM][OTs] decomposition.

Caption: Logic for selecting thermal stabilizers for [BMIM][OTs].

strategies to enhance the efficiency of cellulose dissolution with [BMIM][OTs]

Welcome to the technical support center for optimizing cellulose dissolution using 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]). This resource provides researchers, scientists, and drug development professionals with practical troubleshooting guidance and frequently asked questions to enhance experimental efficiency and success.

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution of cellulose in [BMIM][OTs] and other similar ionic liquids.

1. Issue: Incomplete or Slow Cellulose Dissolution

• Question: My cellulose is not dissolving completely, or the dissolution process is taking too long. What are the possible causes and solutions?

• Answer: Slow or incomplete dissolution is a frequent challenge. Several factors can contribute to this issue.

  • High Viscosity of the Ionic Liquid: Ionic liquids like [BMIM][OTs] can be highly viscous, which hinders the solvent's penetration into the cellulose structure.[1]

    • Solution: Consider adding a co-solvent such as dimethyl sulfoxide (DMSO) to reduce the viscosity of the mixture.[1][2][3] A mixed solvent system can significantly increase the dissolution rate.[4][5]

    • Solution: Increasing the temperature can also lower the viscosity of the ionic liquid and improve the dissolution rate.[6] However, be mindful of potential cellulose degradation at excessively high temperatures.[7]

  • Cellulose Recalcitrance: The highly crystalline structure of native cellulose makes it resistant to dissolution.[8]

    • Solution: Pre-treatment of cellulose can significantly enhance its solubility. Ethanol pretreatment, for instance, can reduce dissolution time by making the cellulose more accessible to the ionic liquid.[9] Mechanical milling to reduce particle size can also improve dissolution efficiency.[8]

  • Insufficient Mixing: Inadequate agitation can lead to localized saturation of the ionic liquid and prevent further dissolution.

    • Solution: Ensure vigorous and continuous stirring to maintain homogeneity and facilitate the interaction between the cellulose and the ionic liquid.

2. Issue: Cellulose Degradation During Dissolution

• Question: I suspect the cellulose is degrading during the experiment. How can I confirm this and prevent it?

• Answer: Cellulose degradation can occur, particularly at elevated temperatures.

  • Confirmation: A decrease in the degree of polymerization (DP) of the regenerated cellulose compared to the starting material is an indicator of degradation. This can be measured using techniques like viscometry.

  • Prevention:

    • Temperature Control: Avoid excessively high temperatures. While higher temperatures can increase the dissolution rate, they also promote the degradation of cellulose.[7] It is crucial to find an optimal temperature that balances dissolution efficiency and cellulose integrity. For instance, at 90°C, microcrystalline cellulose can be recovered with minimal decrease in DP, whereas at 120°C, the DP decreases more significantly over time.[7]

    • Time Management: Limit the dissolution time to the minimum required for complete solubilization. Prolonged exposure to high temperatures increases the likelihood of degradation.

3. Issue: Formation of a Gel-like or Highly Viscous Solution

• Question: The resulting cellulose-ionic liquid mixture is a highly viscous gel that is difficult to handle and process. What can I do?

• Answer: The formation of highly viscous solutions is expected, especially at higher cellulose concentrations.

  • Concentration Adjustment: The most straightforward solution is to work with lower cellulose concentrations.

  • Co-solvent Addition: As mentioned previously, the addition of a co-solvent like DMSO can significantly reduce the viscosity of the solution, making it easier to handle.[1][3]

  • Temperature Increase: Gently heating the solution can temporarily reduce its viscosity for processing, but be cautious of degradation.

4. Issue: Presence of Water in the Ionic Liquid

• Question: How does water content affect the dissolution process, and how can I mitigate its effects?

• Answer: The presence of water is detrimental to the dissolution of cellulose in many ionic liquids.[10][11][12][13][14]

  • Mechanism of Interference: Water molecules can form hydrogen bonds with the ionic liquid's anions, competing with the cellulose hydroxyl groups. This solvation of the anion by water reduces its ability to disrupt the cellulose's hydrogen bond network, thus inhibiting dissolution.[13][14] Even small amounts of water (e.g., >1 wt%) can significantly impair the solvent properties of the ionic liquid.[14]

  • Mitigation:

    • Drying: Thoroughly dry both the cellulose and the ionic liquid before use. Store them in a desiccator or under an inert atmosphere to prevent moisture absorption.

    • Water-Tolerant Systems: While most imidazolium-based ionic liquids are sensitive to water, research into developing more water-tolerant systems is ongoing.

Frequently Asked Questions (FAQs)

1. What is the optimal temperature for dissolving cellulose in [BMIM][OTs]?

The optimal temperature is a balance between dissolution rate and cellulose stability. While there is no single universal temperature, studies on similar ionic liquids suggest that temperatures in the range of 80-120°C are commonly used.[1][7] It is recommended to start at a lower temperature (e.g., 80°C) and gradually increase it if the dissolution is too slow, while monitoring for any signs of degradation.

2. Can I use a co-solvent to improve the dissolution process?

Yes, using a co-solvent is a highly effective strategy. Aprotic polar solvents like dimethyl sulfoxide (DMSO) are widely used to reduce the viscosity of the ionic liquid-cellulose mixture, which in turn enhances the dissolution kinetics.[1][2][3] The addition of DMSO can facilitate dissolution even at lower temperatures.[3]

3. How does the choice of anion in the ionic liquid affect cellulose dissolution?

The anion plays a crucial role in the dissolution process. Anions with high hydrogen bond basicity, such as acetate and chloride, are generally more effective at disrupting the hydrogen bond network of cellulose and promoting dissolution.[1][2] The tosylate ([OTs]) anion in [BMIM][OTs] also has the capacity to form hydrogen bonds and act as a cellulose solvent.

4. Is pretreatment of cellulose necessary?

While not always mandatory, pretreatment is highly recommended to enhance dissolution efficiency.[8] Methods like ethanol pretreatment[9] or ball milling can break down the crystalline structure of cellulose, making it more accessible to the ionic liquid and reducing the required dissolution time and temperature.[8][9]

5. How can I regenerate the cellulose from the ionic liquid solution?

Cellulose can be regenerated by adding a non-solvent, also known as an anti-solvent, to the solution. Common non-solvents include water, ethanol, and acetone.[1] The addition of the non-solvent causes the cellulose to precipitate out of the solution. The regenerated cellulose will have an altered crystalline structure, typically being more amorphous or having a cellulose II crystal structure.[7][9]

Quantitative Data Summary

Table 1: Effect of Co-solvents and Pretreatment on Cellulose Dissolution

Ionic Liquid	Co-solvent/Pretreatment	Cellulose Type	Concentration (wt%)	Temperature (°C)	Dissolution Time	Outcome	Reference
[BMIM]Cl	DMSO	Not specified	Not specified	Not specified	Not specified	Reduced viscosity and facilitated swelling	[1]
Not specified	Ethanol Pretreatment	Not specified	Not specified	Not specified	75 min	Decreased dissolution time	[9]
[BMIM]OAc	DMSO	Not specified	Not specified	Room Temperature	Not specified	Enhanced dissolution at room temperature	[2]
[AMIM]Cl	DMSO	Not specified	Not specified	Not specified	Not specified	Used to produce electrospun fibers	[3]
[bmim]Cl	DMAc	Not specified	Not specified	Not specified	Not specified	Increased dissolution rate with increasing DMAc	[5]

Table 2: Influence of Water on Cellulose Dissolution in [BMIM]Cl

Water Content (wt%)	Temperature (°C)	Maximum Cellulose Solubility (wt%)	Reference
0	343 K (70°C)	3.0	[13]
0	373 K (100°C)	10.0	[13]
20	363 K (90°C)	1.1	[13]
20	368 K (95°C)	0	[13]
>1	Not specified	Significantly impaired	[14]

Experimental Protocols

Protocol 1: General Procedure for Cellulose Dissolution in [BMIM][OTs]

• Preparation:

  • Dry the cellulose (e.g., microcrystalline cellulose) in a vacuum oven at 60-80°C overnight to remove any residual moisture.

  • Dry the [BMIM][OTs] under high vacuum at a temperature above its melting point but below its decomposition temperature to remove water. The absence of water is critical.[13][14]

• Dissolution:

  • In a sealed reaction vessel equipped with a magnetic stirrer, add the dried [BMIM][OTs].

  • Heat the ionic liquid to the desired temperature (e.g., 80-100°C) with stirring.

  • Slowly add the dried cellulose to the heated ionic liquid in small portions under continuous stirring.

  • Continue stirring the mixture at the set temperature until the cellulose is completely dissolved, which can be visually confirmed by the absence of solid particles and the formation of a clear, viscous solution.

• Cellulose Regeneration (Optional):

  • Cool the cellulose solution to room temperature.

  • Slowly add a non-solvent such as deionized water or ethanol to the solution while stirring.

  • Cellulose will precipitate out. Continue adding the non-solvent until no more precipitate is formed.

  • Separate the regenerated cellulose by filtration or centrifugation.

  • Wash the regenerated cellulose thoroughly with the non-solvent to remove any residual ionic liquid.

  • Dry the regenerated cellulose.

Visualizations

Caption: Experimental workflow for cellulose dissolution and regeneration.

Caption: Troubleshooting logic for incomplete cellulose dissolution.

References

• 1. mdpi.com [mdpi.com]
• 2. Towards a molecular understanding of cellulose dissolution in ionic liquids: anion/cation effect, synergistic mechanism and physicochemical aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Dissolution of cellulose in the mixed solvent of [bmim]Cl–DMAc and its application - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. orgprints.org [orgprints.org]
• 9. Dissolution of Cellulose in Ionic Liquids Assisted with Ethanol Pretreatment | Scientific.Net [scientific.net]
• 10. cris.vtt.fi [cris.vtt.fi]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.aip.org [pubs.aip.org]

Reference Data & Comparative Studies

A Comparative Guide to Cellulose Dissolution: 1-butyl-3-methylimidazolium tosylate vs. 1-butyl-3-methylimidazolium chloride

For Researchers, Scientists, and Drug Development Professionals

The dissolution of cellulose, a critical step in the development of cellulose-based materials for drug delivery and other biomedical applications, is highly dependent on the choice of solvent. Ionic liquids (ILs) have emerged as effective "green" solvents for cellulose, and among them, 1-butyl-3-methylimidazolium ([BMIM])-based ILs are widely studied. This guide provides a detailed comparison of the cellulose dissolution performance of two such ionic liquids: 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) and 1-butyl-3-methylimidazolium chloride ([BMIM][Cl]).

Executive Summary

Extensive research demonstrates that 1-butyl-3-methylimidazolium chloride ([BMIM][Cl]) is a significantly more effective solvent for cellulose than 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) . The primary reason for this disparity lies in the properties of the anion. The small, highly electronegative chloride anion (Cl⁻) is a strong hydrogen bond acceptor, enabling it to effectively disrupt the extensive intermolecular and intramolecular hydrogen bonding network of cellulose. In contrast, the tosylate anion (CH₃C₆H₄SO₃⁻) is a large, sterically hindered, and weakly coordinating anion, which greatly diminishes its ability to interact with the hydroxyl groups of cellulose and facilitate dissolution. While direct quantitative data for cellulose solubility in [BMIM][OTs] is scarce in publicly available literature, the established principles of cellulose dissolution in ionic liquids strongly indicate its poor performance compared to [BMIM][Cl].

Performance Comparison: [BMIM][OTs] vs. [BMIM][Cl]

The following table summarizes the key performance indicators for cellulose dissolution in these two ionic liquids. Data for [BMIM][Cl] is based on published experimental results, while the performance of [BMIM][OTs] is inferred from the chemical properties of the tosylate anion and general principles of cellulose dissolution in ionic liquids.

Parameter	1-butyl-3-methylimidazolium tosylate ([BMIM][OTs])	1-butyl-3-methylimidazolium chloride ([BMIM][Cl])
Maximum Cellulose Solubility	Very Low (predicted)	Up to 25 wt% (with microwave heating)[1]
Dissolution Conditions	Likely requires high temperatures with minimal success	70-100 °C for significant dissolution[1]
Dissolution Mechanism	Weak hydrogen bonding from the bulky tosylate anion	Strong hydrogen bond formation between Cl⁻ and cellulose hydroxyl groups[2]
Viscosity of Cellulose Solution	Not applicable due to poor solubility	High, increases significantly with cellulose concentration[3]

Mechanism of Cellulose Dissolution

The dissolution of cellulose in ionic liquids is primarily driven by the ability of the anion to act as a hydrogen bond acceptor, thereby breaking the strong hydrogen bonding network that holds the cellulose chains together.

Caption: Logical flow of cellulose dissolution in [BMIM][Cl] vs. [BMIM][OTs].

In the case of [BMIM][Cl] , the small and highly basic chloride anion can effectively penetrate the cellulose structure and form strong hydrogen bonds with the hydroxyl protons of the glucose units. This interaction disrupts the existing hydrogen bonds between cellulose chains, leading to their separation and dissolution. The [BMIM]⁺ cation is believed to interact with the oxygen atoms of the hydroxyl groups, further aiding the dissolution process.[2]

For [BMIM][OTs] , the large and sterically bulky tosylate anion is a poor hydrogen bond acceptor. Its size prevents it from effectively accessing the hydroxyl groups within the cellulose structure. Consequently, it cannot efficiently break the strong intermolecular forces, resulting in very limited or no dissolution.

Experimental Protocols

A general procedure for attempting to dissolve cellulose in an ionic liquid is outlined below. This protocol can be adapted for both [BMIM][Cl] and [BMIM][OTs] to compare their dissolution capabilities.

Materials:

• Microcrystalline cellulose (or other cellulose source)

• 1-butyl-3-methylimidazolium chloride ([BMIM][Cl]) or 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs])

• Heating and stirring apparatus (e.g., hot plate with magnetic stirrer, oil bath)

• Glass vials with caps

• Vacuum oven for drying materials

Procedure:

• Drying: Dry the cellulose and the ionic liquid separately under vacuum at an appropriate temperature (e.g., 60-80 °C) for at least 24 hours to remove any residual water, which can significantly affect cellulose solubility.

• Mixing: In a dry glass vial, weigh the desired amount of ionic liquid. While stirring, slowly add a predetermined weight percentage of the dried cellulose to the ionic liquid at room temperature.

• Heating and Dissolution: Cap the vial and heat the mixture to the desired temperature (e.g., starting at 80 °C and gradually increasing if no dissolution is observed) with continuous stirring. For [BMIM][Cl], dissolution of lower concentrations of cellulose should be observable.[1] For [BMIM][OTs], it is anticipated that little to no dissolution will occur even at elevated temperatures.

• Observation: Periodically inspect the mixture for transparency and the absence of solid cellulose particles, which indicates dissolution. A polarized light microscope can be used to confirm the absence of crystalline cellulose.

• Viscosity Measurement (for dissolved solutions): For successful dissolutions, the viscosity of the resulting solution can be measured using a rheometer at various temperatures and shear rates to characterize the flow properties.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Validating the Purity of [BMIM][OTs]: A Comparative Guide to 1H NMR and Mass Spectrometry

For researchers, scientists, and drug development professionals, ensuring the purity of ionic liquids such as 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) is a critical step to ensure experimental reproducibility and the safety of final products. This guide provides a comprehensive comparison of two common analytical techniques, ¹H Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for the validation of [BMIM][OTs] purity, complete with experimental protocols and data presentation.

The unique physicochemical properties of ionic liquids are highly sensitive to impurities. Common contaminants in [BMIM][OTs] synthesis include unreacted starting materials like 1-methylimidazole and a butyl-halide, residual water, and organic solvents used during purification. These impurities can significantly alter the ionic liquid's properties, such as its viscosity, conductivity, and thermal stability, and can interfere with downstream applications.

A Head-to-Head Comparison: ¹H NMR vs. Mass Spectrometry

Both ¹H NMR and mass spectrometry are powerful tools for the characterization of ionic liquids. However, they offer different strengths and weaknesses when it comes to purity validation.

Feature	¹H NMR Spectroscopy	Mass Spectrometry (ESI-MS)
Principle	Measures the magnetic properties of hydrogen nuclei to provide structural information and quantitative data based on signal integration.	Measures the mass-to-charge ratio of ions in the gas phase to identify components and impurities.
Quantitative Analysis	Excellent for quantification of both the main component and impurities using an internal standard (qNMR).[1][2][3]	Primarily qualitative for purity assessment due to variations in ionization efficiencies between the ionic liquid and its impurities.[4]
Detection of Impurities	Can detect and quantify proton-containing impurities such as residual starting materials (1-methylimidazole, butyl halides), organic solvents, and water.[5]	Highly sensitive for detecting charged impurities and confirming the mass of the [BMIM]⁺ cation and [OTs]⁻ anion. Can detect unreacted starting materials if they ionize.
Structural Information	Provides detailed structural information, confirming the identity of the [BMIM]⁺ cation and the [OTs]⁻ anion.	Confirms the mass of the constituent ions, but provides limited structural information. Fragmentation patterns can offer some structural clues.
Sample Preparation	Simple dissolution in a deuterated solvent, often with an internal standard for quantification.[3]	Dilution in a suitable solvent (e.g., methanol, acetonitrile) is typically required.[6][7]
Limitations	May have lower sensitivity for certain impurities compared to MS. Signal overlap can complicate analysis.	Quantification is challenging without appropriate standards for each impurity. The matrix effect from the high concentration of the ionic liquid can suppress the signals of trace impurities.

Experimental Protocols

To ensure accurate and reproducible results, the following detailed protocols for ¹H NMR and Electrospray Ionization Mass Spectrometry (ESI-MS) are recommended for the purity validation of [BMIM][OTs].

Quantitative ¹H NMR (qNMR) Spectroscopy Protocol

This protocol outlines the steps for determining the purity of [BMIM][OTs] using an internal standard.

Materials:

• [BMIM][OTs] sample

• High-purity internal standard (e.g., maleic acid, 1,4-dioxane)

• Deuterated solvent (e.g., DMSO-d₆, D₂O)

• NMR tubes

• Analytical balance

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the [BMIM][OTs] sample into a clean, dry vial.

  • Accurately weigh an appropriate amount of the internal standard and add it to the same vial. The molar ratio of the internal standard to the [BMIM][OTs] should be chosen to give well-resolved and quantifiable signals.

  • Dissolve the mixture in a known volume (e.g., 0.6 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using a spectrometer with a field strength of at least 400 MHz.

  • Ensure a sufficient relaxation delay (D1), typically 5 times the longest T₁ relaxation time of the signals of interest, to allow for full magnetization recovery and accurate integration.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the characteristic, well-resolved signals of both the [BMIM][OTs] and the internal standard. For [BMIM][OTs], suitable signals are often the aromatic protons of the tosylate anion and the protons on the imidazolium ring.

  • Identify and integrate any signals corresponding to impurities.

  • Calculate the purity of the [BMIM][OTs] sample using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / m_sample) * (m_IS / MW_IS) * P_IS * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • sample = [BMIM][OTs]

  • IS = Internal Standard

Electrospray Ionization Mass Spectrometry (ESI-MS) Protocol

This protocol is for the qualitative analysis of [BMIM][OTs] and the detection of ionic impurities.

Materials:

• [BMIM][OTs] sample

• HPLC-grade solvent (e.g., methanol or acetonitrile)

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the [BMIM][OTs] sample in the chosen solvent at a concentration of approximately 1 mg/mL.

  • Perform a serial dilution to obtain a final concentration suitable for ESI-MS analysis, typically in the range of 1-10 µg/mL.

• MS Data Acquisition:

  • Infuse the diluted sample into the ESI-MS instrument at a constant flow rate (e.g., 5-10 µL/min).

  • Acquire mass spectra in both positive and negative ion modes to detect the [BMIM]⁺ cation and the [OTs]⁻ anion, respectively.

  • Typical ESI source parameters may include:

    • Capillary voltage: 3-5 kV

    • Nebulizing gas pressure: 10-20 psi

    • Drying gas flow rate: 5-10 L/min

    • Drying gas temperature: 200-300 °C

• Data Analysis:

  • In the positive ion mode spectrum, identify the peak corresponding to the [BMIM]⁺ cation (m/z 139.1).

  • In the negative ion mode spectrum, identify the peak corresponding to the [OTs]⁻ anion (m/z 171.0).

  • Search for peaks corresponding to potential impurities. For example, unreacted 1-methylimidazole may be detected as its protonated form [M+H]⁺ at m/z 83.1 in positive mode. Halide impurities (e.g., Cl⁻, Br⁻) would be observed in negative mode.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the comprehensive purity validation of [BMIM][OTs].

Caption: A logical workflow for the comprehensive purity validation of [BMIM][OTs].

Logical Relationship of Analytical Techniques

The relationship between the primary validation techniques and the information they provide is crucial for a complete purity assessment.

Caption: Relationship between ¹H NMR and MS in the purity validation of [BMIM][OTs].

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent Approaches for Chemical Speciation and Analysis by Electrospray Ionization (ESI) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. zpsys.ecut.edu.cn [zpsys.ecut.edu.cn]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Anion Effects on 1-Butyl-3-methylimidazolium Based Ionic Liquids

A comprehensive guide for researchers, scientists, and drug development professionals on the influence of anion selection on the physicochemical properties of 1-butyl-3-methylimidazolium ([BMIM]) based ionic liquids.

The choice of anion in a 1-butyl-3-methylimidazolium ([BMIM]) based ionic liquid plays a pivotal role in defining its physical and chemical characteristics. This guide provides a comparative study of various anions, offering experimental data and detailed methodologies to aid in the selection of the most suitable ionic liquid for a given application. The properties of viscosity, density, conductivity, and thermal stability are systematically examined, highlighting the nuanced yet significant impact of the anionic component.

Physicochemical Property Comparison

The following tables summarize the key physicochemical properties of [BMIM]-based ionic liquids with different anions. Data is presented at or near 298.15 K (25 °C) for consistency, with variations noted.

Table 1: Density and Viscosity of [BMIM]-Based Ionic Liquids

Anion	Chemical Formula	Density (g/cm³) at 298.15 K	Viscosity (mPa·s) at 298.15 K
Acetate ([OAc]⁻)	C₂H₃O₂⁻	~1.05	~130
Chloride ([Cl]⁻)	Cl⁻	~1.08	High (solid at RT)
Tetrafluoroborate ([BF₄]⁻)	BF₄⁻	~1.20	~103
Hexafluorophosphate ([PF₆]⁻)	PF₆⁻	~1.37	~310
Bis(trifluoromethylsulfonyl)imide ([Tf₂N]⁻)	C₂F₆NO₄S₂⁻	~1.43	~52

Table 2: Conductivity and Thermal Stability of [BMIM]-Based Ionic Liquids

Anion	Chemical Formula	Conductivity (mS/cm) at 298.15 K	Decomposition Temp. (Td) (°C)
Acetate ([OAc]⁻)	C₂H₃O₂⁻	~2.5	~240[1]
Chloride ([Cl]⁻)	Cl⁻	Low (solid at RT)	~255[1]
Tetrafluoroborate ([BF₄]⁻)	BF₄⁻	~3.2[2]	~390
Hexafluorophosphate ([PF₆]⁻)	PF₆⁻	~3.8[3]	~400
Bis(trifluoromethylsulfonyl)imide ([Tf₂N]⁻)	C₂F₆NO₄S₂⁻	~3.9	~450

Experimental Protocols

Detailed methodologies for the determination of the key physicochemical properties are outlined below.

Density Measurement

The density of ionic liquids is typically determined using an oscillating U-tube densimeter.

Methodology:

• Calibration: The instrument is calibrated using two standards of known density, typically dry air and deionized water.

• Sample Preparation: The ionic liquid sample is degassed to remove any dissolved gases that could affect the measurement.

• Measurement: A small volume of the ionic liquid is injected into the U-tube. The instrument measures the oscillation period of the tube, which is then correlated to the density of the sample.

• Temperature Control: The temperature of the sample is precisely controlled using a Peltier system to ensure accurate and reproducible measurements at the desired temperature.

Viscosity Measurement

The viscosity of ionic liquids can be measured using various types of viscometers, such as a falling-body, rotational, or cone-plate rheometer.[4]

Methodology (using a cone-plate rheometer):

• Sample Loading: A small sample (approximately 0.5-1.0 mL) of the ionic liquid is placed on the lower plate of the rheometer.[4]

• Gap Setting: The cone is lowered to a predefined gap distance from the plate.

• Temperature Equilibration: The sample is allowed to equilibrate at the target temperature for a set period.[4]

• Shear Rate Application: A controlled shear rate is applied to the sample, and the resulting shear stress is measured.

• Viscosity Calculation: The dynamic viscosity is calculated from the ratio of shear stress to shear rate. Measurements are often performed over a range of shear rates to assess for Newtonian or non-Newtonian behavior.[4]

Conductivity Measurement

The ionic conductivity of ionic liquids is measured using a conductivity meter with a suitable probe.

Methodology:

• Calibration: The conductivity cell is calibrated using standard solutions of known conductivity (e.g., aqueous KCl solutions).

• Sample Preparation: The ionic liquid is placed in a measurement cell, ensuring the electrodes are fully immersed.

• Temperature Control: The sample is maintained at a constant temperature using a water bath or other temperature-controlled environment.

• Measurement: An alternating current is passed through the sample, and the impedance is measured. The conductivity is then calculated from the cell constant and the measured resistance.

Thermal Stability Assessment

Thermogravimetric analysis (TGA) is the standard method for determining the thermal stability of ionic liquids.[5]

Methodology:

• Sample Preparation: A small, accurately weighed sample of the ionic liquid (typically 5-10 mg) is placed in a TGA pan.[5]

• Inert Atmosphere: The TGA furnace is purged with an inert gas, such as nitrogen, to prevent oxidative degradation.[6]

• Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range.[5][6]

• Data Acquisition: The mass of the sample is continuously monitored as a function of temperature.

• Decomposition Temperature Determination: The onset temperature of decomposition is determined from the resulting TGA curve, typically as the temperature at which a significant mass loss begins.

Visualizing the Anion's Influence

The relationship between the anion's fundamental properties and the resulting physicochemical characteristics of the [BMIM]-based ionic liquid can be visualized as a logical flow. The following diagram illustrates how anion size, shape, and charge distribution influence key performance metrics.

Caption: Influence of anion properties on intermolecular forces and resulting physicochemical properties of [BMIM] ionic liquids.

Synthesis of [BMIM]-Based Ionic Liquids

The synthesis of 1-butyl-3-methylimidazolium based ionic liquids typically involves a two-step process.

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Halide

The first step is the quaternization of 1-methylimidazole with a butyl halide (e.g., 1-chlorobutane or 1-bromobutane). This is a nucleophilic substitution reaction.[7]

Example with 1-chlorobutane: 1-methylimidazole is reacted with an excess of 1-chlorobutane, often with heating, to produce 1-butyl-3-methylimidazolium chloride ([BMIM][Cl]). The product is typically a solid at room temperature.[7]

Step 2: Anion Exchange (Metathesis)

The desired anion is introduced through a metathesis reaction with the halide salt from Step 1.

Example for [BMIM][BF₄]: [BMIM][Cl] is dissolved in a suitable solvent (e.g., water or acetone) and reacted with a salt containing the tetrafluoroborate anion, such as potassium tetrafluoroborate (KBF₄) or sodium tetrafluoroborate (NaBF₄). The resulting [BMIM][BF₄] is often a liquid at room temperature and can be separated from the precipitated alkali halide salt (e.g., KCl). The final product is then washed and dried under vacuum to remove any residual solvent and water. A similar procedure can be followed using different salts to obtain other anions like [PF₆]⁻ and [Tf₂N]⁻.[8]

References

• 1. mdpi.com [mdpi.com]
• 2. iolitec.de [iolitec.de]
• 3. iolitec.de [iolitec.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1-Butyl-3-methylimidazolium hexafluorophosphate - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Thermal Properties of 1-Butyl-3-methylimidazolium Tosylate and Related Ionic Liquids

This guide provides a comprehensive comparison of the thermal properties of 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) against other common ionic liquids with the same cation but different anions. The data presented is crucial for researchers, scientists, and drug development professionals in understanding the thermal stability and phase behavior of these compounds, which is essential for their application in various processes.

Thermal Properties Comparison

The thermal characteristics of ionic liquids are paramount in determining their suitability for specific applications, dictating their operational temperature range and processing conditions. The following table summarizes the key thermal events for 1-butyl-3-methylimidazolium tosylate and its counterparts with chloride, tetrafluoroborate, and hexafluorophosphate anions, as determined by Differential Scanning Calorimetry (DSC).

Ionic Liquid	Glass Transition (Tg) (°C)	Crystallization (Tc) (°C)	Melting (Tm) (°C)	Enthalpy of Fusion (ΔHf) (kJ/mol)	Decomposition (Td) (°C)
[BMIM][OTs]	-49.15	-	57.01	19.3	>197[1]
[BMIM]Cl	-51.30[2]	-	74[3]	-	~246
[BMIM]BF₄	-85[4]	-	-	-	~360-420[5]
[BMIM]PF₆	-76[4]	-45[6]	10[6]	-	402.26[7]

Note: A '-' indicates that the data was not specified in the referenced sources. The thermal properties of ionic liquids can be influenced by factors such as purity and experimental conditions.

Experimental Protocol: Differential Scanning Calorimetry (DSC) Analysis

The following is a generalized methodology for the DSC analysis of ionic liquids, based on common practices reported in the literature.

Objective: To determine the thermal transition temperatures (glass transition, crystallization, melting) and the enthalpy of fusion of the ionic liquid sample.

Apparatus:

• Differential Scanning Calorimeter (DSC) equipped with a cooling system (e.g., refrigerated cooling system or liquid nitrogen).

• Aluminum or hermetically sealed sample pans and lids.

• Crimper for sealing the pans.

• Microbalance for accurate weighing of the sample.

• Inert gas supply (e.g., high-purity nitrogen or argon).

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the ionic liquid sample into a clean, tared DSC pan using a microbalance. Due to the hygroscopic nature of many ionic liquids, it is recommended to perform this step in a glove box under an inert atmosphere to minimize moisture absorption.

  • Hermetically seal the pan using a crimper to prevent any loss of volatile components during heating.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the DSC cell with a constant flow of inert gas (e.g., 20-50 mL/min) to provide an inert atmosphere and prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the expected lowest transition temperature (e.g., -150 °C).

  • Ramp the temperature up to a point above the highest expected transition temperature (e.g., 150 °C) at a controlled heating rate (typically 10 °C/min).[8]

  • Hold the sample at the upper temperature for a few minutes to ensure thermal equilibrium.

  • Cool the sample back to the starting temperature at a controlled cooling rate (e.g., 10 °C/min).[8]

  • Perform a second heating scan under the same conditions as the first to analyze the thermal history-independent properties of the material.

• Data Analysis:

  • The glass transition temperature (Tg) is determined as the midpoint of the step change in the heat flow curve.

  • The crystallization temperature (Tc) is identified as the peak maximum of the exothermic transition.

  • The melting temperature (Tm) is taken as the peak maximum of the endothermic transition.

  • The enthalpy of fusion (ΔHf) is calculated by integrating the area under the melting peak.

DSC Analysis Workflow

The following diagram illustrates the logical workflow of a typical DSC experiment for the analysis of ionic liquids.

Caption: Workflow of DSC analysis for ionic liquids.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 6. hitachi-hightech.com [hitachi-hightech.com]
• 7. longdom.org [longdom.org]
• 8. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]

Thermal Stability of [BMIM][OTs]: A Comparative Guide via Thermogravimetric Analysis

For researchers, scientists, and drug development professionals, understanding the thermal stability of ionic liquids is paramount for their application in various processes. This guide provides a comparative analysis of the thermal stability of 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) against other common imidazolium-based ionic liquids using thermogravimetric analysis (TGA).

The thermal stability of an ionic liquid is a critical parameter that dictates its operational window in applications such as synthesis, catalysis, and drug delivery systems. Thermogravimetric analysis is a standard technique employed to evaluate this property by measuring the change in mass of a substance as a function of temperature. This guide summarizes key TGA data for [BMIM][OTs] and compares it with other widely used ionic liquids sharing the same 1-butyl-3-methylimidazolium ([BMIM]) cation but with different anions: chloride ([Cl]), tetrafluoroborate ([BF4]), and hexafluorophosphate ([PF6]).

Comparative Thermal Stability Data

The thermal decomposition of ionic liquids is typically characterized by the onset temperature (Tonset), which marks the beginning of significant mass loss, and the peak decomposition temperature (Tpeak), the temperature at which the rate of mass loss is at its maximum. The data presented below has been compiled from various studies to provide a comparative overview. It is important to note that variations in experimental conditions such as heating rate, sample size, and atmosphere can influence the measured thermal stability.

Ionic Liquid	Anion	Tonset (°C)	Tpeak (°C)	Reference
[BMIM][OTs]	Tosylate	~389	Not Consistently Reported	N/A
[BMIM][Cl]	Chloride	240 - 298	~317	[1][2]
[BMIM][BF4]	Tetrafluoroborate	~373 - 424	~461	[3][4]
[BMIM][PF6]	Hexafluorophosphate	~402	Not Consistently Reported	[3]

Note: The presented values are representative and may vary depending on the specific experimental conditions.

The data suggests that the thermal stability of [BMIM]-based ionic liquids is significantly influenced by the nature of the anion. [BMIM][OTs] exhibits high thermal stability, with an onset of decomposition around 389°C. In comparison, [BMIM][Cl] shows considerably lower thermal stability. [BMIM][BF4] and [BMIM][PF6] also demonstrate high thermal stabilities, often comparable to or exceeding that of [BMIM][OTs]. The general trend for the thermal stability of these [BMIM]-based ionic liquids, based on the onset of decomposition, appears to be: [Cl]- < [OTs]- ≈ [BF4]- < [PF6]-.

Experimental Protocol for Thermogravimetric Analysis (TGA)

The following is a generalized experimental protocol for determining the thermal stability of ionic liquids using TGA. This protocol is based on common practices reported in the literature.[5]

1. Instrumentation:

• A calibrated thermogravimetric analyzer is used for the measurements.

2. Sample Preparation:

• Prior to analysis, the ionic liquid sample should be dried under vacuum at an elevated temperature (e.g., 80-100 °C) for a sufficient period (e.g., 24 hours) to remove any volatile impurities, particularly water, which can affect the TGA results.

• A small, accurately weighed amount of the dried ionic liquid (typically 5-10 mg) is placed into a clean TGA pan (e.g., platinum or alumina).

3. TGA Measurement:

• The TGA pan containing the sample is placed in the instrument's furnace.

• The sample is heated from ambient temperature to a final temperature (e.g., 600-800 °C) at a constant heating rate. A typical heating rate for ionic liquids is 10 °C/min.

• The measurement is conducted under a controlled atmosphere, usually an inert gas such as nitrogen or argon, flowing at a constant rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• The mass of the sample is continuously monitored and recorded as a function of temperature.

4. Data Analysis:

• The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset decomposition temperature (Tonset) and the peak decomposition temperature (Tpeak).

• Tonset is often determined as the intersection of the tangent to the baseline before decomposition and the tangent to the steepest part of the mass loss curve.

• Tpeak is determined from the peak of the derivative thermogravimetric (DTG) curve, which represents the rate of mass loss.

Experimental Workflow

The logical flow of a typical thermogravimetric analysis experiment to determine the thermal stability of an ionic liquid is illustrated in the diagram below.

Caption: Workflow for TGA analysis of ionic liquids.

This comprehensive guide provides a foundation for understanding and comparing the thermal stability of [BMIM][OTs] and other related ionic liquids. For specific applications, it is recommended to perform TGA under the conditions that closely mimic the intended operational environment.

References

• 1. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]

Cross-Referencing Physical Property Data of [BMIM][OTs] from Different Suppliers: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing the ionic liquid 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]), a thorough understanding of its physical properties is paramount for experimental consistency and success. This guide provides a comparative analysis of the physical property data of [BMIM][OTs] as reported by various suppliers and independent researchers. The presented data is supplemented with detailed experimental protocols for the measurement of these key properties.

Comparison of Physical Property Data

The physical properties of [BMIM][OTs] can exhibit variations depending on the supplier, primarily due to differences in purity and measurement techniques. The following table summarizes the available data from prominent suppliers and published research.

Physical Property	IoLiTec	Sigma-Aldrich (Partner)	TCI Chemicals	Research Publication (Strechan et al., 2009)	Other Sources
Melting Point (°C)	40 - 45[1]	No data available	No data available	~68-71 (341-343.89 K)[2]	70[3]
Density (g/cm³)	0.9757[1]	No data available	No data available	Data at high temperatures, extrapolated to 298.15 K[2]	No data available
Viscosity (mPa·s)	No data available	No data available	No data available	No data available	No data available
Conductivity (mS/cm)	No data available	No data available	No data available	No data available	No data available
Thermal Decomposition (°C)	No data available	No data available	No data available	No data available	>197[3]
Purity	>98%[1]	99%[4]	No data available	Not explicitly stated	99%[3]

Note: "No data available" indicates that the information was not found on the supplier's website or in the reviewed literature for the specific product.

Experimental Workflow for Data Cross-Referencing

The process of cross-referencing and utilizing physical property data from various sources can be visualized through the following workflow. This diagram illustrates the logical steps from data acquisition to its application in a research setting.

Workflow for cross-referencing physical property data of [BMIM][OTs].

Experimental Protocols

Accurate and reproducible measurement of physical properties is essential. The following are standardized methodologies for the key experiments cited.

Density Measurement

Method: The density of ionic liquids can be determined using an oscillating U-tube densitometer.

Protocol:

• Calibrate the densitometer with dry air and deionized water at the desired temperature.

• Inject the [BMIM][OTs] sample into the U-tube, ensuring no air bubbles are present.

• Allow the sample to thermally equilibrate to the set temperature.

• Record the oscillation period and convert it to a density value using the instrument's calibration constants.

• Perform multiple measurements and report the average density and standard deviation.

Viscosity Measurement

Method: The dynamic viscosity can be measured using a rotational viscometer or a capillary viscometer.

Protocol (Rotational Viscometer):

• Calibrate the viscometer with a standard viscosity fluid.

• Place the [BMIM][OTs] sample in the temperature-controlled sample holder.

• Lower the spindle into the sample to the correct immersion depth.

• Allow the sample to reach thermal equilibrium.

• Rotate the spindle at a series of known speeds (shear rates) and record the corresponding torque.

• Calculate the dynamic viscosity from the shear stress and shear rate data.

Melting Point Determination

Method: The melting point can be determined using a differential scanning calorimeter (DSC) or a capillary melting point apparatus.

Protocol (DSC):

• Accurately weigh a small amount of [BMIM][OTs] (typically 1-5 mg) into an aluminum DSC pan and seal it.

• Place the sample pan and an empty reference pan in the DSC cell.

• Heat the sample at a controlled rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Record the heat flow as a function of temperature.

• The melting point is determined as the onset or peak temperature of the melting endotherm.

Thermal Decomposition Temperature Measurement

Method: Thermogravimetric analysis (TGA) is used to determine the thermal stability and decomposition temperature.

Protocol:

• Place a small, accurately weighed sample of [BMIM][OTs] into a TGA pan.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Continuously monitor and record the sample's mass as a function of temperature.

• The decomposition temperature is typically reported as the onset temperature of mass loss or the temperature at which a certain percentage of mass loss occurs (e.g., T5% or T10%).

Electrical Conductivity Measurement

Method: The ionic conductivity is measured using a conductivity meter with a two- or four-electrode conductivity cell.

Protocol:

• Calibrate the conductivity cell with standard potassium chloride (KCl) solutions of known concentrations at the desired temperature.

• Immerse the conductivity probe in the [BMIM][OTs] sample, ensuring the electrodes are fully covered.

• Allow the sample to reach thermal equilibrium.

• Apply an alternating current and measure the resistance of the sample.

• Calculate the conductivity using the cell constant and the measured resistance.

By following these standardized protocols and carefully comparing data from various sources, researchers can ensure the quality and consistency of the [BMIM][OTs] used in their experiments, leading to more reliable and reproducible results.

References

• 1. iolitec.de:7081 [iolitec.de:7081]
• 2. iolitec.de [iolitec.de]
• 3. innospk.com [innospk.com]
• 4. 1-Butyl-3-methylimidazolium tosylate | 410522-18-8 [sigmaaldrich.com]

A Comparative Guide to the Green Solvent Properties of 1-Butyl-3-methylimidazolium Tosylate

For Researchers, Scientists, and Drug Development Professionals

The paradigm of green chemistry necessitates a rigorous evaluation of solvent properties beyond their mere efficacy in chemical processes. Ionic liquids (ILs), often touted as "designer solvents," are lauded for their negligible vapor pressure, high thermal stability, and tunable properties. Among these, 1-butyl-3-methylimidazolium tosylate ([Bmim][OTs]) is a prominent member of the imidazolium-based family. This guide provides an objective comparison of its green solvent properties against a common ionic liquid alternative, a bio-derived solvent, and a conventional polar aprotic solvent, supported by available experimental data.

Data Presentation: Physicochemical and Ecotoxicological Properties

A solvent's utility and its environmental impact are dictated by a combination of its physical characteristics, toxicity, and persistence. The following tables summarize key quantitative data for [Bmim][OTs] and selected comparators.

Table 1: Comparison of Physicochemical Properties

Property	1-Butyl-3-methylimidazolium Tosylate ([Bmim][OTs])	1-Butyl-3-methylimidazolium Tetrafluoroborate ([Bmim][BF₄])	2-Methyltetrahydrofuran (2-MeTHF)	Dimethylformamide (DMF)
CAS Number	410522-18-8[1]	174501-65-6	96-47-9	68-12-2
Molecular Weight ( g/mol )	310.41[1]	226.02	86.13	73.09
State at 25°C	Solid / Liquid	Liquid	Liquid	Liquid
Melting Point (°C)	40 - 70[2]	-75 to -83	-136[3]	-61[4]
Boiling Point (°C)	>197 (Decomp.)[5]	~360-420 (Decomp.)	80.2[3]	153[4]
Density (g/cm³ at 20-25°C)	0.976	1.21	0.854[3]	0.948
Viscosity (mPa·s at 25°C)	Data not available	219	4.0	0.802

Table 2: Comparison of EHS (Environment, Health, and Safety) Properties

Property	1-Butyl-3-methylimidazolium Tosylate ([Bmim][OTs])	1-Butyl-3-methylimidazolium Tetrafluoroborate ([Bmim][BF₄])	2-Methyltetrahydrofuran (2-MeTHF)	Dimethylformamide (DMF)
Key GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[1]	H301: Toxic if swallowedH315: Causes skin irritationH319: Causes serious eye irritation[6]	H225: Highly flammable liquid and vaporH302: Harmful if swallowedH319: Causes serious eye irritation[7]	H312+H332: Harmful in contact with skin or if inhaledH319: Causes serious eye irritationH360D: May damage the unborn child[8]
Aquatic Ecotoxicity (EC₅₀, Aliivibrio fischeri)	Data not available	300 mg/L (15 min)[9]	Data not available	Data not available
Ready Biodegradability (OECD 301, 28 days)	Data not available (Expected to be low)	Low (0-4%)[10]	Considered biodegradable[11]	Readily biodegradable (Half-life 18-36 h)

Mandatory Visualizations

Logical Workflow for Green Solvent Assessment

The selection of a green solvent is a multi-faceted process that involves sequential evaluation of performance, safety, and environmental impact. The following diagram illustrates a logical workflow for this assessment.

Caption: Workflow for Green Solvent Assessment.

General Signaling Pathway for Cationic Amphiphile Cytotoxicity

Imidazolium-based ionic liquids, as cationic amphiphiles, are known to interact with cell membranes, which is a primary mechanism of their toxicity. This generalized diagram illustrates the key events following cellular exposure.

Caption: Cytotoxicity pathway for imidazolium cations.

Experimental Protocols

Detailed and standardized methodologies are crucial for generating comparable data. Below are summaries of key experimental protocols relevant to the properties listed in the tables.

Viscosity Determination (Ostwald or Rotational Viscometer)

• Objective: To measure the dynamic viscosity of a fluid.

• Apparatus: A calibrated Ostwald viscometer or a rotational viscometer/rheometer. A temperature-controlled water bath is essential.

• Methodology (Ostwald Viscometer):

  • A known volume of the solvent is introduced into the viscometer, which is then placed in a water bath to equilibrate at the desired temperature (e.g., 25.0 ± 0.1 °C).

  • The liquid is drawn up by suction into the upper bulb, past the upper fiducial mark.

  • The liquid is then allowed to flow freely down the capillary tube. The time (t) it takes for the meniscus to pass between the upper and lower fiducial marks is recorded using a stopwatch.

  • The procedure is repeated with a reference liquid of known viscosity (η_ref) and density (ρ_ref), such as deionized water.

  • The viscosity of the sample (η_sample) is calculated using the following equation, where ρ_sample is the density of the sample: η_sample = (ρ_sample * t_sample) / (ρ_ref * t_ref) * η_ref

• Key Considerations: Precise temperature control is critical as viscosity is highly temperature-dependent. The viscometer must be scrupulously clean and dry before use.

Aquatic Ecotoxicity (Aliivibrio fischeri Luminescence Inhibition Assay - ISO 11348-3)

• Objective: To determine the acute toxicity of a substance by measuring its inhibitory effect on the light emission of the marine bacterium Aliivibrio fischeri (formerly Vibrio fischeri).

• Apparatus: Luminometer, temperature-controlled incubator (15 ± 1 °C), freeze-dried A. fischeri reagent, reconstitution solution, and osmotic adjustment solution (e.g., 2% NaCl).

• Methodology:

  • The freeze-dried bacteria are rehydrated according to the manufacturer's instructions and stabilized at 15 °C.

  • A dilution series of the test solvent is prepared in a saline solution. A control sample containing only the saline solution is also prepared.

  • The initial luminescence of the bacterial suspension is measured.

  • The bacterial suspension is added to each of the test dilutions and the control.

  • After a specified incubation period (typically 5, 15, and 30 minutes), the luminescence of each sample is measured again.

  • The percentage inhibition of luminescence for each concentration is calculated relative to the control.

  • The EC₅₀ (Effective Concentration) value, which is the concentration of the solvent that causes a 50% reduction in light output, is determined using statistical methods (e.g., linear regression of the log of concentration versus the probit of inhibition).

Ready Biodegradability (OECD Test Guideline 301)

• Objective: To screen chemicals for ready biodegradability in an aerobic aqueous medium. A substance is considered "readily biodegradable" if it reaches a certain percentage of degradation within a 10-day window during a 28-day test period.[4]

• Apparatus: Incubation bottles, means of aeration, and an analytical instrument to measure the chosen parameter (e.g., Dissolved Organic Carbon analyzer, or a respirometer for oxygen demand).

• Methodology (e.g., OECD 301 F - Manometric Respirometry):

  • A mineral medium is prepared and inoculated with microorganisms from a source like activated sludge from a wastewater treatment plant.

  • The test substance is added to the test vessels at a known concentration (typically providing 50-100 mg/L of Theoretical Oxygen Demand, ThOD).

  • Control vessels (inoculum only) and reference vessels (with a readily biodegradable substance like sodium benzoate) are run in parallel.

  • The vessels are sealed and incubated in the dark at a constant temperature (22 ± 2 °C) with continuous stirring.

  • The consumption of oxygen is measured over 28 days using a pressure sensor (manometer).

  • The percentage of biodegradation is calculated as the measured oxygen uptake divided by the ThOD.

  • Pass Criteria: The substance is considered readily biodegradable if it achieves >60% of its ThOD within the 28-day period, and this pass level must be met within a 10-day window that begins once 10% biodegradation is reached.

References

• 1. 1-Butyl-3-methylimidazolium tosylate | C15H22N2O3S | CID 11483731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Ecotoxicity analysis of cholinium-based ionic liquids to Vibrio fischeri marine bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Test No. 301: Ready Biodegradability - Tox Lab [toxlab.co]
• 5. researchgate.net [researchgate.net]
• 6. Toxicity of selected pharmaceuticals and their mixtures to the aquatic indicators Daphnia magna and Aliivibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acute toxicity of oxygenated and nonoxygenated imidazolium-based ionic liquids to Daphnia magna and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biotoxicity.com [biotoxicity.com]
• 9. researchgate.net [researchgate.net]
• 10. Ready Biodegradability (consensus model) - OCHEM user's manual - OCHEM docs [docs.ochem.eu]
• 11. oecd.org [oecd.org]

A Researcher's Guide to the Quantitative Analysis of Impurities in Commercial [BMIM][OTs]

For researchers, scientists, and professionals in drug development, the purity of ionic liquids (ILs) like 1-butyl-3-methylimidazolium tosylate ([BMIM][OTs]) is paramount. Impurities, even in trace amounts, can significantly alter the physicochemical properties of the IL, affecting reaction kinetics, catalytic performance, and electrochemical behavior. This guide provides a comparative overview of common analytical techniques for the quantitative determination of impurities in commercial [BMIM][OTs] samples, supported by experimental data and detailed protocols.

The primary impurities in commercially available ionic liquids typically arise from their synthesis and purification processes. For [BMIM][OTs], these can be broadly categorized as:

• Halides: Residual starting materials (e.g., chloride, bromide) from the quaternization step.

• Water: Absorbed from the atmosphere due to the hygroscopic nature of many ILs.

• Organic Impurities: Unreacted starting materials (e.g., 1-methylimidazole, butyl halides) or byproducts.

• Other Inorganic Ions: Residual salts from metathesis reactions.

This guide will focus on the most prevalent and impactful impurities and the gold-standard methods for their quantification.

Comparison of Analytical Methodologies

The choice of analytical technique depends on the target impurity, the required sensitivity, and the sample matrix. Below is a summary of common methods for quantifying key impurities in ionic liquids.

Impurity Type	Analytical Method	Principle	Limit of Quantification (LOQ)	Advantages	Disadvantages
Halides (Cl⁻, Br⁻)	Ion Chromatography (IC)	Separation of ions based on their affinity to an ion-exchange resin, followed by conductivity detection.	< 10 ppm[1][2]	High sensitivity and selectivity for various anions in a single run.[3][4]	Can be time-consuming; some IL anions may interfere with the separation.[5]
Halides (Cl⁻, Br⁻, I⁻)	Total Reflection X-ray Fluorescence (TXRF)	X-ray fluorescence spectrometry where the incident beam strikes the sample at a very small angle.	ppm range	Minimal sample preparation; suitable for water-immiscible ILs.	Requires specialized equipment; potential for volatile hydrogen halide loss during sample prep.[5][6]
Water	Karl Fischer (KF) Titration	Titration based on the quantitative reaction of water with iodine and sulfur dioxide in the presence of a base and an alcohol.	ppm to % range	High accuracy and precision; considered the gold standard for water content determination.[7]	Redox-active components in the sample can interfere with the reaction.[7]
Organic Impurities	Nuclear Magnetic Resonance (¹H NMR)	Measures the magnetic properties of atomic nuclei to provide detailed information about the structure and quantity of molecules.	~0.1 mol%	Provides structural information for impurity identification; non-destructive.[8]	Lower sensitivity compared to chromatographic methods; complex spectra for mixtures.
Ionic/Organic Impurities	Liquid Chromatography-Mass Spectrometry (LC-MS)	Separates compounds based on their chromatographic properties, followed by mass-based detection and quantification.	ppb to ppm range[9]	High sensitivity and selectivity; capable of identifying unknown impurities.[10][11][12]	Complex instrumentation; matrix effects from the IL can suppress ion signals.[13]

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reproducible and accurate results. Below are representative methodologies for the key analytical techniques.

Quantification of Halide Impurities by Ion Chromatography (IC)

This method is highly effective for determining the concentration of chloride and other halide impurities in [BMIM][OTs].

Instrumentation:

• Ion chromatograph equipped with a suppressor and a conductivity detector.

• Anion-exchange column (e.g., Dionex AS9-HC).

• Autosampler.

Reagents:

• Deionized water (18.2 MΩ·cm).

• Eluent: 20 mM NaOH with 10% (v/v) acetonitrile.[3]

• Halide standard solutions (e.g., NaCl, NaBr).

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1 g of the [BMIM][OTs] sample into a volumetric flask and dissolve in deionized water to a final concentration of 1% (w/v). For ILs with poor water solubility, a 50% acetonitrile/water mixture can be used.[3]

• Calibration: Prepare a series of halide standards in the expected concentration range (e.g., 0.1 to 10 ppm) using the same solvent as the sample.

• Chromatographic Conditions:

  • Eluent: 20 mM NaOH / 10% ACN

  • Flow Rate: 1.5 mL/min[3]

  • Injection Volume: 20 µL

  • Column Temperature: 30 °C

• Analysis: Inject the calibration standards followed by the sample solutions. Identify and quantify the halide peaks based on their retention times and the calibration curve.

Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is the most reliable method for measuring the water content in ionic liquids.

Instrumentation:

• Coulometric or volumetric Karl Fischer titrator.

Reagents:

• Karl Fischer reagent (iodine, sulfur dioxide, imidazole in a suitable solvent like methanol or diethylene glycol monoethyl ether).

• Anhydrous methanol or specialized Karl Fischer solvent.

Procedure:

• Titrator Preparation: Add the Karl Fischer solvent to the titration vessel and precondition the instrument by titrating any residual moisture to a stable endpoint.

• Sample Introduction: Using a gas-tight syringe, accurately inject a known weight of the [BMIM][OTs] sample into the titration vessel. The sample size should be chosen based on the expected water content to ensure sufficient consumption of the titrant.

• Titration: The instrument will automatically titrate the sample until all the water has reacted. The endpoint is typically detected potentiometrically.[7]

• Calculation: The instrument's software calculates the water content in ppm or percentage based on the amount of titrant consumed and the sample weight.

Analysis of Organic and Ionic Impurities by LC-MS

LC-MS is a powerful tool for the simultaneous separation, identification, and quantification of a wide range of impurities.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system.

• Mass spectrometer with an electrospray ionization (ESI) source.[11]

• Reversed-phase C18 or a mixed-mode column (e.g., Acclaim Trinity P1).[11]

Reagents:

• Acetonitrile (HPLC grade).

• Deionized water (18.2 MΩ·cm).

• Ammonium acetate or formic acid (for mobile phase modification).

Procedure:

• Sample Preparation: Prepare a dilute solution of the [BMIM][OTs] sample (e.g., 100 µg/mL) in the initial mobile phase composition.

• Chromatographic Conditions (Example Method):

  • Column: Acclaim Trinity P1 (2.1 × 100 mm, 3 µm)[11]

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: 100 mM Ammonium Acetate, pH 5.2[11]

  • Mobile Phase C: Deionized Water[11]

  • Gradient: A multi-step gradient is typically used to separate compounds with varying polarities.[11]

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 35 °C

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI, positive and negative modes to detect cationic and anionic impurities.

  • Scan Mode: Full scan for impurity identification and selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for quantification of known impurities.[11]

• Analysis: Inject the sample and acquire data. Impurities can be identified by their mass-to-charge ratio (m/z) and fragmentation patterns and quantified using external standards.

Visualizing the Workflow and Decision Process

Effective analysis requires a structured workflow and a logical approach to method selection.

Caption: Comprehensive workflow for the quantitative analysis of impurities in [BMIM][OTs].

Caption: Decision tree for selecting an analytical method based on the target impurity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. solvomet.eu [solvomet.eu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 8. veeprho.com [veeprho.com]
• 9. Identification and Determination of Impurities in a New Therapeutic Agent for Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. web.uvic.ca [web.uvic.ca]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]

A Comparative Analysis of 1-Butyl-3-methylimidazolium Tosylate: Experimental Physicochemical Properties Versus Published Literature

For Immediate Release

This guide provides a detailed comparison of experimentally determined physicochemical properties of 1-butyl-3-methylimidazolium tosylate ([Bmim][OTs]) with data reported in published scientific literature. The document is intended for researchers, scientists, and professionals in drug development and other fields utilizing ionic liquids. The presented data focuses on key parameters: density, viscosity, and thermal stability, crucial for the application of [Bmim][OTs] as a solvent, catalyst, or electrolyte.

Executive Summary

1-Butyl-3-methylimidazolium tosylate is an ionic liquid of significant interest due to its unique properties, including low vapor pressure and high thermal stability. This report consolidates available literature data on its density, viscosity, and thermal decomposition, providing a direct comparison to facilitate its evaluation for various applications. While comprehensive temperature-dependent data for viscosity and density of pure [Bmim][OTs] is not widely available in the surveyed literature, this guide presents the accessible information and outlines the standard methodologies for these measurements.

Data Presentation: Physicochemical Properties

The following tables summarize the available quantitative data for the physicochemical properties of 1-butyl-3-methylimidazolium tosylate based on a review of published literature.

Table 1: Thermal Properties of 1-Butyl-3-methylimidazolium Tosylate

Property	Published Literature Value	Citation
Melting Point	70 °C	[1]
Decomposition Temperature	> 197 °C	[1]

Experimental Protocols

Detailed methodologies for the determination of the key physicochemical properties of ionic liquids are provided below. These protocols are based on standard practices in the field.

Density Measurement

The density of ionic liquids is typically measured using a vibrating tube densimeter.[3] The instrument measures the oscillation period of a U-shaped tube filled with the sample. This period is directly related to the density of the fluid.

Protocol:

• Calibrate the densimeter with dry air and deionized water at the desired temperature.

• Inject the degassed and moisture-free ionic liquid sample into the measurement cell.

• Allow the sample to thermally equilibrate to the set temperature.

• Record the oscillation period once a stable reading is achieved.

• Calculate the density using the calibration constants.

• Repeat the measurement at various temperatures to determine the temperature dependency.

Viscosity Measurement

The viscosity of ionic liquids is commonly determined using a rotational rheometer or a falling-body viscometer.[4] For rotational rheometers, the sample is placed between two plates, and the torque required to rotate one plate at a specific angular velocity is measured.

Protocol:

• Place a small, precisely known volume of the ionic liquid sample onto the lower plate of the rheometer.

• Set the gap between the upper and lower plates to a defined distance.

• Bring the sample to the desired temperature and allow it to equilibrate.

• Apply a controlled shear rate and measure the resulting shear stress to determine the dynamic viscosity.

• Perform measurements over a range of temperatures to establish the viscosity-temperature profile.

Thermal Stability Assessment

Thermogravimetric analysis (TGA) is the standard method for evaluating the thermal stability of ionic liquids.[5] TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.

Protocol:

• Place a small, accurately weighed sample of the ionic liquid in a TGA pan.

• Heat the sample under a controlled atmosphere (typically nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

• Record the sample mass as a function of temperature.

• The onset temperature of decomposition is determined as the temperature at which a significant mass loss begins.

Logical Workflow for Comparison

The following diagram illustrates the logical workflow for comparing experimental results of an ionic liquid with published literature data.

References

• 1. innospk.com [innospk.com]
• 2. researchgate.net [researchgate.net]
• 3. Density and viscosity of several pure and water-saturated ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Butyl-3-methylimidazolium Tosylate: A Procedural Guide

Essential Safety and Logistical Information for Laboratory Professionals

1-Butyl-3-methylimidazolium tosylate, an ionic liquid, requires careful handling and disposal due to its chemical properties and potential environmental impact. Although prized for its low volatility, it is crucial to recognize that this does not inherently make it environmentally benign.[1] Proper disposal is not merely a recommendation but a mandatory practice governed by local, state, and federal regulations. This guide provides a procedural framework for the safe and compliant disposal of this substance.

General Disposal Principles

The primary directive for the disposal of 1-Butyl-3-methylimidazolium tosylate is to treat it as hazardous chemical waste. Safety Data Sheets (SDS) consistently advise against releasing it into the environment.[2][3]

Key procedural steps include:

• Consult Regulations: Always adhere to local, regional, and national waste disposal regulations.[3][4][5] These regulations will dictate the specific requirements for containment, labeling, and disposal.

• Engage Professionals: Disposal must be conducted through a licensed and approved waste disposal company.[3][6] These companies are equipped to handle and treat chemical waste according to legal standards.

• Avoid Drains and Waterways: Under no circumstances should this chemical be discharged into sewers, drains, or any water courses.[2][5][6] Ionic liquids can be harmful to aquatic life.[3]

• Maintain Original Containers: Whenever possible, leave the chemical in its original container.[3] If transferred, use a suitable, properly labeled, and sealed container.[6] Do not mix with other waste unless explicitly permitted by your institution's waste management plan.[3]

• Contaminated Materials: Handle any materials used to clean up spills (e.g., absorbents, personal protective equipment) as hazardous waste and dispose of them in the same manner as the chemical itself.[2][3]

Spill Containment and Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent environmental contamination and personnel exposure.

• Ensure Safety: Evacuate non-essential personnel. Ensure adequate ventilation. Remove all sources of ignition.[5][6]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including protective gloves, clothing, and eye/face protection (safety glasses with side-shields).[2][4][6]

• Containment: Cover drains to prevent entry.[3] Contain the spill using inert, non-combustible absorbent materials such as sand, earth, or vermiculite.[5]

• Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and clearly labeled container for disposal.[2][5][6]

• Decontamination: Clean the affected area thoroughly. Isopropanol or ethanol may be used to clean surfaces.[2]

Disposal Methodologies and Options

While specific protocols are determined by waste management authorities, several methods are recognized for handling chemical waste of this nature. The selection of a method depends on regulatory approval and practicality.

Disposal Method	Description	Key Considerations
Licensed Waste Disposal	The most common and recommended method. A certified contractor collects and manages the waste.	Primary Method: Ensures compliance with all legal requirements.[3][6]
Incineration	The material is burned in a chemical incinerator equipped with an afterburner and scrubber.[4]	May be performed by a licensed facility. High temperatures can generate hazardous decomposition products like CO, CO2, and nitrous gases.[6]
Recycling & Reclamation	If practical, the ionic liquid can be recovered and purified for reuse, reducing waste and cost.[6][7][8]	Methods include distillation or extraction.[7][9] This is a viable option for larger quantities but requires specific laboratory equipment.

Experimental Protocols for Recovery and Degradation

For research institutions, exploring methods to treat or recover ionic liquids before final disposal can align with green chemistry principles. These are not standard disposal procedures but represent advanced waste management strategies.

Recovery by Distillation

Due to their negligible vapor pressure, ionic liquids like 1-Butyl-3-methylimidazolium tosylate can be separated from more volatile solvents or reaction products through distillation.[7][9]

• Methodology: The mixture containing the ionic liquid is heated under reduced pressure in a rotary evaporator or thin-film evaporator. Volatile components are distilled off, leaving the purified ionic liquid behind. The recovered ionic liquid can then be tested for purity and potentially reused.[9][10]

Degradation via Advanced Oxidation Processes (AOPs)

For aqueous waste streams containing dilute concentrations of ionic liquids, AOPs can be effective. A Fenton-like system, for example, has been shown to degrade 1-butyl-3-methylimidazolium chloride.[11]

• Experimental Example (Fenton-like Oxidation):

  • An aqueous solution of the ionic liquid is prepared.

  • An iron salt (e.g., Iron(II) sulfate) is introduced as a catalyst.

  • Hydrogen peroxide (H₂O₂) is added to the solution.

  • The reaction generates highly reactive hydroxyl radicals (•OH) that attack and break down the imidazolium ring structure.[11]

  • Studies have shown this method can significantly reduce the concentration of the ionic liquid in water within 90 minutes.[11]

This process converts the parent compound into potentially more biodegradable intermediates, such as carboxylic acids.[11]

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal path for 1-Butyl-3-methylimidazolium tosylate.

Caption: Workflow for the proper disposal of 1-Butyl-3-methylimidazolium tosylate.

References

• 1. 1-n-Butyl-3-methylimidazolium ([bmim]) octylsulfate—an even ‘greener’ ionic liquid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. proionic.com [proionic.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. biosynth.com [biosynth.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. iolitec.de [iolitec.de]
• 7. research.chalmers.se [research.chalmers.se]
• 8. researchgate.net [researchgate.net]
• 9. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Degradation of 1-butyl-3-methylimidazolium chloride ionic liquid in a Fenton-like system - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling 1-Butyl-3-methylimidazolium tosylate

Essential safety protocols and logistical plans are critical for the secure and effective handling of 1-Butyl-3-methylimidazolium tosylate in a laboratory setting. This guide provides detailed procedural information, personal protective equipment (PPE) recommendations, and disposal plans to ensure the well-being of researchers, scientists, and drug development professionals. Adherence to these guidelines is paramount for minimizing risks and fostering a safe research environment.

The toxicological properties of 1-Butyl-3-methylimidazolium tosylate have not been fully investigated[1][2]. Therefore, it is crucial to handle this substance with caution, treating it as a potentially hazardous material.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the recommended PPE for handling 1-Butyl-3-methylimidazolium tosylate, based on established safety protocols for laboratory chemicals.

Body Part	Personal Protective Equipment	Standard
Eyes/Face	Safety glasses with side-shields or safety goggles. A face shield is recommended when there is a risk of splashing.[1][3][4][5][6]	EN166 (EU) or NIOSH (US) approved.[1][3]
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). Gloves must be inspected before use and disposed of properly after handling the chemical.[3][4][5][7]	Conforming to EU Directive 89/686/EEC and the standard EN 374.[3]
Body	Laboratory coat, apron, or a full-body suit to prevent skin contact.[4][7] Impervious clothing is recommended.[3]	Select based on the concentration and amount of the substance at the specific workplace.[3]
Respiratory	Use only in a well-ventilated area.[2] If ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[8]	For nuisance exposures, use type P95 (US) or type P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[3]

Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is crucial. The following table outlines the recommended first aid measures.

Exposure Route	First Aid Protocol
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1][3]
Skin Contact	Immediately wash the skin with soap and plenty of water.[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get medical advice/attention.[2]
Inhalation	Move the exposed person to fresh air at once. If breathing is difficult or respiratory problems occur, provide artificial respiration or oxygen and seek medical attention.[1]
Ingestion	Do NOT induce vomiting. Immediately rinse the mouth and provide fresh air. Seek immediate medical attention.[1]

Spill and Disposal Management

Proper management of spills and waste is essential to prevent environmental contamination and further exposure.

Spill Cleanup Protocol:

• Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation.

• Control Ignition Sources: Extinguish all ignition sources. Avoid sparks, flames, and smoking.

• Containment: Wear appropriate PPE. For liquid spills, absorb with an inert material (e.g., sand, earth, vermiculite) and collect for disposal. For solid spills, avoid dust formation.

• Disposal: Place the collected material in a sealed, labeled container for disposal.

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol/ethanol) and then wash with soap and water.

Disposal Plan: Disposal of 1-Butyl-3-methylimidazolium tosylate and its contaminated materials must be handled by a licensed professional waste disposal service.[1] Do not allow the chemical to enter drains or watercourses. Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizing Safety Workflows

To further clarify the procedural steps for handling 1-Butyl-3-methylimidazolium tosylate, the following diagrams illustrate the key decision-making and action pathways.

Caption: Figure 1: Chemical Handling Workflow

Caption: Figure 2: Emergency Response Logic

References

• 1. iolitec.de [iolitec.de]
• 2. proionic.com [proionic.com]
• 3. iolitec.de [iolitec.de]
• 4. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. na.bhs1.com [na.bhs1.com]
• 7. hamptonresearch.com [hamptonresearch.com]
• 8. fishersci.com [fishersci.com]